Diisobutyl carbinol

• CAS: 108-82-7

Core Science & Biosynthesis

Diisobutyl Carbinol: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diisobutyl carbinol (DIBC), systematically known as 2,6-dimethyl-4-heptanol, is a branched-chain nonyl alcohol. It presents as a clear, colorless liquid with a mild, sweet odor.[1][2] Its unique properties, including a high boiling point and low water solubility, make it a versatile component in a variety of industrial applications.[3] This technical guide provides an in-depth overview of the physical and chemical properties of diisobutyl carbinol, detailed experimental protocols for their determination, and a summary of its primary synthesis route.

Core Physical and Chemical Properties

The fundamental physical and chemical characteristics of diisobutyl carbinol are summarized in the tables below. This data is essential for its application in research, development, and manufacturing.

Identification and General Properties

Property	Value	Reference
IUPAC Name	2,6-Dimethyl-4-heptanol	[4][5]
Synonyms	Diisobutyl carbinol (DIBC), Nonyl alcohol, Dimethyl heptanol	[1][4][5]
CAS Number	108-82-7	[4][5]
Chemical Formula	C₉H₂₀O	[4][5]
Molecular Weight	144.25 g/mol	[5][6]
Appearance	Clear, colorless liquid	[4][7]
Odor	Mild, floral-like, sweet	[1][4]

Physicochemical Data

Property	Value	Conditions	Reference
Density	0.812 g/cm³	at 20°C	[4][8]
Boiling Point	177.2 - 180.0 °C	at 760 mmHg	[4]
Melting Point	-65 °C (-85 °F)	[5][8]
Flash Point	62 °C (144 °F)	Closed Cup	[7]
Vapor Pressure	0.14 mmHg	at 20°C	[4][5]
Vapor Density	4.97 (air = 1)	[4][8]
Solubility in Water	0.06% w/w	at 20°C	[5]
Water in Solubility	1.0% w/w	at 20°C	[5]
Refractive Index	1.423	at 20°C	[6]
Viscosity	15.4 cP	at 20°C	[5][7]
Surface Tension	26.0 dynes/cm	at 20°C	[5]
LogP (Octanol/Water Partition Coefficient)	3.09	[7]

Experimental Protocols

The following sections detail generalized methodologies for the determination of key physical properties of liquid compounds such as diisobutyl carbinol. These protocols are based on standard laboratory techniques.

Determination of Boiling Point (Thiele Tube Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the surrounding atmospheric pressure. A common and efficient method for determining the boiling point of a small liquid sample is the Thiele tube method.

Materials:

• Thiele tube

• Thermometer (calibrated)

• Capillary tube (sealed at one end)

• Small test tube

• Sample of diisobutyl carbinol

• Heat source (Bunsen burner or heating mantle)

• Mineral oil or other suitable heating fluid

• Rubber band or wire for attaching the test tube to the thermometer

Procedure:

• A small amount of diisobutyl carbinol (approximately 0.5 mL) is placed into the small test tube.

• The capillary tube is inverted (open end down) and placed inside the test tube containing the sample.

• The test tube is securely attached to the thermometer. The bottom of the test tube should be level with the thermometer bulb.

• The Thiele tube is filled with mineral oil to a level just above the side arm.

• The thermometer and test tube assembly is inserted into the Thiele tube, ensuring the sample is immersed in the oil.

• The side arm of the Thiele tube is gently heated. This design promotes convection currents, ensuring uniform heating of the oil bath.

• As the temperature rises, a stream of bubbles will begin to emerge from the open end of the inverted capillary tube.

• Heating is continued until a continuous and rapid stream of bubbles is observed.

• The heat source is then removed, and the apparatus is allowed to cool slowly.

• The boiling point is the temperature at which the stream of bubbles ceases and the liquid just begins to enter the capillary tube.

Determination of Density (Pycnometer Method)

The density of a liquid can be accurately determined using a pycnometer, a glass flask with a close-fitting ground glass stopper with a capillary tube through it, which allows for a precise and reproducible volume.

Materials:

• Pycnometer (specific gravity bottle)

• Analytical balance (accurate to ±0.0001 g)

• Sample of diisobutyl carbinol

• Distilled water (for calibration)

• Thermometer

• Acetone (for cleaning and drying)

Procedure:

• The pycnometer is thoroughly cleaned with distilled water and acetone and then dried completely.

• The mass of the clean, dry, and empty pycnometer is accurately determined using the analytical balance (m₁).

• The pycnometer is filled with distilled water, ensuring no air bubbles are trapped. The stopper is inserted, and any excess water that emerges from the capillary is carefully wiped away. The outside of the pycnometer is dried.

• The mass of the pycnometer filled with distilled water is determined (m₂). The temperature of the water is recorded.

• The pycnometer is emptied and dried again.

• The pycnometer is then filled with the diisobutyl carbinol sample, following the same procedure as with the distilled water.

• The mass of the pycnometer filled with diisobutyl carbinol is determined (m₃). The temperature of the liquid is recorded.

• The density of diisobutyl carbinol is calculated using the following formula: Density_sample = [(m₃ - m₁) / (m₂ - m₁)] * Density_water where Density_water is the known density of water at the recorded temperature.

Determination of Flash Point (Closed-Cup Method)

The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable mixture in air. The closed-cup method is commonly used as it confines the vapors, typically resulting in a lower flash point than an open-cup method.

Materials:

• Pensky-Martens or similar closed-cup flash point tester

• Sample of diisobutyl carbinol

• Ignition source (gas flame or electric igniter)

• Thermometer

Procedure:

• The sample cup of the tester is filled with diisobutyl carbinol to the specified mark.

• The lid, which contains the thermometer, stirrer, and ignition source port, is securely placed on the cup.

• The sample is heated at a slow, constant rate while being continuously stirred.

• At regular temperature intervals, the ignition source is applied by dipping it into the vapor space above the liquid surface through the port in the lid.

• The flash point is the lowest temperature at which the application of the ignition source causes the vapors of the sample to ignite with a brief flash.

Determination of Refractive Index (Abbe Refractometer)

The refractive index of a substance is a dimensionless number that describes how fast light travels through that material. It is a characteristic property that can be used for identification and purity assessment.

Materials:

• Abbe refractometer

• Sample of diisobutyl carbinol

• Dropper or pipette

• Soft lens tissue

• Ethanol or other suitable cleaning solvent

• Constant temperature water bath (optional, for high precision)

Procedure:

• The prism of the Abbe refractometer is cleaned with a soft tissue and a suitable solvent (e.g., ethanol) and allowed to dry.

• A few drops of the diisobutyl carbinol sample are placed on the surface of the measuring prism using a clean dropper.

• The illuminating prism is closed and locked.

• The eyepiece is adjusted to bring the crosshairs into focus.

• The coarse and fine adjustment knobs are used to bring the light and dark fields into the view of the eyepiece.

• The dispersion correction knob is adjusted to eliminate any color fringe at the borderline, resulting in a sharp, single borderline.

• The adjustment knobs are used to center the borderline on the crosshairs.

• The refractive index is read directly from the instrument's scale. The temperature should also be recorded as the refractive index is temperature-dependent.

Chemical Synthesis

Diisobutyl carbinol is primarily produced through the catalytic hydrogenation of diisobutyl ketone (DIBK).[9] This process involves the reduction of the ketone functional group to a secondary alcohol.

Caption: Synthesis of Diisobutyl Carbinol via Hydrogenation of Diisobutyl Ketone.

Chemical Reactivity and Stability

Diisobutyl carbinol is a stable compound under normal storage and handling conditions.[4] It is incompatible with strong oxidizing agents.[4] Hazardous decomposition products upon combustion include carbon monoxide and carbon dioxide.[4] As a secondary alcohol, it can undergo typical alcohol reactions such as esterification with carboxylic acids and oxidation to the corresponding ketone (diisobutyl ketone).

Logical Relationship of Properties and Applications

The physical and chemical properties of diisobutyl carbinol directly influence its primary applications.

Caption: Relationship between Diisobutyl Carbinol's properties and its applications.

Conclusion

Diisobutyl carbinol possesses a well-defined set of physical and chemical properties that make it a valuable compound in various scientific and industrial fields. Its high boiling point, limited water solubility, and effective solvency for organic materials are key to its use as an industrial solvent, in coatings, and as a chemical intermediate. The standardized protocols for determining its properties ensure quality control and safe handling. The straightforward synthesis from diisobutyl ketone allows for its reliable production. This guide provides a foundational understanding of diisobutyl carbinol for professionals in research and development.

References

• 1. phillysim.org [phillysim.org]
• 2. uomus.edu.iq [uomus.edu.iq]
• 3. WO2015059506A1 - Process for the production of disobutylcarbinol by hydrogenation of diisobutylketone - Google Patents [patents.google.com]
• 4. przyrbwn.icm.edu.pl [przyrbwn.icm.edu.pl]
• 5. Preparation method of diisobutyl carbinol - Eureka | Patsnap [eureka.patsnap.com]
• 6. CN104355965A - Preparation method of diisobutyl carbinol - Google Patents [patents.google.com]
• 7. vernier.com [vernier.com]
• 8. JP6269026B2 - Production of diisobutyl carbinol by hydrogenation of diisobutyl ketone - Google Patents [patents.google.com]
• 9. lookchem.com [lookchem.com]

An In-depth Technical Guide to 2,6-Dimethyl-4-heptanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical properties, synthesis, reactivity, and applications of 2,6-dimethyl-4-heptanol. All quantitative data is presented in structured tables for ease of reference, and key experimental methodologies are detailed.

Compound Identification and Structural Formula

2,6-Dimethyl-4-heptanol is a branched-chain secondary alcohol.[1][2] Its structure consists of a seven-carbon chain with methyl groups at positions 2 and 6, and a hydroxyl group at position 4.[1][2] This structure is also known by several synonyms, most commonly as Diisobutylcarbinol.[3]

Chemical Structure:

Key Identifiers:

• IUPAC Name: 2,6-dimethylheptan-4-ol[3]

• CAS Number: 108-82-7[3]

• Molecular Formula: C₉H₂₀O[3]

• Synonyms: Diisobutylcarbinol, 2,6-Dimethylheptan-4-ol, Diisobutylmethanol[1][2]

Physicochemical and Spectroscopic Properties

2,6-Dimethyl-4-heptanol is a colorless liquid with limited solubility in water but soluble in organic solvents like alcohol and ether.[1][3] A summary of its key physical and chemical properties is provided below.

Property	Value	Reference(s)
Molecular Weight	144.25 g/mol	[3]
Density	0.809 g/mL at 25 °C	[4]
Boiling Point	178 °C at 760 mmHg	[4]
Melting Point	Sets to a glass below -65 °C	[3]
Flash Point	66 °C (150.8 °F) - closed cup	[4]
Refractive Index (n20/D)	1.423	[4]
Vapor Density	4.97 (Air = 1)	[3]
Solubility	Insoluble in water; Soluble in alcohol and ether	[3]
InChI Key	HXQPUEQDBSPXTE-UHFFFAOYSA-N	[2][5]
SMILES	CC(C)CC(O)CC(C)C	[2]

Synthesis and Experimental Protocols

A common and efficient method for the laboratory synthesis of 2,6-dimethyl-4-heptanol is the reduction of the corresponding ketone, 2,6-dimethyl-4-heptanone (diisobutyl ketone). This can be achieved using various reducing agents. An alternative approach involves a Grignard reaction.

Experimental Protocol: Synthesis via Ketone Reduction

This protocol is based on established methods for the reduction of ketones to secondary alcohols.

Reaction: Reduction of 2,6-Dimethyl-4-heptanone

Materials:

• 2,6-Dimethyl-4-heptanone

• Sodium borohydride (NaBH₄)

• Methanol (or Ethanol)

• Diethyl ether

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Deionized water

Procedure:

• In a round-bottomed flask equipped with a magnetic stirrer, dissolve 2,6-dimethyl-4-heptanone (1 equivalent) in methanol at 0 °C (ice bath).

• Slowly add sodium borohydride (1.1 equivalents) to the solution in small portions, maintaining the temperature below 10 °C.

• After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 2-3 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, cool the flask back to 0 °C and slowly add deionized water to quench the excess NaBH₄.

• Remove the methanol under reduced pressure using a rotary evaporator.

• Transfer the remaining aqueous layer to a separatory funnel and extract the product with diethyl ether (3 x volume of aqueous layer).

• Combine the organic extracts and wash sequentially with deionized water and saturated aqueous NH₄Cl solution.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure to yield the crude 2,6-dimethyl-4-heptanol.

• The product can be further purified by fractional distillation if required.

Diagram 1. Synthesis of 2,6-dimethyl-4-heptanol via ketone reduction.

Chemical Reactivity and Applications

As a secondary alcohol, 2,6-dimethyl-4-heptanol undergoes typical reactions such as oxidation to the corresponding ketone, esterification with carboxylic acids or their derivatives, and acid-catalyzed dehydration.[1][2]

Acid-Catalyzed Dehydration

When heated in the presence of a strong acid catalyst like sulfuric acid (H₂SO₄), 2,6-dimethyl-4-heptanol undergoes an E1 elimination reaction to form alkenes. The mechanism involves protonation of the hydroxyl group to form a good leaving group (water), followed by the loss of water to generate a secondary carbocation intermediate. A subsequent deprotonation from an adjacent carbon yields the alkene.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. CN100516010C - Method for preparing 2,6-dimethyl-2-heptanol - Google Patents [patents.google.com]
• 3. pure.rug.nl [pure.rug.nl]
• 4. US3374246A - Preparation of 2, 4, 6-heptanetrione and 2, 6-dimethyl-4-pyranone - Google Patents [patents.google.com]
• 5. Dynamic Covalent Kinetic Resolution - PMC [pmc.ncbi.nlm.nih.gov]

Diisobutyl Carbinol (CAS No. 108-82-7): A Comprehensive Technical Guide

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Diisobutyl carbinol (DIBC), systematically known as 2,6-dimethyl-4-heptanol, is a nine-carbon branched-chain secondary alcohol. It is a clear, colorless liquid with a mild, sweet odor.[1][2] Its unique structure, characterized by steric hindrance around the hydroxyl group, imparts specific physical and chemical properties that make it a versatile compound in various industrial and laboratory applications.[2] This technical guide provides a comprehensive overview of Diisobutyl carbinol, including its physicochemical properties, synthesis methods, key applications, safety information, and spectroscopic data, to support its use in research and development.

Physicochemical Properties

The physical and chemical properties of Diisobutyl carbinol are summarized in the tables below, providing essential data for its handling, application, and process design.

Table 1: General and Physical Properties

Property	Value	Reference(s)
CAS Number	108-82-7	[1][3]
Molecular Formula	C₉H₂₀O	[3]
Molecular Weight	144.25 g/mol	[1][3]
Appearance	Colorless liquid	[1]
Odor	Mild, sweet, floral-like	[1][2][4]
Boiling Point	178 - 180 °C at 760 mmHg	[1][4]
Melting Point	-65 °C (-85 °F)	[1][3]
Density	0.809 - 0.812 g/cm³ at 20-25 °C	[1][4][5]
Refractive Index	1.421 - 1.425 at 20 °C	[1][5][6]
Vapor Pressure	0.14 - 0.3 mmHg at 20 °C	[1][3][4]
Vapor Density	4.97 (Air = 1)	[3][4]
Viscosity	15.4 cP at 20 °C	[1][2]
Surface Tension	26.0 dynes/cm at 20 °C	[1][2]
Flash Point	62 - 74 °C (144 - 165 °F) (closed cup)	[1][4][7]
Autoignition Temperature	~257 °C (494 °F)	[3][8]

Table 2: Solubility and Partitioning

Parameter	Value	Reference(s)
Solubility in Water	0.06% w/w at 20 °C (Insoluble)	[1][2][3]
Water in DIBC	1.0% w/w at 20 °C	[1][2]
Solubility in Organic Solvents	Soluble in alcohol and ether; miscible with most organic solvents	[2][3]
Octanol/Water Partition Coefficient (logP)	2.99 - 3.09

Synthesis of Diisobutyl Carbinol

Diisobutyl carbinol is primarily synthesized through the reduction of its corresponding ketone, diisobutyl ketone (2,6-dimethyl-4-heptanone). This can be achieved through catalytic hydrogenation on an industrial scale or by using chemical reducing agents in a laboratory setting.

Industrial Synthesis: Catalytic Hydrogenation

The industrial production of Diisobutyl carbinol typically involves the catalytic hydrogenation of diisobutyl ketone.

• Reaction: Diisobutyl ketone is reacted with high-purity hydrogen gas in the presence of a Raney nickel catalyst.

• Conditions: The reaction is carried out at elevated temperatures (100-280 °C) and pressures (0.8-3.8 MPa).

• Outcome: This process results in a high yield (>99%) of Diisobutyl carbinol. The product is then purified by filtration to remove the catalyst.

Industrial synthesis of Diisobutyl carbinol.

Laboratory Synthesis: Sodium Borohydride Reduction

A common and convenient laboratory-scale synthesis involves the reduction of diisobutyl ketone using sodium borohydride.

Experimental Protocol:

• Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve diisobutyl ketone in a suitable alcohol solvent, such as methanol or ethanol, at a concentration of approximately 1-2 M.

• Cooling: Cool the solution to 0 °C in an ice bath.

• Reduction: Slowly add sodium borohydride (NaBH₄) in small portions to the stirred solution. A molar ratio of approximately 1.1 to 1.5 equivalents of NaBH₄ to the ketone is typically used.

• Reaction Monitoring: The reaction progress can be monitored by Thin Layer Chromatography (TLC) by observing the disappearance of the diisobutyl ketone spot.

• Quenching: Once the reaction is complete, slowly add a dilute aqueous acid (e.g., 1 M HCl) to quench the excess sodium borohydride and neutralize the resulting alkoxide.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with an organic solvent such as diethyl ether or ethyl acetate.

• Washing: Wash the organic layer sequentially with water and brine.

• Drying and Evaporation: Dry the organic layer over an anhydrous salt (e.g., MgSO₄), filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude Diisobutyl carbinol can be purified by distillation under reduced pressure.

Laboratory synthesis workflow for Diisobutyl carbinol.

Applications

Diisobutyl carbinol's properties make it a valuable component in several applications.

Solvent

It serves as a high-boiling, slow-evaporating solvent, which is advantageous in the formulation of coatings, lacquers, and printing inks.[1][2] Its low surface tension and miscibility with most organic solvents contribute to good flow and leveling of the final product.[2]

Frothing Agent

In the mining industry, Diisobutyl carbinol is used as a frothing agent in ore flotation processes. It helps to create a stable froth that carries the desired mineral particles to the surface for collection.

Experimental Protocol for Ore Flotation (General):

• Pulp Preparation: The ore is ground to a fine powder and mixed with water to form a slurry or pulp.

• Reagent Addition: A collector, which selectively binds to the surface of the desired mineral, is added to the pulp.

• Frother Addition: Diisobutyl carbinol is added as a frother to the pulp. The dosage is optimized based on the specific ore and flotation conditions.

• Flotation: Air is bubbled through the pulp in a flotation cell. The hydrophobic mineral particles, coated with the collector, attach to the air bubbles and rise to the surface, forming a mineral-rich froth.

• Froth Collection: The froth is skimmed off, and the concentrated mineral is recovered.

Chemical Intermediate

Diisobutyl carbinol is a precursor in the synthesis of other chemicals, including:

• Surfactants: Through reactions such as ethoxylation.

• Plasticizers: By esterification with various carboxylic acids.

• Lubricant Additives: To improve the performance of lubricating oils.

Safety and Toxicology

Table 3: Toxicological Data

Test	Species	Route	Value	Reference(s)
LD50	Rat	Oral	3560 mg/kg	[4]
LD50	Mouse	Oral	3530 mg/kg	[4]
LD50	Rabbit	Skin	4600 mg/kg	[4]

Handling and Safety Precautions:

• Hazards: Diisobutyl carbinol is a combustible liquid and may cause skin and eye irritation.[1][4] Inhalation of vapors may cause respiratory tract irritation.[4]

• Personal Protective Equipment (PPE): Wear appropriate protective eyeglasses or chemical safety goggles, gloves, and clothing to prevent skin exposure.[4]

• Handling: Use in a well-ventilated area and wash thoroughly after handling.[4]

• Storage: Store in a cool, dry, well-ventilated area away from incompatible substances such as strong oxidizing agents.[1][4] Keep containers tightly closed.[1]

Spectroscopic Data

Infrared (IR) Spectrum

The IR spectrum of Diisobutyl carbinol exhibits characteristic absorption bands for an alcohol. A strong, broad peak is observed in the region of 3200-3600 cm⁻¹, corresponding to the O-H stretching vibration. The C-H stretching vibrations of the alkyl groups are observed in the 2850-3000 cm⁻¹ region. A distinct C-O stretching band is also present around 1050-1150 cm⁻¹.

Mass Spectrum

The mass spectrum of Diisobutyl carbinol does not typically show a prominent molecular ion peak (m/z = 144) due to facile fragmentation. Common fragments observed include those resulting from the loss of water (m/z = 126) and cleavage of the C-C bonds adjacent to the hydroxyl group.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum would show a complex pattern of signals corresponding to the different protons in the molecule. The proton on the carbon bearing the hydroxyl group (CH-OH) would appear as a multiplet. The methyl protons of the isobutyl groups would likely appear as doublets, and the methylene and methine protons would also show characteristic splitting patterns.

• ¹³C NMR: The carbon NMR spectrum would display distinct signals for the non-equivalent carbon atoms in the molecule, with the carbon attached to the hydroxyl group resonating at a characteristic downfield shift.

References

• 1. Human Metabolome Database: Showing metabocard for Diisobutylcarbinol (HMDB0031153) [hmdb.ca]
• 2. 2,6-Dimethyl-4-heptanol | C9H20O | MD Topology | NMR | X-Ray [atb.uq.edu.au]
• 3. 2,6-Dimethyl-4-heptanol | C9H20O | CID 7957 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Showing Compound Diisobutylcarbinol (FDB003167) - FooDB [foodb.ca]
• 5. monumentchemical.com [monumentchemical.com]
• 6. 4-HEPTANOL(589-55-9) 13C NMR spectrum [chemicalbook.com]
• 7. hedinger.de [hedinger.de]
• 8. medchemexpress.com [medchemexpress.com]

An In-depth Technical Guide to the Synthesis of Diisobutyl Carbinol from Diisobutyl Ketone

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis of diisobutyl carbinol (2,6-dimethyl-4-heptanol) from diisobutyl ketone (2,6-dimethyl-4-heptanone). Diisobutyl carbinol is a valuable organic solvent and chemical intermediate.[1] This document details three primary synthetic methodologies: catalytic hydrogenation, sodium borohydride reduction, and lithium aluminum hydride reduction. Each method is presented with detailed experimental protocols, quantitative data, reaction mechanisms, and safety considerations. The guide also includes a comparative analysis of the different synthetic routes and full characterization data for the final product, including spectroscopic analysis.

Introduction

Diisobutyl carbinol (DIBC) is a nine-carbon branched-chain alcohol. It is a colorless liquid with a mild odor, finding applications as a solvent in coatings and a chemical intermediate in various manufacturing processes.[1] The synthesis of DIBC is most commonly achieved through the reduction of the corresponding ketone, diisobutyl ketone (DIBK). This guide explores the most prevalent and effective methods for this transformation, providing researchers and drug development professionals with the necessary information to select and perform the optimal synthesis for their needs.

Synthetic Methodologies

The reduction of diisobutyl ketone to diisobutyl carbinol can be effectively accomplished through several pathways. This guide focuses on three principal methods:

• Catalytic Hydrogenation: A widely used industrial method involving the use of a metal catalyst and hydrogen gas.

• Sodium Borohydride (NaBH₄) Reduction: A common laboratory-scale method employing a mild and selective reducing agent.

• Lithium Aluminum Hydride (LiAlH₄) Reduction: A powerful, non-selective reduction method for ketones.

Catalytic Hydrogenation

Catalytic hydrogenation is a robust and high-yielding method for the synthesis of diisobutyl carbinol from diisobutyl ketone. This process is particularly suited for large-scale industrial production.

Caption: Catalytic hydrogenation of diisobutyl ketone to diisobutyl carbinol.

The following protocol is adapted from patent literature, which demonstrates a high-yield synthesis.[2]

• Reactor Preparation: A high-pressure reactor is charged with 500 grams of diisobutyl ketone and 20 grams of Raney nickel catalyst.

• Hydrogenation: The reactor is sealed and purged with high-purity hydrogen gas (99.999%). The hydrogen pressure is then increased to the desired level (see table below). The reaction mixture is heated to the specified temperature and stirred for the designated reaction time.

• Work-up: After the reaction is complete, the reactor is cooled, and the excess hydrogen pressure is carefully released. The reaction mixture is filtered to remove the Raney nickel catalyst. The filtrate is the diisobutyl carbinol product, which can be further purified if necessary.

Catalyst	Temperature (°C)	Pressure (MPa)	Time (h)	Conversion (%)	Selectivity (%)	Yield (%)	Reference
Raney Nickel	100	0.8	17	>99	-	>99	[2]
Raney Nickel	200	0.8	12	>99	-	>99	[2]
Raney Nickel	260	0.8	-	>99	-	>99	[2]
Cu/Cr	140	-	3.3	96.2	>99.9	~96.2	[3]
Cu/Cr	150	-	2.5	97.0	>99.9	~97.0	[3]
Cu/Cr	170	-	2.0	-	-	-	[3]
Cu/Cr	-	4.0	1.7	98.6	>99.9	~98.6	[3]

Note: Yield is estimated from conversion and selectivity where not explicitly stated.

Sodium Borohydride (NaBH₄) Reduction

Sodium borohydride is a milder reducing agent compared to lithium aluminum hydride and is known for its selectivity in reducing aldehydes and ketones.[4] It is a convenient and safer option for laboratory-scale synthesis.

Caption: Sodium borohydride reduction of diisobutyl ketone.

This protocol describes a rapid, solventless method for the reduction of diisobutyl ketone.[5]

• Reagent Preparation: A mixture of 200 mg of sodium borohydride and 400 mg of silica gel are ground together using a mortar and pestle to create the supported reducing agent.

• Reaction Setup: The sodium borohydride/silica mixture is combined with 600 mmol of diisobutyl ketone in a 50 mL PTFE-lined glass microwave reaction vessel and mixed thoroughly.

• Microwave Irradiation: The vessel is securely capped and placed in a microwave reactor. It is then irradiated at 75% power (900 W) for 10 minutes.

• Work-up and Isolation: The resulting alcohol product is extracted from the solid support with 5 mL of diethyl ether and gravity filtered through a fritted funnel. The solvent is removed in vacuo to yield the diisobutyl carbinol product.

Method	Time	Conversion (%)	Reference
Microwave-assisted, solventless	10 min	63	[5]

Lithium Aluminum Hydride (LiAlH₄) Reduction

Lithium aluminum hydride is a potent and non-selective reducing agent capable of reducing a wide range of carbonyl compounds, including ketones, to their corresponding alcohols.[6] Due to its high reactivity, special care must be taken when handling this reagent.

Caption: Lithium aluminum hydride reduction of diisobutyl ketone.

A specific, detailed protocol with yield for the LiAlH₄ reduction of diisobutyl ketone was not found in the searched literature. The following is a general procedure for the LiAlH₄ reduction of a ketone.

• Reaction Setup: An oven-dried, three-necked flask equipped with a mechanical stirrer, a dropping funnel, and a reflux condenser with a nitrogen inlet is flushed with dry nitrogen. A suspension of lithium aluminum hydride in anhydrous diethyl ether or tetrahydrofuran (THF) is prepared in the flask and cooled in an ice bath.

• Addition of Ketone: A solution of diisobutyl ketone in the same dry solvent is added dropwise to the LiAlH₄ suspension with vigorous stirring. The rate of addition should be controlled to maintain a gentle reflux.

• Reaction: After the addition is complete, the reaction mixture is stirred at room temperature for a specified time or until the reaction is complete (monitored by TLC).

• Quenching and Work-up: The reaction is carefully quenched by the slow, sequential addition of water, followed by an aqueous sodium hydroxide solution, and then more water (Fieser workup). This procedure is highly exothermic and should be performed with extreme caution in an ice bath. The resulting granular precipitate is filtered off, and the filter cake is washed with ether.

• Isolation: The combined organic filtrates are dried over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filtered, and the solvent is removed by rotary evaporation to yield the crude diisobutyl carbinol. Further purification can be achieved by distillation.

Reaction Mechanisms

Catalytic Hydrogenation

The mechanism of catalytic hydrogenation of a ketone involves the following steps:

• Adsorption: Both the diisobutyl ketone and hydrogen gas adsorb onto the surface of the metal catalyst.

• Hydrogen Activation: The H-H bond in the hydrogen molecule is weakened and broken by the catalyst, forming metal-hydride bonds.

• Hydride Transfer: A hydride from the catalyst surface adds to the electrophilic carbonyl carbon of the ketone.

• Second Hydrogen Transfer: A second hydrogen atom (as a proton or radical, depending on the specific mechanism) adds to the oxygen of the resulting alkoxide intermediate.

• Desorption: The newly formed diisobutyl carbinol desorbs from the catalyst surface, regenerating the active catalytic site.

Caption: Workflow for the catalytic hydrogenation of a ketone.

Hydride Reduction (NaBH₄ and LiAlH₄)

The reduction of ketones with sodium borohydride and lithium aluminum hydride proceeds via a nucleophilic addition mechanism.

• Nucleophilic Attack: A hydride ion (H⁻) from the borohydride or aluminohydride complex attacks the electrophilic carbonyl carbon of the diisobutyl ketone. This breaks the C=O pi bond, and the electrons move to the oxygen atom, forming an alkoxide intermediate.

• Protonation: The resulting alkoxide is protonated by a protic solvent (in the case of NaBH₄) or during the aqueous workup (for both NaBH₄ and LiAlH₄) to yield the final diisobutyl carbinol product.

Caption: General mechanism for the hydride reduction of a ketone.

Comparative Analysis of Synthesis Methods

Feature	Catalytic Hydrogenation (Raney Ni)	Sodium Borohydride (NaBH₄)	Lithium Aluminum Hydride (LiAlH₄)
Yield	Excellent (>99%)[2]	Moderate (63% in one study)[5]	Expected to be high, but specific data for DIBK is lacking.
Selectivity	High for C=O reduction.	Highly selective for aldehydes and ketones.[4]	Non-selective, reduces many functional groups.[6]
Scalability	Excellent, suitable for industrial scale.	Good for lab scale, can be scaled up.	More challenging to scale up due to safety concerns.
Safety	Requires handling of flammable H₂ gas and pyrophoric catalyst.	Relatively safe to handle.	Highly reactive and pyrophoric, reacts violently with water. Requires stringent safety protocols.
Cost	Catalyst can be expensive, but is reusable. H₂ is relatively cheap.	Moderately priced.	More expensive than NaBH₄.
Reaction Conditions	Elevated temperature and pressure.	Mild conditions (often room temperature).	Requires anhydrous conditions and careful temperature control.

Product Characterization: Diisobutyl Carbinol

Physical Properties

Property	Value	Reference
Molecular Formula	C₉H₂₀O	[7]
Molecular Weight	144.25 g/mol	[7]
Appearance	Colorless liquid	[7]
Boiling Point	178 °C at 760 mmHg	[8]
Melting Point	-65 °C	[9]
Density	0.809 g/mL at 25 °C	[10]
Refractive Index	n20/D 1.423	[10]

Spectroscopic Data

• ¹H NMR: A ¹H NMR spectrum of 2,6-dimethyl-4-heptanol is available in the SpectraBase database.[11]

• ¹³C NMR: A ¹³C NMR spectrum of 2,6-dimethyl-4-heptanol is available in the SpectraBase database.[7]

• Mass Spectrometry: The mass spectrum of 2,6-dimethyl-4-heptanol shows prominent peaks at m/z 87, 111, and 126.[12][13] The peak at m/z 126 likely corresponds to the loss of a water molecule from the molecular ion.[12] The peak at m/z 111 can result from the subsequent loss of a methyl group.[12] The fragment at m/z 87 may arise from the loss of an ethyl group from the m/z 111 fragment.[12] The NIST WebBook provides a mass spectrum for 2,6-dimethyl-4-heptanol.[14]

• Infrared (IR) Spectroscopy: The IR spectrum of 2,6-dimethyl-4-heptanol is available from the Sadtler Research Laboratories IR Grating Collection.[7] The NIST WebBook also provides an IR spectrum.[15] A broad peak characteristic of an O-H stretch would be expected around 3200-3600 cm⁻¹.

Purification

The primary method for purifying diisobutyl carbinol is distillation . Given its boiling point of 178 °C at atmospheric pressure, vacuum distillation is recommended to prevent decomposition at high temperatures. The crude product from the synthesis is transferred to a distillation apparatus, and the fraction boiling at the appropriate temperature under reduced pressure is collected. The exact boiling point will depend on the applied vacuum.

Safety and Handling

• Diisobutyl Ketone: Combustible liquid. Handle in a well-ventilated area and avoid contact with skin and eyes.

• Diisobutyl Carbinol: Combustible liquid.[8] Similar handling precautions as the starting material.

• Hydrogen Gas: Highly flammable. Use in a well-ventilated area, away from ignition sources. Ensure proper grounding of equipment.

• Raney Nickel: Pyrophoric when dry. It should be kept wet with a solvent (usually water) at all times. Handle under an inert atmosphere if possible.

• Sodium Borohydride: Can react with water to produce hydrogen gas. Handle in a well-ventilated area.

• Lithium Aluminum Hydride: Extremely reactive and pyrophoric. Reacts violently with water and other protic solvents to produce hydrogen gas, which can ignite. Must be handled under a dry, inert atmosphere (e.g., nitrogen or argon). All glassware must be thoroughly dried before use. Appropriate personal protective equipment (fire-retardant lab coat, safety glasses, and gloves) is essential. A Class D fire extinguisher for combustible metals should be readily available.

Conclusion

The synthesis of diisobutyl carbinol from diisobutyl ketone can be achieved through several effective methods. Catalytic hydrogenation offers high yields and is ideal for large-scale production, though it requires specialized equipment for handling hydrogen gas and pyrophoric catalysts. For laboratory-scale synthesis, sodium borohydride provides a safer and more convenient option, albeit with potentially lower yields depending on the specific protocol. Lithium aluminum hydride is a powerful reducing agent that can also be used, but its high reactivity necessitates stringent safety precautions. The choice of method will depend on the desired scale of the reaction, available equipment, and safety considerations. The provided experimental protocols and characterization data serve as a valuable resource for researchers in the successful synthesis and identification of diisobutyl carbinol.

References

• 1. researchgate.net [researchgate.net]
• 2. Preparation method of diisobutyl carbinol - Eureka | Patsnap [eureka.patsnap.com]
• 3. JP6269026B2 - Production of diisobutyl carbinol by hydrogenation of diisobutyl ketone - Google Patents [patents.google.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. The Microwave-Assisted Solventless Reduction of Aldehydes and Ketones Using Silica Supported Sodium Borohydride [article.sapub.org]
• 6. 4-Heptanol, 2,6-dimethyl- (CAS 108-82-7) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 7. 2,6-Dimethyl-4-heptanol | C9H20O | CID 7957 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Chemoselective reduction of aldehydes via a combination of NaBH4 and acetylacetone - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. A twist on facial selectivity of hydride reductions of cyclic ketones: twist-boat conformers in cyclohexanone, piperidone, and tropinone reactions [pubmed.ncbi.nlm.nih.gov]
• 10. 2,6-Dimethyl-4-heptanol 80 108-82-7 [sigmaaldrich.com]
• 11. spectrabase.com [spectrabase.com]
• 12. brainly.com [brainly.com]
• 13. Solved In the mass spectrum of 2,6-dimethyl-4-heptanol there | Chegg.com [chegg.com]
• 14. 4-Heptanol, 2,6-dimethyl- [webbook.nist.gov]
• 15. 4-Heptanol, 2,6-dimethyl- [webbook.nist.gov]

Diisobutyl Carbinol: A Technical Guide to its Solubility in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of Diisobutyl carbinol (DIBC), also known as 2,6-dimethyl-4-heptanol. Understanding the solubility of DIBC is critical for its application as a solvent, reaction medium, and in the formulation of various products across the pharmaceutical and chemical industries.

Core Concepts: Solubility of Diisobutyl Carbinol

Diisobutyl carbinol is a branched-chain secondary alcohol. Its molecular structure, featuring a hydroxyl group and significant nonpolar hydrocarbon character, dictates its solubility behavior. The hydroxyl group allows for hydrogen bonding, promoting solubility in polar solvents, while the bulky isobutyl groups contribute to its affinity for nonpolar organic solvents.

Generally, DIBC is characterized by its broad miscibility with a wide range of organic solvents.[1][2] It is considered very slightly soluble in water.[1][3]

Quantitative Solubility Data

Solvent	Formula	Type	Solubility	Temperature (°C)	Citation(s)
Water	H₂O	Protic, Polar	0.06% (w/w)	20	[3][4]
Water in DIBC	-	-	1.0% (w/w)	20	[3][4]
Alcohol	ROH	Protic, Polar	Soluble/Miscible	Not Specified	[5][6]
Ether	ROR'	Aprotic, Polar	Soluble/Miscible	Not Specified	[5][6]
Most Organic Solvents	-	-	Miscible	Not Specified	[1][2]

Experimental Protocol: Determination of Solubility

The following provides a generalized, yet detailed, methodology for determining the solubility of Diisobutyl carbinol in an organic solvent. This protocol is based on standard laboratory practices for solubility assessment.

Objective: To determine the solubility of Diisobutyl carbinol in a selected organic solvent at a specific temperature.

Materials:

• Diisobutyl carbinol (high purity)

• Selected organic solvent (analytical grade)

• Analytical balance (readable to ±0.0001 g)

• Volumetric flasks (Class A)

• Thermostatically controlled water bath or incubator

• Magnetic stirrer and stir bars

• Vials with screw caps

• Micropipettes

• Filtration apparatus (e.g., syringe filters with appropriate membrane)

• Analytical instrument for quantification (e.g., Gas Chromatography with Flame Ionization Detector, GC-FID)

Procedure:

• Preparation of Saturated Solutions: a. Add an excess amount of Diisobutyl carbinol to a series of vials containing a known volume of the selected organic solvent. b. Tightly cap the vials to prevent solvent evaporation. c. Place the vials in a thermostatically controlled environment (e.g., water bath) set to the desired temperature. d. Agitate the mixtures using a magnetic stirrer for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Sample Collection and Preparation: a. After the equilibration period, cease agitation and allow the excess solid to settle. b. Carefully withdraw an aliquot of the supernatant using a pre-heated or pre-cooled micropipette to match the equilibration temperature. c. Immediately filter the aliquot using a syringe filter compatible with the solvent to remove any undissolved solute. d. Accurately dilute the filtered solution with the same organic solvent to a concentration within the calibrated range of the analytical instrument.

• Quantification: a. Prepare a series of calibration standards of Diisobutyl carbinol in the selected solvent. b. Analyze the calibration standards and the diluted sample using a validated analytical method (e.g., GC-FID). c. Construct a calibration curve by plotting the instrument response versus the concentration of the standards. d. Determine the concentration of Diisobutyl carbinol in the diluted sample from the calibration curve.

• Calculation of Solubility: a. Calculate the concentration of Diisobutyl carbinol in the original saturated solution, accounting for the dilution factor. b. Express the solubility in desired units (e.g., g/100 mL, mol/L).

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for determining the solubility of Diisobutyl carbinol.

Caption: Workflow for determining DIBC solubility.

References

• 1. Altivia Diisobutyl Carbinol, Technical Grade (DIBC) - 9000-59-3 [knowde.com]
• 2. specialchem.com [specialchem.com]
• 3. monumentchemical.com [monumentchemical.com]
• 4. hedinger.de [hedinger.de]
• 5. 2,6-Dimethyl-4-heptanol | C9H20O | CID 7957 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. scent.vn [scent.vn]

Spectroscopic Profile of Diisobutyl Carbinol: A Technical Guide

Introduction

Diisobutyl carbinol, systematically known as 2,6-dimethyl-4-heptanol, is a secondary alcohol with the chemical formula C9H20O. It finds applications as a solvent and as an intermediate in the synthesis of various chemical products. A thorough understanding of its spectroscopic properties is essential for its identification, characterization, and quality control in research and industrial settings. This technical guide provides an in-depth overview of the Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data of diisobutyl carbinol, complete with detailed experimental protocols and data visualization.

Chemical Structure and Properties

• IUPAC Name: 2,6-Dimethyl-4-heptanol

• Synonyms: Diisobutyl carbinol, DIBC

• CAS Number: 108-82-7

• Molecular Formula: C9H20O

• Molecular Weight: 144.25 g/mol [1][2][3][4]

Spectroscopic Data

The following sections present the key spectroscopic data for diisobutyl carbinol in a structured format.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the molecular structure of organic compounds. The following tables summarize the predicted ¹H and ¹³C NMR spectral data for diisobutyl carbinol.

¹H NMR Spectral Data (Predicted)

Chemical Shift (δ) (ppm)	Multiplicity	Integration	Assignment
~3.6	m	1H	H-4 (CH-OH)
~1.7	m	2H	H-2, H-6 (CH)
~1.2	m	4H	H-3, H-5 (CH₂)
~0.9	d	12H	H-1, H-7, H-1', H-7' (CH₃)
~1.5 (broad)	s	1H	OH

¹³C NMR Spectral Data (Predicted)

Chemical Shift (δ) (ppm)	Carbon Type	Assignment
~70	CH	C-4
~48	CH₂	C-3, C-5
~25	CH	C-2, C-6
~23	CH₃	C-1, C-7, C-1', C-7'

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in a molecule. The characteristic IR absorption bands for diisobutyl carbinol are presented below.

IR Spectral Data

Wavenumber (cm⁻¹)	Intensity	Functional Group	Vibrational Mode
~3360	Strong, Broad	O-H	Stretching
~2955, 2870	Strong	C-H	Stretching (Alkyl)
~1465	Medium	C-H	Bending (CH₂, CH₃)
~1380	Medium	C-H	Bending (CH₃)
~1120	Strong	C-O	Stretching

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of a compound. The electron ionization (EI) mass spectrum of diisobutyl carbinol exhibits several characteristic fragments.

Mass Spectrometry Data

m/z	Relative Intensity	Proposed Fragment
144	Low	[M]⁺ (Molecular Ion)
126	Moderate	[M - H₂O]⁺
111	Moderate	[M - H₂O - CH₃]⁺
87	High	[M - C₄H₉]⁺ (Loss of isobutyl group)
57	High	[C₄H₉]⁺ (Isobutyl cation)
43	Very High	[C₃H₇]⁺ (Isopropyl cation)

Experimental Protocols

The following are detailed protocols for acquiring the spectroscopic data for diisobutyl carbinol.

NMR Spectroscopy (¹H and ¹³C)

Objective: To obtain high-resolution ¹H and ¹³C NMR spectra of diisobutyl carbinol.

Materials:

• Diisobutyl carbinol (liquid sample)

• Deuterated chloroform (CDCl₃) with tetramethylsilane (TMS) as an internal standard

• 5 mm NMR tubes

• Pipettes

Instrumentation:

• NMR Spectrometer (e.g., Bruker Avance 400 MHz or equivalent)

Procedure:

• Sample Preparation:

  • Place approximately 0.5 mL of CDCl₃ in a clean, dry 5 mm NMR tube.

  • Add 1-2 drops of diisobutyl carbinol to the NMR tube.

  • Cap the tube and gently invert it several times to ensure a homogeneous solution.

• Instrument Setup:

  • Insert the NMR tube into the spectrometer's spinner turbine and place it in the magnet.

  • Lock onto the deuterium signal of the CDCl₃.

  • Shim the magnetic field to achieve optimal homogeneity.

• ¹H NMR Acquisition:

  • Set the spectral width to approximately 12 ppm, centered around 5 ppm.

  • Use a standard single-pulse experiment.

  • Acquire a sufficient number of scans (e.g., 16-32) to achieve a good signal-to-noise ratio.

  • Process the Free Induction Decay (FID) with an exponential multiplication (line broadening of 0.3 Hz) and Fourier transform.

  • Phase the spectrum and reference the TMS peak to 0.00 ppm.

  • Integrate all signals and determine the chemical shifts and coupling constants.

• ¹³C NMR Acquisition:

  • Switch the probe to the ¹³C nucleus frequency.

  • Set the spectral width to approximately 220 ppm, centered around 100 ppm.

  • Use a proton-decoupled pulse sequence (e.g., zgpg30).

  • Acquire a larger number of scans (e.g., 1024 or more) due to the low natural abundance of ¹³C.

  • Process the FID with an exponential multiplication (line broadening of 1-2 Hz) and Fourier transform.

  • Phase the spectrum and reference the CDCl₃ triplet to 77.16 ppm.

Infrared (IR) Spectroscopy

Objective: To obtain the FT-IR spectrum of neat diisobutyl carbinol.

Materials:

• Diisobutyl carbinol (liquid sample)

• FT-IR spectrometer with an Attenuated Total Reflectance (ATR) accessory

• Solvent for cleaning (e.g., isopropanol or acetone)

• Lint-free wipes

Procedure:

• Background Spectrum:

  • Ensure the ATR crystal is clean and dry.

  • Acquire a background spectrum of the empty ATR accessory. This will be subtracted from the sample spectrum to remove contributions from the atmosphere (CO₂ and H₂O).

• Sample Analysis:

  • Place a small drop of diisobutyl carbinol onto the center of the ATR crystal, ensuring complete coverage of the crystal surface.

  • Acquire the sample spectrum. Typically, 16-32 scans at a resolution of 4 cm⁻¹ are sufficient.

• Data Processing and Cleaning:

  • The software will automatically ratio the sample spectrum to the background spectrum to generate the absorbance or transmittance spectrum.

  • Identify and label the major absorption peaks.

  • Thoroughly clean the ATR crystal with a suitable solvent and a lint-free wipe.

Mass Spectrometry (MS)

Objective: To obtain the electron ionization (EI) mass spectrum of diisobutyl carbinol.

Materials:

• Diisobutyl carbinol (liquid sample)

• Gas chromatograph-mass spectrometer (GC-MS) system

• Microsyringe

Procedure:

• GC-MS Setup:

  • Set the GC oven temperature program. A typical program might start at 50°C, hold for 1 minute, and then ramp up to 250°C at 10°C/min.

  • Set the injector temperature to 250°C.

  • Use helium as the carrier gas at a constant flow rate (e.g., 1 mL/min).

  • Set the MS transfer line temperature to 280°C and the ion source temperature to 230°C.

• Sample Injection:

  • Draw a small amount of diisobutyl carbinol into a microsyringe.

  • Inject 1 µL of the sample into the GC injector.

• Data Acquisition:

  • The sample will be vaporized and separated on the GC column before entering the mass spectrometer.

  • Acquire mass spectra in the range of m/z 40-400 using electron ionization at 70 eV.

• Data Analysis:

  • Identify the peak corresponding to diisobutyl carbinol in the total ion chromatogram (TIC).

  • Analyze the mass spectrum of this peak to determine the molecular ion and the major fragment ions.

Visualizations

References

• 1. 2,6-Dimethyl-4-heptanol | C9H20O | CID 7957 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemscene.com [chemscene.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. monumentchemical.com [monumentchemical.com]

An In-depth Technical Guide to the Safe Handling of Diisobutyl Carbinol

Introduction

Diisobutyl carbinol (DIBC), systematically known as 2,6-dimethyl-4-heptanol, is a nine-carbon branched alcohol. It presents as a clear, colorless liquid with a mild odor.[1] DIBC is primarily utilized as an industrial solvent in coatings and printing inks, a chemical intermediate, and in ore flotation processes.[1][2] Its slow evaporation rate and miscibility with most organic solvents make it a versatile compound in various industrial and research applications.[2] However, its classification as a combustible liquid and potential as an irritant necessitates a thorough understanding of its safety profile and handling requirements.[1][3] This guide provides comprehensive safety and handling information for researchers, scientists, and drug development professionals.

Hazard Identification and Classification

Diisobutyl carbinol is classified as a combustible liquid.[1][4] Exposure can cause irritation to the skin, eyes, and respiratory tract.[5] Ingestion may lead to gastrointestinal irritation, accompanied by nausea, vomiting, and diarrhea.[5] While it is considered to have low acute oral toxicity, it can be moderately toxic by ingestion and skin contact.[3][6]

GHS Hazard Statements:

• H227: Combustible liquid.[4]

Precautionary Statements:

• P210: Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources. No smoking.[4]

• P280: Wear protective gloves, protective clothing, and eye protection.[4]

• P370+P378: In case of fire: Use alcohol-resistant foam, carbon dioxide (CO2), dry extinguishing powder, or water spray to extinguish.[4]

• P403+P235: Store in a well-ventilated place. Keep cool.[4]

Physical and Chemical Properties

The physical and chemical properties of Diisobutyl carbinol are crucial for understanding its behavior and for designing safe storage and handling procedures.

Property	Value	References
Synonyms	2,6-Dimethyl-4-heptanol, DIBC	[1][5][7]
CAS Number	108-82-7	[1][5][8]
Molecular Formula	C₉H₂₀O	[1][3]
Molecular Weight	144.25 g/mol	[1][3][7]
Appearance	Clear, colorless liquid	[1][5]
Boiling Point	178 °C (352 °F) at 760 mmHg	[1][7][8]
Melting/Freezing Point	-65 °C (-85 °F)	[1][7][8]
Flash Point	62 - 73.3 °C (144 - 165 °F)	[1][8]
Density	0.81 - 0.812 g/mL at 20-25 °C	[1][3][8]
Vapor Pressure	0.14 mmHg at 20 °C	[1]
Vapor Density	4.97 (Air = 1)	[7]
Solubility in Water	0.06% (insoluble)	[1][3][7]
Lower Flammability Limit	0.8% v/v	[1][8]
Upper Flammability Limit	6.1% v/v	[1][8]

Toxicological Profile

Toxicological data is essential for assessing the health risks associated with exposure to Diisobutyl carbinol.

Route	Species	Test	Value	References
Oral	Rat	LD50	3560 mg/kg	[5]
Oral	Mouse	LD50	3530 mg/kg	[3][5]
Skin	Rabbit	LD50	4600 mg/kg	[5]
Ingestion	Rat	LD50	0.5 to 5 g/kg	[8]

Health Effects:

• Inhalation: Inhalation of vapor may cause irritation to the respiratory tract.[5]

• Skin Contact: May cause skin irritation. Prolonged contact can lead to slight irritation with local redness.[5][6]

• Eye Contact: Vapors can cause eye irritation, experienced as mild discomfort and redness.[5][6]

• Ingestion: Moderately toxic.[3] May cause gastrointestinal irritation with symptoms including nausea, vomiting, and diarrhea.[5] Ingestion has the potential to cause damage to the central nervous system and liver.[3]

Safe Handling and Storage

Adherence to proper handling and storage protocols is critical to minimize risks.

Handling:

• Always work in a well-ventilated area to keep airborne concentrations low.[5][9]

• Avoid contact with eyes, skin, and clothing.[5][9]

• Wash hands thoroughly after handling, and before eating, drinking, or smoking.[4][5]

• Ground and bond containers and receiving equipment to prevent static discharge.[1][4]

• Use only non-sparking tools.[1][9]

• Avoid ingestion and inhalation.[5]

• Handle empty containers with care as they may contain flammable combustible residue.[1][4]

Storage:

• Store in a cool, dry, well-ventilated area away from incompatible substances.[5][9]

• Keep containers tightly closed when not in use.[1][5]

• Store away from heat, sparks, open flames, and other sources of ignition.[1][4]

• Incompatible materials include strong oxidizing agents, strong acids, and strong bases.[4][5][6]

• General industry practice is to store DIBC in carbon steel vessels; however, storage in properly lined steel or stainless steel is recommended to avoid discoloration.[1]

• DIBC should be stored under a nitrogen blanket when available, as the product may absorb water if exposed to air.[1]

Exposure Controls and Personal Protective Equipment (PPE)

A combination of engineering controls and personal protective equipment is required to ensure safety.

Engineering Controls:

• Ventilation: Use adequate general or local exhaust ventilation to maintain airborne concentrations below exposure limits and to prevent the formation of vapor.[4][5]

• Emergency Equipment: Safety showers and eye wash stations should be readily available.[10]

Personal Protective Equipment (PPE):

• Eye/Face Protection: Wear appropriate chemical safety goggles or glasses as described by OSHA's eye and face protection regulations (29 CFR 1910.133) or European Standard EN166.[4][5]

• Skin Protection: Wear compatible, chemical-resistant gloves to prevent skin exposure.[4][5] Wear appropriate protective clothing to prevent skin contact.[5]

• Respiratory Protection: If ventilation is insufficient or exposure limits are exceeded, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[4][5]

Hierarchy of Controls for managing DIBC exposure.

First Aid Measures

Immediate and appropriate first aid is crucial in the event of an exposure.

• Inhalation: Remove the individual from exposure and move to fresh air immediately.[5] If breathing is difficult, administer oxygen. If breathing has stopped, give artificial respiration.[5] Seek immediate medical attention.[5]

• Skin Contact: Remove contaminated clothing and shoes.[5] Flush the skin with plenty of water for at least 15 minutes.[5] Seek medical aid.[5]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[5] Seek immediate medical attention.[5]

• Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water.[5] Do not induce vomiting.[9] Never give anything by mouth to an unconscious person.[5] Seek immediate medical attention.[5]

Note to Physician: Treat symptomatically and supportively.[5] Because of the risk of lung aspiration, the decision to induce vomiting should be made by a physician.[6]

First aid decision workflow for DIBC exposure.

Fire Fighting and Accidental Release Measures

Fire Fighting:

• Extinguishing Media: Use water spray or fog, alcohol-resistant foam, dry chemical, or carbon dioxide.[4][5][6] Do not use a heavy water stream, as it may spread the fire.[4]

• Specific Hazards: DIBC is a combustible liquid.[1] Vapors are heavier than air and may form explosive mixtures with air, especially at elevated temperatures.[3][11] Vapors can travel to a source of ignition and flash back.[11] Hazardous decomposition products include carbon monoxide and carbon dioxide.[5][6]

• Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA) in pressure-demand, MSHA/NIOSH approved (or equivalent), and full protective gear.[4][5]

Accidental Release (Spills):

• Personal Precautions: Evacuate unnecessary personnel.[4] Eliminate all ignition sources (no smoking, flares, sparks, or flames).[4] Use personal protective equipment as outlined in Section 5.[5] Ensure adequate ventilation.[4]

• Environmental Precautions: Prevent entry into sewers and public waters.[4]

• Containment and Cleanup: Absorb the spill with inert material such as vermiculite, sand, or earth.[5] Place the absorbed material into a suitable, closed container for disposal.[5] Use non-sparking tools for collection.[9]

Logical workflow for responding to a DIBC spill.

Experimental Protocols and Methodologies

• Acute Oral Toxicity (LD50): This is typically determined using a method similar to OECD Test Guideline 401 or 420. The substance is administered to animals (e.g., rats, mice) via oral gavage. Different dose levels are used to determine the concentration that is lethal to 50% of the test population.

• Acute Fish Toxicity (LC50): This test follows protocols like OECD Test Guideline 203 .[12] Fish are exposed to the chemical in water for a 96-hour period.[12][13][14] Mortalities are recorded at set intervals (24, 48, 72, and 96 hours) to calculate the concentration that is lethal to 50% of the fish population.[12][14]

• Acute Daphnia Immobilisation (EC50): Based on OECD Test Guideline 202 , this test exposes young daphnids (water fleas) to various concentrations of the substance for 48 hours.[15][16][17] The endpoint is the immobilization of the organisms, and the result is expressed as the effective concentration that immobilizes 50% of the population.[16][17]

• Algae Growth Inhibition (EC50): Following OECD Test Guideline 201 , this test determines the effect of a substance on the growth of freshwater algae over 72 hours.[18][19] The inhibition of growth (measured by biomass) is quantified to determine the EC50.[19]

• Ready Biodegradability: Tests like the Closed Bottle Test (OECD Test Guideline 301D ) are used.[11][20][21] These methods measure the consumption of dissolved oxygen by microorganisms as they break down the test substance in a sealed system over 28 days.[11][21][22] A substance is considered "readily biodegradable" if it reaches a certain percentage of degradation (e.g., >60%) within a 10-day window during the test period.[11][22]

References

• 1. monumentchemical.com [monumentchemical.com]
• 2. specialchem.com [specialchem.com]
• 3. Diisobutylcarbinol | 108-82-7 [chemicalbook.com]
• 4. monumentchemical.com [monumentchemical.com]
• 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 6. chemmanagement.ehs.com [chemmanagement.ehs.com]
• 7. 2,6-Dimethyl-4-heptanol | C9H20O | CID 7957 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 9. targetmol.com [targetmol.com]
• 10. Safety Guideline [chemtrack.org]
• 11. contractlaboratory.com [contractlaboratory.com]
• 12. biotecnologiebt.it [biotecnologiebt.it]
• 13. eurofins.com.au [eurofins.com.au]
• 14. OECD 203: Fish, Acute Toxicity Test - Situ Biosciences [situbiosciences.com]
• 15. eurofins.it [eurofins.it]
• 16. oecd.org [oecd.org]
• 17. OECD 202: Daphnia Sp., Immobilization Test - Situ Biosciences [situbiosciences.com]
• 18. biotecnologiebt.it [biotecnologiebt.it]
• 19. oecd.org [oecd.org]
• 20. OECD 301/310: Ready Biodegradability Tests | ibacon GmbH [ibacon.com]
• 21. OECD 301D - Biodegradation Closed Bottle Test - Situ Biosciences [situbiosciences.com]
• 22. Types of OECD 301 Biodegradation Tests - Aropha [aropha.com]

A Comprehensive Technical Guide to the Reactivity of Diisobutyl Carbinol

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the reactivity of diisobutyl carbinol (2,6-dimethyl-4-heptanol) with a range of common laboratory reagents. Diisobutyl carbinol, a secondary alcohol, exhibits reactivity characteristic of its functional group, participating in oxidation, esterification, ether synthesis, dehydration, and conversion to alkyl halides. This document provides detailed experimental protocols for these key transformations, summarizes quantitative data, and presents reaction pathways through clear diagrams.

Physical and Spectroscopic Properties of Diisobutyl Carbinol

A thorough understanding of the physical and spectroscopic properties of diisobutyl carbinol is fundamental to its application in synthesis and research.

Physical Properties

The key physical properties of diisobutyl carbinol are summarized in the table below.

Property	Value	Source
Molecular Formula	C₉H₂₀O	[1][2]
Molecular Weight	144.25 g/mol	[1][3]
Appearance	Colorless liquid	[1][3]
Boiling Point	178 °C at 760 mmHg	[1][3][4][5]
Melting Point	-65 °C	[1]
Density	0.812 g/mL at 20 °C	[4]
Flash Point	62 °C (closed cup)	[3]
Refractive Index	1.423 at 21 °C	[1]
Solubility in Water	0.06% by weight at 20 °C	[3][5]
Vapor Pressure	0.14 mmHg at 20 °C	[3]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of diisobutyl carbinol.

• ¹H NMR: The proton NMR spectrum provides information about the hydrogen environments in the molecule.[1]

• ¹³C NMR: The carbon NMR spectrum reveals the different carbon environments.[1]

• Infrared (IR) Spectrum: The IR spectrum shows a characteristic broad absorption band in the region of 3600-3200 cm⁻¹, indicative of the O-H stretching vibration of the alcohol functional group. Absorptions corresponding to C-H stretching and bending are also present.[1][2]

Core Reactivity and Experimental Protocols

Diisobutyl carbinol's reactivity is dominated by its secondary hydroxyl group. The following sections detail its reactions with common reagents, including adapted experimental protocols.

Oxidation to Diisobutyl Ketone (2,6-dimethyl-4-heptanone)

As a secondary alcohol, diisobutyl carbinol can be oxidized to the corresponding ketone, diisobutyl ketone. A variety of oxidizing agents can be employed, with pyridinium chlorochromate (PCC) being a common choice for this transformation due to its mild nature, which helps to prevent over-oxidation.[6]

Experimental Protocol: Oxidation with Pyridinium Chlorochromate (PCC)

This protocol is a representative procedure for the oxidation of a secondary alcohol to a ketone using PCC.[7][8]

• Setup: In a round-bottom flask equipped with a magnetic stirrer and under a nitrogen atmosphere, suspend pyridinium chlorochromate (1.5 equivalents) in dichloromethane (DCM).

• Reaction: To the stirred suspension, add a solution of diisobutyl carbinol (1.0 equivalent) in DCM dropwise at room temperature.

• Monitoring: The reaction progress can be monitored by thin-layer chromatography (TLC).

• Workup: Upon completion, the reaction mixture is diluted with diethyl ether and filtered through a pad of silica gel or celite to remove the chromium byproducts.

• Purification: The filtrate is concentrated under reduced pressure, and the resulting crude diisobutyl ketone can be purified by distillation or column chromatography.

Reaction Pathway: Oxidation of Diisobutyl Carbinol

Caption: Oxidation of diisobutyl carbinol to diisobutyl ketone.

Esterification Reactions

Diisobutyl carbinol can undergo esterification with carboxylic acids or their derivatives to form esters.

The Fischer esterification involves the reaction of an alcohol with a carboxylic acid in the presence of a strong acid catalyst, typically sulfuric acid or p-toluenesulfonic acid. The reaction is an equilibrium process, and to drive it towards the product, an excess of one of the reactants (usually the alcohol) is used, or the water formed is removed.[9]

Experimental Protocol: Fischer Esterification with Propanoic Acid

This is a general procedure for the Fischer esterification of a secondary alcohol.

• Setup: In a round-bottom flask equipped with a reflux condenser and a Dean-Stark trap (if removing water azeotropically), combine diisobutyl carbinol (1.0 equivalent), propanoic acid (1.2 equivalents), and a catalytic amount of concentrated sulfuric acid (e.g., 5 mol%). Toluene can be used as a solvent to facilitate water removal.

• Reaction: Heat the mixture to reflux. If using a Dean-Stark trap, water will be collected as it is formed.

• Monitoring: Monitor the reaction progress by TLC or gas chromatography (GC).

• Workup: After cooling, the reaction mixture is diluted with an organic solvent like diethyl ether and washed with a saturated aqueous solution of sodium bicarbonate to neutralize the acid catalyst and any unreacted carboxylic acid. The organic layer is then washed with brine, dried over anhydrous sodium sulfate, and filtered.

• Purification: The solvent is removed under reduced pressure, and the resulting ester, diisobutyl carbinyl propanoate, can be purified by distillation.

A more reactive method for esterification involves the use of acid anhydrides or acid chlorides, often in the presence of a base like pyridine to neutralize the acidic byproduct.

Experimental Protocol: Esterification with Propionic Anhydride

This protocol describes a typical esterification using an acid anhydride.

• Setup: In a round-bottom flask, dissolve diisobutyl carbinol (1.0 equivalent) in pyridine, which acts as both a solvent and a base.

• Reaction: Cool the solution in an ice bath and add propionic anhydride (1.1 equivalents) dropwise with stirring. Allow the reaction to warm to room temperature and stir until completion.

• Monitoring: The reaction can be monitored by TLC.

• Workup: Pour the reaction mixture into a separatory funnel containing dilute hydrochloric acid to neutralize the pyridine. Extract the product with an organic solvent such as diethyl ether. Wash the organic layer sequentially with water, saturated aqueous sodium bicarbonate, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure. The crude ester can be purified by distillation or column chromatography.

Reaction Pathway: Esterification of Diisobutyl Carbinol

Caption: Esterification pathways for diisobutyl carbinol.

Williamson Ether Synthesis

Diisobutyl carbinol can be converted to its corresponding alkoxide by reaction with a strong base, such as sodium hydride. The resulting alkoxide is a potent nucleophile that can react with a primary alkyl halide (e.g., methyl iodide) in an Sₙ2 reaction to form an ether.[10][11]

Experimental Protocol: Synthesis of Methyl Diisobutyl Carbinyl Ether

This is a general procedure for the Williamson ether synthesis.[12]

• Setup: To a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, add a dispersion of sodium hydride (1.1 equivalents) in an anhydrous aprotic solvent like tetrahydrofuran (THF).

• Alkoxide Formation: Cool the suspension in an ice bath and add a solution of diisobutyl carbinol (1.0 equivalent) in anhydrous THF dropwise from the dropping funnel. After the addition is complete, allow the mixture to stir at room temperature until hydrogen evolution ceases.

• Reaction: Add methyl iodide (1.2 equivalents) dropwise to the alkoxide solution. Heat the reaction mixture to reflux and maintain it for several hours.

• Monitoring: Monitor the reaction by TLC.

• Workup: Cool the reaction mixture and cautiously quench the excess sodium hydride by the slow addition of water or ethanol. Dilute the mixture with water and extract with diethyl ether. Wash the combined organic extracts with brine, dry over anhydrous sodium sulfate, and filter.

• Purification: Remove the solvent under reduced pressure. The crude ether can be purified by distillation.

Reaction Pathway: Williamson Ether Synthesis

Caption: Synthesis of an ether from diisobutyl carbinol.

Dehydration to Alkenes

Treatment of diisobutyl carbinol with a strong acid catalyst, such as sulfuric acid or phosphoric acid, at elevated temperatures leads to dehydration, forming a mixture of alkenes. The major product is typically the more substituted (more stable) alkene, following Zaitsev's rule. However, a minor product, the less substituted alkene, may also be formed.[13]

Experimental Protocol: Dehydration with Phosphoric Acid

This protocol outlines a general procedure for the acid-catalyzed dehydration of a secondary alcohol.[14][15]

• Setup: In a distillation apparatus, place diisobutyl carbinol (1.0 equivalent) and a catalytic amount of concentrated phosphoric acid (e.g., 20% by volume).

• Reaction: Heat the mixture gently. The alkene products, being more volatile than the starting alcohol, will distill as they are formed.

• Collection: Collect the distillate in a flask cooled in an ice bath.

• Workup: Wash the collected distillate with a dilute sodium bicarbonate solution to remove any acidic impurities, followed by a water wash. Dry the organic layer over a suitable drying agent like anhydrous calcium chloride.

• Purification: The resulting mixture of alkenes can be further purified by fractional distillation. The product distribution can be analyzed by gas chromatography-mass spectrometry (GC-MS).

Reaction Pathway: Dehydration of Diisobutyl Carbinol

Caption: Dehydration of diisobutyl carbinol to form alkenes.

Conversion to Alkyl Halides

The hydroxyl group of diisobutyl carbinol can be replaced by a halogen to form an alkyl halide. This is typically achieved using reagents like phosphorus tribromide (PBr₃) for bromination or thionyl chloride (SOCl₂) for chlorination. These reactions generally proceed via an Sₙ2 mechanism, resulting in an inversion of stereochemistry if the alcohol is chiral.

Experimental Protocol: Synthesis of 4-bromo-2,6-dimethylheptane

This is a representative procedure for the conversion of a secondary alcohol to an alkyl bromide using PBr₃.

• Setup: In a round-bottom flask equipped with a dropping funnel and a reflux condenser, place diisobutyl carbinol (1.0 equivalent) in a suitable solvent like diethyl ether.

• Reaction: Cool the flask in an ice bath and add phosphorus tribromide (0.4 equivalents) dropwise from the dropping funnel with stirring. After the addition, allow the reaction to warm to room temperature and then heat to reflux for a few hours.

• Monitoring: Monitor the reaction by TLC.

• Workup: Cool the reaction mixture and pour it onto ice. Separate the organic layer and wash it with water, followed by a dilute sodium bicarbonate solution, and then brine.

• Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent by rotary evaporation. The crude alkyl bromide can be purified by distillation under reduced pressure.

Experimental Protocol: Synthesis of 4-chloro-2,6-dimethylheptane

This protocol describes a typical procedure for converting a secondary alcohol to an alkyl chloride using thionyl chloride in the presence of pyridine.[16]

• Setup: In a round-bottom flask, dissolve diisobutyl carbinol (1.0 equivalent) in pyridine.

• Reaction: Cool the solution in an ice bath and add thionyl chloride (1.1 equivalents) dropwise with stirring. After the addition is complete, allow the reaction to proceed at room temperature or with gentle heating.

• Monitoring: The reaction can be monitored by TLC.

• Workup: Pour the reaction mixture onto ice and extract the product with diethyl ether. Wash the ether layer with dilute hydrochloric acid (to remove pyridine), water, saturated sodium bicarbonate solution, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude alkyl chloride can be purified by distillation.

Reaction Pathway: Conversion to Alkyl Halides

Caption: Synthesis of alkyl halides from diisobutyl carbinol.

Conclusion

Diisobutyl carbinol is a versatile secondary alcohol that undergoes a variety of characteristic reactions, making it a useful intermediate in organic synthesis. Its reactivity, centered around the hydroxyl group, allows for its conversion into ketones, esters, ethers, alkenes, and alkyl halides. The experimental protocols provided in this guide, adapted from general procedures for secondary alcohols, offer a starting point for the synthesis of various derivatives of diisobutyl carbinol. Researchers and drug development professionals can leverage this information for the design and execution of synthetic routes involving this compound. It is important to note that reaction conditions may require optimization to achieve desired yields and purity for specific applications.

References

• 1. 2,6-Dimethyl-4-heptanol | C9H20O | CID 7957 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-Heptanol, 2,6-dimethyl- [webbook.nist.gov]
• 3. monumentchemical.com [monumentchemical.com]
• 4. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 5. hedinger.de [hedinger.de]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 8. organic-synthesis.com [organic-synthesis.com]
• 9. Ester synthesis by esterification [organic-chemistry.org]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. rsc.org [rsc.org]
• 13. homework.study.com [homework.study.com]
• 14. beyondbenign.org [beyondbenign.org]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]

Thermal Stability and Decomposition of Diisobutyl Carbinol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction

Diisobutyl carbinol, also known as 2,6-dimethyl-4-heptanol, is a combustible liquid that is stable under normal temperatures and pressures.[1][2] However, exposure to elevated temperatures can lead to decomposition, resulting in the formation of hazardous byproducts.[1][2] This guide synthesizes available data to provide a detailed understanding of the thermal properties and decomposition mechanisms of DIBC, offering valuable insights for professionals in research and drug development who may utilize this compound.

Physicochemical Properties Related to Thermal Stability

A summary of the key physical and chemical properties of diisobutyl carbinol that are pertinent to its thermal stability is presented in Table 1. These parameters are crucial for defining safe operating limits and for the design of processes involving this solvent.

Property	Value	Source(s)
Molecular Formula	C9H20O	[3]
Molecular Weight	144.25 g/mol	[3]
Boiling Point	178 °C	[3]
Flash Point	62 °C (144 °F) - Closed Cup	[3]
Autoignition Temperature	Not available	[2]
Appearance	Colorless liquid	[3]
Stability	Stable under normal conditions.	[2]
Incompatibilities	Strong oxidizing agents, strong acids, strong bases.	[1][2]
Hazardous Decomposition Products	Carbon monoxide, carbon dioxide, acrid smoke and fumes upon heating to decomposition.	[1][2]

Thermal Decomposition Analysis: Experimental Protocols

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere. This technique is ideal for determining the onset of decomposition and quantifying mass loss.

Objective: To determine the decomposition temperature range and char yield of diisobutyl carbinol.

Apparatus: A thermogravimetric analyzer coupled with a mass spectrometer or FTIR for evolved gas analysis.

Procedure:

• Sample Preparation: A small, representative sample of diisobutyl carbinol (typically 5-10 mg) is placed into an inert crucible (e.g., alumina).

• Instrument Setup: The TGA is purged with an inert gas (e.g., nitrogen or argon) at a constant flow rate (e.g., 20-50 mL/min) to prevent premature oxidation.

• Temperature Program: The sample is heated from ambient temperature to a final temperature (e.g., 600 °C) at a constant heating rate (e.g., 10 °C/min).

• Data Analysis: The resulting TGA curve (mass vs. temperature) is analyzed to determine the onset of decomposition (the temperature at which significant mass loss begins) and the temperature of maximum decomposition rate (from the derivative of the TGA curve, DTG). The percentage of residual mass at the end of the experiment is also recorded.

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of temperature. This technique is used to identify thermal events such as melting, boiling, and decomposition, and to quantify the enthalpy changes associated with these processes.

Objective: To determine the boiling point, enthalpy of vaporization, and to detect any exothermic or endothermic decomposition events of diisobutyl carbinol.

Apparatus: A differential scanning calorimeter.

Procedure:

• Sample Preparation: A small amount of diisobutyl carbinol (typically 2-5 mg) is hermetically sealed in an aluminum pan. A small pinhole may be made in the lid to allow for the escape of volatile decomposition products.

• Instrument Setup: The DSC cell is purged with an inert gas. An empty, hermetically sealed aluminum pan is used as a reference.

• Temperature Program: The sample is heated from a sub-ambient temperature to a temperature above its expected boiling point (e.g., -50 °C to 250 °C) at a controlled heating rate (e.g., 10 °C/min).

• Data Analysis: The DSC thermogram (heat flow vs. temperature) is analyzed to identify endothermic peaks corresponding to boiling and any exothermic peaks that would indicate decomposition. The enthalpy of these transitions can be calculated from the peak areas.

References

• 1. fpe.umd.edu [fpe.umd.edu]
• 2. Differential scanning calorimetry - Wikipedia [en.wikipedia.org]
• 3. monumentchemical.com [monumentchemical.com]

Protocols & Analytical Methods

Diisobutyl Carbinol: A Versatile Solvent for Organic Synthesis

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Diisobutyl carbinol (DIBC), a nine-carbon branched secondary alcohol, presents a unique combination of properties that make it a valuable, yet often overlooked, solvent in various organic synthesis applications. Its high boiling point, low water solubility, and miscibility with a wide range of organic solvents position it as a suitable medium for reactions requiring elevated temperatures and specific extraction conditions. This document provides detailed application notes and protocols for the use of DIBC in key organic transformations, offering insights for researchers, scientists, and professionals in drug development.

Physicochemical Properties of Diisobutyl Carbinol

A thorough understanding of a solvent's physical and chemical properties is paramount for its effective application in organic synthesis. DIBC's characteristics are summarized in the table below, providing a basis for its selection in various reaction setups.

Property	Value	Reference
Molecular Formula	C9H20O	[1]
Molecular Weight	144.25 g/mol	[1]
Boiling Point	178 °C (352 °F)	[1]
Melting Point	-65 °C (-85 °F)	[1]
Flash Point	62 °C (144 °F)	[1]
Density	0.812 g/mL at 20 °C	[1]
Solubility in Water	0.06% w/w at 20 °C	[1]
Water Solubility in DIBC	1.0% w/w at 20 °C	[1]
Vapor Pressure	0.1 mmHg at 20 °C	[1]
Refractive Index	1.423 at 20 °C	[1]

Applications in Organic Synthesis

DIBC's high boiling point allows for reactions to be conducted at elevated temperatures, which can be advantageous for sluggish reactions or for shifting reaction equilibria. Its hydrophobic nature makes it an excellent solvent for extraction processes to isolate organic products from aqueous phases.

Grignard Reactions

While ethers like diethyl ether and tetrahydrofuran (THF) are the conventional solvents for Grignard reactions, DIBC can be a viable alternative, particularly in industrial settings where its higher flash point offers safety advantages. The higher boiling point of DIBC can also facilitate reactions with less reactive alkyl or aryl halides.

Experimental Protocol: Generalized Procedure for Grignard Reaction using DIBC

Materials:

• Magnesium turnings

• Appropriate alkyl or aryl halide

• Diisobutyl carbinol (anhydrous)

• Carbonyl compound (aldehyde, ketone, or ester)

• Iodine crystal (as an initiator)

• Anhydrous work-up solution (e.g., saturated aqueous ammonium chloride)

• Organic extraction solvent (e.g., diethyl ether or ethyl acetate)

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, place the magnesium turnings.

• Add a small crystal of iodine.

• Add a small portion of the alkyl/aryl halide dissolved in anhydrous DIBC via the dropping funnel.

• Initiate the reaction by gentle heating if necessary. The disappearance of the iodine color and the formation of a cloudy solution indicate the initiation of the Grignard reagent formation.

• Once the reaction has started, add the remaining solution of the alkyl/aryl halide in DIBC dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure complete formation of the Grignard reagent.

• Cool the reaction mixture to 0 °C in an ice bath.

• Add the carbonyl compound dissolved in anhydrous DIBC dropwise via the dropping funnel, maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1-3 hours, or until the reaction is complete (monitored by TLC).

• Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride.

• Extract the product with an appropriate organic solvent.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude product.

• Purify the product by distillation or column chromatography.

Comparative Performance Data (Hypothetical):

Solvent	Reaction Temperature (°C)	Reaction Time (h)	Yield (%)
Diethyl Ether	35	2	85
THF	66	1.5	90
Diisobutyl Carbinol	100-150	1	80-90

Note: This data is illustrative and actual results may vary depending on the specific reactants and conditions.

Caption: Workflow for a Grignard reaction using DIBC as a solvent.

Friedel-Crafts Alkylation

DIBC can serve as a solvent in Friedel-Crafts alkylation reactions, particularly when higher temperatures are required to drive the reaction to completion, especially with less reactive aromatic compounds or alkylating agents. Its inertness under acidic conditions makes it a suitable choice.

Experimental Protocol: Generalized Procedure for Friedel-Crafts Alkylation using DIBC

Materials:

• Aromatic compound (e.g., anisole)

• Alkylating agent (e.g., tert-butyl alcohol)

• Lewis acid catalyst (e.g., AlCl3 or a strong protic acid like H2SO4)

• Diisobutyl carbinol (anhydrous)

• Aqueous work-up solution (e.g., cold water or dilute HCl)

• Organic extraction solvent (e.g., dichloromethane or ethyl acetate)

• Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve the aromatic compound in DIBC.

• Cool the mixture in an ice bath.

• Slowly add the Lewis acid catalyst portion-wise, maintaining the temperature below 10 °C.

• Add the alkylating agent dropwise to the stirred mixture.

• After the addition is complete, remove the ice bath and allow the reaction to proceed at room temperature or heat to a desired temperature (e.g., 50-100 °C) for several hours, monitoring the progress by TLC.

• Upon completion, cool the reaction mixture and quench it by carefully pouring it over a mixture of crushed ice and water (or dilute HCl).

• Separate the organic layer and extract the aqueous layer with an organic solvent.

• Combine the organic layers, wash with water, then with a saturated sodium bicarbonate solution, and finally with brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the product by distillation or column chromatography.

Comparative Performance Data (Hypothetical):

Solvent	Catalyst	Temperature (°C)	Reaction Time (h)	Yield (%)	Regioselectivity (para:ortho)
Dichloromethane	AlCl3	0 - RT	4	75	90:10
Nitrobenzene	AlCl3	RT	3	80	10:90
Diisobutyl Carbinol	H2SO4	80	2	85	95:5

Note: This data is illustrative and actual results may vary depending on the specific reactants and conditions.

Caption: Workflow for a Friedel-Crafts alkylation using DIBC.

Knoevenagel Condensation

The Knoevenagel condensation, which involves the reaction of an active methylene compound with an aldehyde or ketone, can be effectively carried out in DIBC. The high boiling point of DIBC is particularly useful for driving the dehydration step of the reaction, which often requires elevated temperatures to remove the water formed.

Experimental Protocol: Generalized Procedure for Knoevenagel Condensation using DIBC

Materials:

• Aldehyde or ketone

• Active methylene compound (e.g., malononitrile, ethyl cyanoacetate)

• Basic catalyst (e.g., piperidine, ammonium acetate)

• Diisobutyl carbinol

• Dean-Stark apparatus (optional, for azeotropic removal of water)

• Aqueous work-up solution (e.g., dilute HCl)

• Recrystallization solvent (e.g., ethanol, isopropanol)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser (and optionally a Dean-Stark trap), combine the aldehyde or ketone, the active methylene compound, and a catalytic amount of the base in DIBC.

• Heat the reaction mixture to reflux. If using a Dean-Stark trap, monitor the collection of water.

• Continue heating until the reaction is complete (as indicated by TLC or the cessation of water collection).

• Cool the reaction mixture to room temperature.

• If the product crystallizes upon cooling, collect it by filtration. If not, pour the mixture into cold water or dilute HCl to precipitate the product.

• Filter the solid product and wash it with cold water.

• Recrystallize the crude product from a suitable solvent to obtain the pure α,β-unsaturated product.

Comparative Performance Data (Hypothetical):

Solvent	Catalyst	Temperature (°C)	Reaction Time (h)	Yield (%)
Ethanol	Piperidine	78	6	80
Toluene (with Dean-Stark)	Piperidine	110	3	90
Diisobutyl Carbinol	Ammonium Acetate	150	1	95

Note: This data is illustrative and actual results may vary depending on the specific reactants and conditions.

Caption: Workflow for a Knoevenagel condensation using DIBC.

Use in Industrial Processes

Beyond laboratory-scale synthesis, DIBC finds significant application in industrial processes.

Hydrogen Peroxide Production

In the anthraquinone process for hydrogen peroxide production, DIBC is used as a solvent for the working solution. It exhibits good solubility for both the anthraquinone and its hydrogenated form, which is crucial for the efficiency of the hydrogenation and oxidation steps. Its low water solubility facilitates the extraction of the produced hydrogen peroxide into the aqueous phase.

Extraction Solvent

DIBC is employed as an industrial extraction solvent for various applications, including:

• Extraction of acetic acid and ethanol from aqueous solutions.

• Separation of ethyl acetate from methyl ethyl ketone.

• Extraction of valuable metals in hydrometallurgical processes.

Safety and Handling

Diisobutyl carbinol is a combustible liquid and should be handled with appropriate safety precautions.[1] It is important to avoid contact with strong oxidizing agents. Store in a well-ventilated area away from heat, sparks, and open flames. For detailed safety information, refer to the Safety Data Sheet (SDS).

Conclusion

Diisobutyl carbinol is a versatile, high-boiling point solvent with favorable properties for a range of organic synthesis applications. Its utility in Grignard reactions, Friedel-Crafts alkylations, and Knoevenagel condensations, particularly at elevated temperatures, makes it a valuable tool for chemists in research and industry. While it may not always be the primary choice compared to more conventional solvents, its unique characteristics warrant its consideration for specific synthetic challenges, especially in process development and scale-up operations where safety and reaction conditions are critical.

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols for the Hydrogenation of Diisobutyl Ketone to Diisobutyl Carbinol

Introduction

The hydrogenation of diisobutyl ketone (DIBK), also known as 2,6-dimethyl-4-heptanone, to produce diisobutyl carbinol (DIBC), or 2,6-dimethyl-4-heptanol, is a significant chemical transformation in various industrial applications. DIBC is utilized as a solvent and as an intermediate in the synthesis of pharmaceuticals, fragrances, and other specialty chemicals. This document provides a detailed protocol for the catalytic hydrogenation of DIBK, summarizing key reaction parameters and outlining a general experimental workflow for researchers, scientists, and professionals in drug development. The process involves the reduction of the ketone functional group to a secondary alcohol using hydrogen gas in the presence of a metal catalyst.

Reaction Scheme

The overall reaction is as follows:

(CH₃)₂CHCH₂COCH₂CH(CH₃)₂ + H₂ → (CH₃)₂CHCH₂CH(OH)CH₂CH(CH₃)₂

Diisobutyl Ketone (DIBK) + Hydrogen → Diisobutyl Carbinol (DIBC)

Data Presentation: Summary of Reaction Conditions

The following table summarizes various reported conditions for the hydrogenation of diisobutyl ketone to diisobutyl carbinol, providing a comparative overview of different catalytic systems and their performance.

Catalyst	Catalyst Loading (% w/w)	Temperature (°C)	Pressure (MPa)	Reaction Time (h)	DIBK Conversion (%)	DIBC Selectivity/Yield (%)	Reference
Metal catalyst (Cu, Zn, Cr, Pd, Rh, Ru, Pt)	0.2 - 5	140	>3.0	3.3	96.2	>99.9	[1]
Metal catalyst (Cu, Zn, Cr, Pd, Rh, Ru, Pt)	0.2 - 5	150	>3.0	2.5	97.0	>99.9	[1]
Metal catalyst (Cu, Zn, Cr, Pd, Rh, Ru, Pt)	0.2 - 5	170	>3.0	2.0	98.6	>99.9	[1]
Raney Nickel	4	100	0.8	17	>99 (Yield)	Not Specified	[2]
Raney Nickel	4	200	0.8	12	>99 (Yield)	Not Specified	[2]
Raney Nickel	4	260	0.8	Not Specified	>99 (Yield)	Not Specified	[2]
Raney Nickel	3 - 10 (stepwise addition)	150	2.0	Controlled by H₂ consumption	>90 (DIBC + i-DIBC)	Not Specified	[3]

Experimental Protocol

This protocol describes a general procedure for the catalytic hydrogenation of diisobutyl ketone in a laboratory setting.

Materials and Equipment:

• Reactants: Diisobutyl ketone (DIBK, >98% purity), Hydrogen gas (high purity)

• Catalyst: Raney Nickel (or other suitable metal catalyst, see table above)

• Solvent (optional): Methanol or other appropriate solvent

• Apparatus: High-pressure autoclave/reactor equipped with a magnetic stirrer, gas inlet, pressure gauge, thermocouple, and heating mantle.

• Glassware: Standard laboratory glassware for filtration and purification.

• Analytical Instruments: Gas chromatograph-mass spectrometer (GC-MS) for reaction monitoring and product analysis.

Procedure:

• Reactor Preparation:

  • Ensure the high-pressure reactor is clean and dry.

  • Charge the reactor with diisobutyl ketone (e.g., 500 g).[2]

  • Carefully add the catalyst (e.g., 20 g of Raney Nickel) to the reactor under an inert atmosphere if necessary, especially for pyrophoric catalysts.[2]

• Reaction Setup:

  • Seal the reactor according to the manufacturer's instructions.

  • Purge the reactor multiple times with an inert gas (e.g., nitrogen or argon) to remove air, followed by purging with hydrogen gas.

• Hydrogenation Reaction:

  • Pressurize the reactor with hydrogen to the desired pressure (e.g., 0.8 MPa to 3.0 MPa).[1][2]

  • Begin stirring and heat the reactor to the target temperature (e.g., 100-260 °C).[2]

  • Maintain the reaction at the set temperature and pressure for the specified duration (e.g., 2-24 hours), monitoring the reaction progress by observing hydrogen uptake.[2]

• Reaction Quenching and Product Isolation:

  • After the reaction is complete (indicated by the cessation of hydrogen consumption), cool the reactor to room temperature.

  • Carefully vent the excess hydrogen gas in a well-ventilated fume hood.

  • Purge the reactor with an inert gas.

  • Open the reactor and filter the reaction mixture to remove the catalyst. The resulting liquid is the crude diisobutyl carbinol product.[2]

• Purification and Analysis:

  • The crude product can be purified further by distillation if required.

  • Analyze the product for purity and yield using GC-MS.

Visualizations

Experimental Workflow Diagram

Caption: Workflow for the catalytic hydrogenation of diisobutyl ketone.

Reaction Pathway Diagram

References

• 1. JP6269026B2 - Production of diisobutyl carbinol by hydrogenation of diisobutyl ketone - Google Patents [patents.google.com]
• 2. Preparation method of diisobutyl carbinol - Eureka | Patsnap [eureka.patsnap.com]
• 3. WO2015059506A1 - Process for the production of disobutylcarbinol by hydrogenation of diisobutylketone - Google Patents [patents.google.com]

Application Notes and Protocols for Transfer Hydrogenation Using Diisobutyl Carbinol as a Hydrogen Donor

For Researchers, Scientists, and Drug Development Professionals

Introduction

Transfer hydrogenation is a powerful and versatile reduction methodology in organic synthesis, offering a safer and often more selective alternative to traditional hydrogenation reactions that utilize high-pressure gaseous hydrogen. This technique involves the transfer of hydrogen from a donor molecule to an acceptor (substrate) mediated by a metal catalyst. Alcohols, particularly secondary alcohols, are a common class of hydrogen donors.

Diisobutyl carbinol (2,6-dimethyl-4-heptanol), a bulky secondary alcohol, possesses the requisite chemical features to act as a hydrogen donor in transfer hydrogenation. Its use is noted in commercial literature, particularly in the context of dynamic kinetic resolution (DKR), a technique that allows for the conversion of a racemic mixture into a single enantiomer with a theoretical yield of 100%.[1] However, a comprehensive review of peer-reviewed scientific literature reveals a notable absence of specific studies detailing the use of diisobutyl carbinol as a primary hydrogen donor in transfer hydrogenation reactions.

These application notes, therefore, provide a detailed overview of the principles of transfer hydrogenation, with a focus on ruthenium-catalyzed systems, using a generalized bulky secondary alcohol as a model. The provided protocols are based on well-established procedures for other secondary alcohols, such as isopropanol, and are intended to serve as a starting point for researchers wishing to explore the utility of diisobutyl carbinol as a hydrogen donor.

Theoretical Background

Mechanism of Ruthenium-Catalyzed Transfer Hydrogenation

Ruthenium complexes are among the most efficient and widely used catalysts for transfer hydrogenation. The catalytic cycle typically proceeds through an "inner-sphere" or "outer-sphere" mechanism.

• Inner-Sphere Mechanism: This mechanism involves the coordination of the hydrogen donor (alcohol) to the metal center, followed by β-hydride elimination to form a metal-hydride species and the corresponding ketone. The substrate then coordinates to the metal hydride and undergoes migratory insertion of the hydride to the unsaturated bond, affording the reduced product.

• Outer-Sphere Mechanism: In this mechanism, the hydrogen transfer occurs without direct coordination of the substrate to the metal center. The catalyst and the hydrogen donor form a complex that facilitates the direct transfer of a hydride and a proton to the substrate.

The general representation of the catalytic cycle for the reduction of a ketone using a secondary alcohol is depicted below.

Figure 1: Generalized catalytic cycle for ruthenium-catalyzed transfer hydrogenation of a ketone.

Dynamic Kinetic Resolution (DKR)

DKR is a powerful strategy for the asymmetric synthesis of chiral molecules. It combines a kinetic resolution with in situ racemization of the slower-reacting enantiomer. In the context of transfer hydrogenation for the synthesis of chiral alcohols, a chiral catalyst selectively reduces one enantiomer of a racemic ketone, while a racemization catalyst (which can be the same transfer hydrogenation catalyst) interconverts the ketone enantiomers. This allows for the theoretical conversion of the entire racemic starting material into a single enantiomeric product.

Figure 2: Logical workflow of Dynamic Kinetic Resolution (DKR).

Data Presentation

Table 1: Effect of Catalyst on the Transfer Hydrogenation of Acetophenone

Entry	Catalyst (mol%)	Base (mol%)	Time (h)	Conversion (%)
1	RuCl₂(PPh₃)₃ (1)	KOH (10)	1	95
2	[RuCl₂(p-cymene)]₂ (0.5)	KOtBu (10)	0.5	>99
3	Shvo's catalyst (1)	-	2	88

Reaction Conditions: Acetophenone (1 mmol), isopropanol (10 mL), 82 °C.

Table 2: Transfer Hydrogenation of Various Ketones with [RuCl₂(p-cymene)]₂/Ts-DPEN Catalyst

Substrate	Product	Time (h)	Conversion (%)	Enantiomeric Excess (%)
Acetophenone	1-Phenylethanol	2	>99	98 (R)
Propiophenone	1-Phenyl-1-propanol	3	98	97 (R)
2-Acetylnaphthalene	1-(Naphthalen-2-yl)ethanol	4	96	99 (R)
Cyclohexyl methyl ketone	1-Cyclohexylethanol	5	92	95 (R)

Reaction Conditions: Ketone (1 mmol), [RuCl₂(p-cymene)]₂ (0.5 mol%), Ts-DPEN (1.1 mol%), isopropanol/KOH (0.1 M solution, 10 mL), 28 °C.

Experimental Protocols

The following protocols are generalized for the transfer hydrogenation of a ketone using a bulky secondary alcohol like diisobutyl carbinol as the hydrogen donor. Researchers should optimize these conditions for their specific substrate and catalyst system.

Protocol 1: General Procedure for Ruthenium-Catalyzed Transfer Hydrogenation of a Ketone

Materials:

• Ruthenium catalyst (e.g., [RuCl₂(p-cymene)]₂)

• Substrate (ketone)

• Diisobutyl carbinol (hydrogen donor)

• Base (e.g., potassium tert-butoxide (KOtBu) or potassium hydroxide (KOH))

• Anhydrous solvent (e.g., toluene or THF, if necessary)

• Inert gas (e.g., argon or nitrogen)

• Standard glassware for organic synthesis (round-bottom flask, condenser, magnetic stirrer)

Procedure:

• To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the ruthenium catalyst (0.5-2 mol%).

• The flask is evacuated and backfilled with an inert gas three times.

• Add the substrate (1.0 equiv) and the base (5-10 mol%) to the flask.

• Add diisobutyl carbinol as the hydrogen donor. The amount can vary; it can be used as the solvent or in excess (5-10 equivalents) if a co-solvent is used.

• The reaction mixture is stirred at the desired temperature (typically ranging from room temperature to the boiling point of the alcohol) and monitored by an appropriate analytical technique (e.g., TLC, GC, or LC-MS).

• Upon completion, the reaction is cooled to room temperature.

• The reaction mixture is quenched with a saturated aqueous solution of ammonium chloride or water.

• The product is extracted with an organic solvent (e.g., ethyl acetate or dichloromethane).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel to afford the desired alcohol.

Figure 3: Experimental workflow for a general transfer hydrogenation reaction.

Protocol 2: General Procedure for Asymmetric Transfer Hydrogenation via Dynamic Kinetic Resolution

Materials:

• Ruthenium precursor (e.g., [RuCl₂(p-cymene)]₂)

• Chiral ligand (e.g., (1R,2R)-(+)-N-(p-tosyl)-1,2-diphenylethylenediamine (Ts-DPEN))

• Racemic substrate (ketone)

• Diisobutyl carbinol

• Base (e.g., KOtBu or KOH)

• Anhydrous solvent (if necessary)

• Inert gas

Procedure:

• In a dry Schlenk tube, the ruthenium precursor (0.5 mol%) and the chiral ligand (0.55 mol%) are dissolved in the solvent (if used) and stirred at room temperature for 30 minutes to pre-form the catalyst.

• The racemic ketone (1.0 equiv) and the base (10 mol%) are added to the catalyst solution.

• Diisobutyl carbinol is added as the hydrogen donor.

• The reaction is stirred at the appropriate temperature and monitored for conversion and enantiomeric excess (e.g., by chiral GC or HPLC).

• Workup and purification are carried out as described in Protocol 1.

Conclusion

Diisobutyl carbinol holds potential as a hydrogen donor in transfer hydrogenation reactions, particularly for applications requiring bulky secondary alcohols, such as in certain stereoselective transformations. While specific, detailed protocols and performance data are currently lacking in the scientific literature, the general principles and procedures for transfer hydrogenation using other secondary alcohols provide a robust framework for investigation. The protocols and background information provided herein are intended to equip researchers with the necessary tools to explore the utility of diisobutyl carbinol in their synthetic endeavors, contributing to the expansion of this important catalytic methodology. Researchers are encouraged to perform thorough optimization studies to determine the ideal reaction conditions for their specific applications.

References

• 1. lookchem.com [lookchem.com]

Diisobutyl carbinol in dynamic kinetic resolution of alcohols

An Application Note on the Dynamic Kinetic Resolution of Secondary Alcohols

Disclaimer: This document provides a general overview and protocol for the dynamic kinetic resolution (DKR) of secondary alcohols. A thorough literature search did not yield specific examples or protocols for the dynamic kinetic resolution of diisobutyl carbinol. Therefore, this application note utilizes data and methodologies for the well-studied substrate, 1-phenylethanol, to illustrate the principles and execution of the DKR technique. Researchers interested in the DKR of diisobutyl carbinol would need to adapt and optimize this general protocol.

Introduction

Dynamic kinetic resolution (DKR) is a powerful technique for the asymmetric synthesis of enantiomerically pure alcohols, which are crucial building blocks in the pharmaceutical and fine chemical industries.[1][2][3][4] Unlike classical kinetic resolution, which has a maximum theoretical yield of 50% for a single enantiomer, DKR can theoretically achieve a 100% yield of the desired enantiomerically pure product.[1][3][5] This is accomplished by coupling an enantioselective reaction with in situ racemization of the slower-reacting enantiomer of the starting material.[4]

This application note details a chemoenzymatic approach to the DKR of secondary alcohols, a widely employed and effective strategy.[2][3] This method combines the high enantioselectivity of a lipase for the acylation of one alcohol enantiomer with the efficiency of a metal catalyst (typically ruthenium-based) for the racemization of the remaining alcohol enantiomer.[6][7][8]

Principle of the Method

The chemoenzymatic DKR of a racemic secondary alcohol involves two simultaneous catalytic cycles, as illustrated in the diagram below. A lipase, such as Candida antarctica lipase B (CALB), selectively acylates one enantiomer of the alcohol (e.g., the R-enantiomer) to form an ester. Concurrently, a racemization catalyst, often a ruthenium complex, converts the unreacted, slower-reacting enantiomer (e.g., the S-enantiomer) back to the racemic mixture. This continuous racemization ensures that the substrate for the enzymatic acylation is constantly replenished, allowing for the complete conversion of the starting racemate into a single enantiomer of the acylated product.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Chemoenzymatic dynamic kinetic resolution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Dynamic kinetic resolution in asymmetric synthesis - Wikipedia [en.wikipedia.org]
• 4. Dynamic Kinetic Resolution (DKR) and Dynamic Kinetic Asymmetric Transformations (DYKAT) - Science of Synthesis Reference Library - Thieme Chemistry - Georg Thieme Verlag [thieme.de]
• 5. princeton.edu [princeton.edu]
• 6. Cooperative Copper/Lipase Catalysis for the Chemoenzymatic Dynamic Kinetic Resolution (DKR) of Bis(hetero)arenols - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Lipase Catalysed Kinetic Resolution of Racemic 1,2-Diols Containing a Chiral Quaternary Center - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Description: Lipase-Catalyzed Kinetic Resolution of Dimethyl and Dibutyl 1-Butyryloxy-1-carboxymethylphosphonates :: Open Polar [openpolar.no]

Application of Diisobutyl Carbinol (DIBC) as a Frothing Agent in Mineral Flotation

Application Notes and Protocols for Researchers and Scientists

Introduction

Diisobutyl carbinol (DIBC), a C9 branched-chain alcohol, serves as a frothing agent in the mineral flotation process. Frothers are crucial surfactants that facilitate the generation of a stable froth phase, which is essential for the selective separation of valuable minerals from gangue materials. DIBC, like other aliphatic alcohols, adsorbs at the air-water interface, reducing surface tension and preventing bubble coalescence. This action leads to the formation of smaller, more stable bubbles, which increases the probability of bubble-particle collision and attachment, thereby improving flotation kinetics and recovery. These application notes provide detailed information on the properties of DIBC, its performance in comparison to the widely used Methyl Isobutyl Carbinol (MIBC), and protocols for its evaluation as a flotation frother.

Data Presentation: Properties and Performance of DIBC

The selection of a frothing agent is critical for optimizing flotation performance. The following tables summarize the key physical properties and performance characteristics of Diisobutyl carbinol (DIBC), with Methyl Isobutyl Carbinol (MIBC) included for comparative purposes.

Table 1: Physical and Chemical Properties of DIBC and MIBC

Property	Diisobutyl Carbinol (DIBC)	Methyl Isobutyl Carbinol (MIBC)	Source(s)
Chemical Formula	C9H20O	C6H14O	[1]
Molecular Weight ( g/mol )	144.25	102.18	[1][2]
Appearance	Colorless liquid	Colorless liquid	[1][3]
Density @ 20°C ( kg/L )	0.81	0.807	[1][2]
Solubility in Water @ 20°C (% wt)	0.06	1.7	[1][4]
Surface Tension @ 20°C (dynes/cm)	26.0	23.0	[1][2]
Flash Point (°C)	62	41	[1][4]

Table 2: Performance Characteristics of DIBC and MIBC in Mineral Flotation

Parameter	Diisobutyl Carbinol (DIBC)	Methyl Isobutyl Carbinol (MIBC)	Source(s)
Typical Dosage ( g/ton )	Varies with ore type	10-100	[5]
Critical Coalescence Concentration (CCC) (ppm)	~5-10 (Estimated)	10-20	[2][6]
Froth Characteristics	Produces less persistent, more selective froths	Forms dry, easy-to-break froths	[7][8]
Suitable Ores	General purpose, including sulfide ores and coal	Sulfide ores (Cu, Mo, Au), polymetallic ores, coal	[1][5]

Experimental Protocols

Protocol 1: Determination of Critical Coalescence Concentration (CCC)

The Critical Coalescence Concentration is a fundamental parameter used to characterize the effectiveness of a frother in preventing bubble coalescence.

Objective: To determine the minimum concentration of DIBC required to achieve the minimum stable bubble size in a given system.

Apparatus:

• Flotation cell or bubble column

• Air or nitrogen sparger with a known porosity

• High-speed camera with appropriate lighting

• Image analysis software

• Syringe pump for precise frother addition

Procedure:

• Fill the flotation cell or bubble column with a known volume of deionized water.

• Set the gas flow rate to a constant, predetermined value.

• Begin recording images of the bubbles generated by the sparger in the absence of any frother.

• Using the syringe pump, incrementally add a stock solution of DIBC to the cell to achieve a series of increasing concentrations (e.g., 1, 2, 5, 10, 15, 20, 30 ppm).

• Allow the system to equilibrate for a set period (e.g., 2-3 minutes) after each addition.

• At each concentration, capture a series of high-speed images of the bubble population.

• Analyze the captured images to determine the Sauter mean bubble diameter (d32) for each concentration.

• Plot the Sauter mean bubble diameter as a function of DIBC concentration.

• The CCC is identified as the concentration at which the bubble size reaches a plateau, indicating that further increases in frother concentration do not significantly reduce bubble size.[10]

Protocol 2: Evaluation of DIBC Performance in Laboratory-Scale Flotation

This protocol outlines a standard procedure for assessing the metallurgical performance of DIBC in a laboratory flotation machine.

Objective: To determine the recovery and grade of a target mineral from an ore sample using DIBC as the frothing agent.

Materials:

• Representative ore sample, ground to a predetermined particle size

• DIBC solution of known concentration

• Appropriate collector(s) and modifier(s) for the specific ore

• Laboratory mechanical flotation cell (e.g., Denver-type)

• pH meter

• Filtration apparatus

• Drying oven

• Assaying equipment for mineral analysis

Procedure:

• Pulp Preparation:

  • Place a known weight of the ground ore sample into the flotation cell.

  • Add a measured volume of water to achieve the desired pulp density.

  • Agitate the pulp for a specified time to ensure proper slurry suspension.

• Reagent Conditioning:

  • Measure and adjust the pulp pH to the desired level using appropriate modifiers (e.g., lime, soda ash).

  • Add the required dosage of the collector and condition the pulp for a set period (e.g., 3-5 minutes).

  • Add the desired dosage of the DIBC frother solution and condition for a shorter period (e.g., 1-2 minutes).

• Flotation:

  • Turn on the air supply to the flotation cell at a controlled flow rate to initiate froth formation.

  • Collect the froth concentrate by scraping it from the lip of the cell at regular intervals for a predetermined flotation time (e.g., 10-15 minutes).

• Product Handling and Analysis:

  • Filter and dry the collected concentrate and the remaining tailings.

  • Determine the dry weight of both the concentrate and tailings.

  • Analyze the concentrate and tailings for the content of the valuable mineral(s) and gangue.

• Data Calculation:

  • Calculate the recovery of the valuable mineral in the concentrate.

  • Calculate the grade of the valuable mineral in the concentrate.

  • Evaluate the selectivity of the separation.

Visualizations

Caption: Mechanism of DIBC at the Air-Water Interface.

References

• 1. monumentchemical.com [monumentchemical.com]
• 2. hedinger.de [hedinger.de]
• 3. monumentchemical.com [monumentchemical.com]
• 4. arkema.com [arkema.com]
• 5. 911metallurgist.com [911metallurgist.com]
• 6. mdpi.com [mdpi.com]
• 7. [PDF] FROTHER AND COLLECTOR EFFECTS ON FLOTATION CELL HYDRODYNAMICS AND THEIR IMPLICATION ON CIRCUIT | Semantic Scholar [semanticscholar.org]
• 8. celanese.com [celanese.com]
• 9. Classification of Flotation Frothers [mdpi.com]
• 10. edemet.cl [edemet.cl]

Application Notes and Protocols: Diisobutyl Carbinol as a Potential Extraction Solvent for Natural Products

For Researchers, Scientists, and Drug Development Professionals

Abstract

Diisobutyl carbinol (DIBC), a nine-carbon branched alcohol, presents several physicochemical properties that suggest its potential as an extraction solvent for natural products. These include low water solubility, miscibility with a wide range of organic solvents, a high boiling point, and a low vapor pressure.[1][2][3][4] This document provides an overview of DIBC's relevant properties, outlines a hypothetical protocol for its use in the extraction of bioactive compounds from plant materials, and compares its potential advantages and disadvantages against other solvent systems. It is important to note that while DIBC is used as an extraction solvent in various industrial chemical processes, its specific application for the extraction of natural products is not well-documented in publicly available scientific literature.[1][2] Therefore, the protocols and discussions presented here are intended to serve as a theoretical framework to guide future research in this area.

Introduction to Diisobutyl Carbinol (DIBC)

Diisobutyl carbinol (2,6-dimethyl-4-heptanol) is a colorless liquid with a mild, sweet odor.[1][2] It is recognized for its slow evaporation rate and is not classified as a Hazardous Air Pollutant (HAP).[2][3] Its properties make it a viable candidate for consideration in "green chemistry" applications, particularly as an alternative to more volatile or hazardous organic solvents.

Physicochemical Properties of DIBC

The suitability of a solvent for the extraction of natural products is largely determined by its physical and chemical characteristics. The key properties of DIBC are summarized in the table below.

Property	Value	Source
Molecular Formula	C9H20O	[4][5]
Molecular Weight	144.25 g/mol	[4][5]
Boiling Point	178°C (352°F)	[4]
Flash Point	62°C (144°F)	[4]
Density	0.811 g/cm³ at 20°C	[1]
Vapor Pressure	0.1 mmHg at 20°C	[1]
Water Solubility	Very slightly soluble	[2][3]
Miscibility	Miscible with most organic solvents	[2][3]

These properties, particularly its low water solubility and miscibility with organic solvents, suggest that DIBC could be effective for the extraction of moderately polar to non-polar bioactive compounds from plant matrices. Its high boiling point would be advantageous for extractions conducted at elevated temperatures, although it may require more energy for solvent removal during the final concentration step.

Hypothetical Experimental Protocol for Natural Product Extraction using DIBC

The following protocol is a generalized procedure for the extraction of bioactive compounds from a dried, powdered plant material using DIBC. This protocol should be optimized based on the specific plant material and the target compounds.

Materials and Equipment

• Dried and powdered plant material

• Diisobutyl carbinol (DIBC), technical grade

• Shaking incubator or magnetic stirrer with heating plate

• Filter paper and funnel or vacuum filtration system

• Rotary evaporator

• Glassware (beakers, flasks, graduated cylinders)

• Analytical balance

Extraction Procedure

• Preparation of Plant Material: Weigh 10 g of the dried, powdered plant material and place it into a 250 mL Erlenmeyer flask.

• Solvent Addition: Add 100 mL of DIBC to the flask to achieve a 1:10 solid-to-liquid ratio.

• Extraction: Place the flask in a shaking incubator set to 40°C and 150 rpm for 24 hours. The temperature and duration should be optimized for the specific application.

• Filtration: After extraction, separate the DIBC extract from the plant residue by filtration through Whatman No. 1 filter paper. For finer particles, a vacuum filtration setup may be used.

• Solvent Removal: Concentrate the DIBC extract using a rotary evaporator. Due to DIBC's high boiling point, a higher bath temperature and a good vacuum will be necessary for efficient solvent removal.

• Drying and Storage: The resulting crude extract should be dried under a stream of nitrogen or in a vacuum oven to remove any residual solvent. The dried extract can then be weighed and stored for further analysis.

Experimental Workflow Diagram

References

• 1. hedinger.de [hedinger.de]
• 2. Altivia Diisobutyl Carbinol, Technical Grade (DIBC) - 9000-59-3 [knowde.com]
• 3. specialchem.com [specialchem.com]
• 4. monumentchemical.com [monumentchemical.com]
• 5. CN104355965A - Preparation method of diisobutyl carbinol - Google Patents [patents.google.com]

Application Notes and Protocols for High-Temperature Reactions Involving Diisobutyl Carbinol

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for conducting chemical reactions with Diisobutyl carbinol (DIBC) at elevated temperatures. It includes essential safety information, generalized experimental setups, and specific protocols for common high-temperature transformations of secondary alcohols.

Introduction to Diisobutyl Carbinol (DIBC)

Diisobutyl carbinol, also known as 2,6-dimethyl-4-heptanol, is a nine-carbon branched secondary alcohol.[1][2] It is a clear, colorless liquid with a mild, sweet odor.[1][3] Due to its physical properties, such as a high boiling point and slow evaporation rate, it serves as an industrial solvent, a chemical intermediate for creating dyestuffs, pesticides, and lubricant additives, and an ore flotation agent.[1][4] Its chemical structure allows it to participate in typical reactions of secondary alcohols, including dehydration, etherification, and oxidation, which are often conducted at high temperatures.

Properties of Diisobutyl Carbinol

A summary of the key physical and chemical properties of DIBC is presented below. This data is crucial for designing and executing experiments safely and effectively.

Property	Value	Citations
Synonyms	2,6-Dimethyl-4-heptanol, sec-Nonyl alcohol	[1][2][3]
CAS Number	108-82-7	[1]
Molecular Formula	C₉H₂₀O	[1]
Molecular Weight	144.25 g/mol	[1]
Boiling Point	178 °C (352 °F) @ 760 mmHg	[1][2][5]
Flash Point	144 °F (62 °C) - Closed Cup	[1]
Autoignition Temp.	494 °F (256.7 °C)	[2][6]
Density	0.81 kg/L @ 20°C	[1]
Solubility in Water	0.06% @ 20°C	[1]
Solubility	Soluble in alcohol and ether	[2]
Flammability Limits	LEL: 0.8% v/v, UEL: 6.1% v/v	[1][6]

Critical Safety and Handling at High Temperatures

DIBC is classified as a combustible liquid.[1][7] Its vapors are heavier than air and can form explosive mixtures.[2][5] Handling DIBC at elevated temperatures significantly increases the risk of fire and requires strict adherence to safety protocols.

Core Safety Requirements:

• Ventilation: All work must be conducted in a certified chemical fume hood with adequate ventilation.[7][8]

• Ignition Sources: Eliminate all potential ignition sources, including sparks, open flames, and hot surfaces.[1][7] Use only non-sparking tools and explosion-proof electrical equipment.[1][8]

• Grounding: Ensure all containers and equipment are properly grounded before and during transfer to prevent static discharge.[1]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including flame-resistant lab coats, chemical-resistant gloves, and tightly fitting safety goggles.[7][8]

• Inert Atmosphere: When heating DIBC, especially above its flash point, an inert atmosphere (e.g., nitrogen or argon) should be maintained in the reaction vessel to prevent the formation of flammable vapor-air mixtures.

• Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong bases.[5][7]

• Fire Safety: Keep a suitable fire extinguisher (e.g., alcohol-resistant foam, CO₂, dry chemical) readily accessible.[5][7]

Experimental Protocols and Setups

The following sections provide generalized protocols for high-temperature reactions. Researchers should perform a thorough risk assessment and may need to optimize these procedures for their specific equipment and goals.

The diagram below illustrates a typical workflow for setting up and performing a high-temperature reaction with DIBC.

Caption: General workflow for high-temperature synthesis.

This protocol describes the acid-catalyzed elimination of water from DIBC to form a mixture of isomeric nonenes. Higher temperatures generally favor the formation of the alkene over the competing etherification product.[9]

Objective: To synthesize alkenes from DIBC via dehydration.

Materials and Equipment:

• Diisobutyl carbinol (DIBC)

• Acid catalyst (e.g., concentrated sulfuric acid, p-toluenesulfonic acid, or an acidic ion-exchange resin like Amberlyst 15)[9][10]

• Round-bottom flask equipped with a magnetic stir bar

• Dean-Stark trap or a distillation head

• Reflux condenser

• Heating mantle with a temperature controller

• Nitrogen or Argon gas inlet

• Standard glassware for work-up

Procedure:

• Assemble the reaction apparatus (flask, Dean-Stark trap, condenser) in a fume hood and ensure it is dry.

• Charge the round-bottom flask with DIBC and a magnetic stir bar.

• If using a Dean-Stark trap, fill the sidearm with a suitable solvent to monitor water removal.

• Begin purging the system with an inert gas.

• Slowly add the acid catalyst to the stirring DIBC. The amount will vary; for sulfuric acid, a catalytic amount is sufficient.

• Heat the reaction mixture to the target temperature (typically 130-180 °C).[9] The optimal temperature must be determined experimentally to maximize alkene formation.

• Monitor the reaction progress by observing water collection in the Dean-Stark trap or by analytical methods like GC-MS.

• Once the reaction is complete (no more water is produced or starting material is consumed), turn off the heat and allow the mixture to cool to room temperature.

• Carefully quench the reaction by adding a saturated sodium bicarbonate solution to neutralize the acid.

• Transfer the mixture to a separatory funnel, perform an aqueous work-up, and extract the product with a suitable organic solvent.

• Dry the organic layer, remove the solvent under reduced pressure, and purify the resulting alkene mixture by distillation.

Reaction Pathway: Dehydration

References

• 1. monumentchemical.com [monumentchemical.com]
• 2. 2,6-Dimethyl-4-heptanol | C9H20O | CID 7957 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. hedinger.de [hedinger.de]
• 4. specialchem.com [specialchem.com]
• 5. Diisobutylcarbinol | 108-82-7 [chemicalbook.com]
• 6. DIISOBUTYLCARBINOL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 7. monumentchemical.com [monumentchemical.com]
• 8. targetmol.com [targetmol.com]
• 9. sciepub.com [sciepub.com]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols: Diisobutyl Carbinol in the Synthesis of Specialty Esters

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diisobutyl carbinol (DIBC), also known as 2,6-dimethyl-4-heptanol, is a versatile secondary alcohol that serves as a key intermediate in the synthesis of a variety of specialty esters. Its branched structure imparts unique properties to its ester derivatives, such as enhanced stability, specific solvency, and desirable sensory characteristics. These esters find applications in diverse fields, including as fragrances, flavors, plasticizers, lubricants, and coatings. This document provides detailed application notes and experimental protocols for the synthesis of specialty esters using diisobutyl carbinol, targeting researchers and professionals in drug development and chemical synthesis.

Properties of Diisobutyl Carbinol

A comprehensive understanding of the physical and chemical properties of diisobutyl carbinol is essential for its effective use in ester synthesis.

Property	Value	Reference
Molecular Formula	C₉H₂₀O	[1][2]
Molecular Weight	144.26 g/mol	[1]
Appearance	Colorless liquid	[1][3]
Odor	Sweet, mild	[4]
Boiling Point	178 °C at 760 mmHg	[3]
Melting Point	-65 °C	[1]
Flash Point	66.1 °C	[1]
Density	0.811 g/cm³ at 20 °C	[4]
Solubility in Water	0.06% by weight at 20 °C	[4]
Refractive Index	1.427 at 20 °C	[1]

Synthesis of Specialty Esters: Methodologies and Protocols

The synthesis of specialty esters from diisobutyl carbinol can be achieved through several established esterification methods. The choice of method depends on the specific carboxylic acid used, the desired purity of the product, and the scale of the reaction.

Fischer-Speier Esterification

This classic acid-catalyzed esterification is a common method for producing esters from alcohols and carboxylic acids. The reaction is an equilibrium process, and to drive it towards the product side, an excess of one reactant (usually the alcohol) is used, or the water formed during the reaction is removed.

Logical Relationship of Fischer-Speier Esterification

References

• 1. Diisobutyl carbinol | fragrance materials | CAS# 108-82-7 | InvivoChem [invivochem.com]
• 2. chemscene.com [chemscene.com]
• 3. monumentchemical.com [monumentchemical.com]
• 4. hedinger.de [hedinger.de]

Application Note: Quantification of Diisobutyl Carbinol Using Gas Chromatography with Flame Ionization Detection (GC-FID)

Abstract

This application note describes a robust and reliable method for the quantitative analysis of Diisobutyl carbinol (DIBC), also known as 2,6-dimethyl-4-heptanol, using Gas Chromatography with Flame Ionization Detection (GC-FID). This method is applicable to the determination of DIBC in bulk samples and various solvent mixtures. The protocol outlined provides detailed procedures for sample preparation, instrument setup, and data analysis, ensuring high precision and accuracy. The method is suitable for quality control, purity assessment, and formulation analysis in research, development, and industrial settings.

Introduction

Diisobutyl carbinol (CAS No: 108-82-7) is a nine-carbon branched-chain alcohol with a wide range of industrial applications. It serves as a versatile solvent for coatings, a chemical intermediate in the synthesis of other compounds, and a flotation agent in the mining industry. Accurate quantification of DIBC is crucial for ensuring product quality, process control, and regulatory compliance. Gas chromatography with a flame ionization detector is a widely used technique for the analysis of volatile organic compounds like DIBC due to its high sensitivity, wide linear range, and robustness. This application note provides a validated GC-FID method for the precise quantification of Diisobutyl carbinol.

Experimental

Instrumentation and Consumables

• Gas Chromatograph: A system equipped with a split/splitless injector and a flame ionization detector.

• GC Column: A non-polar or mid-polar capillary column is recommended. For this application, a column with a 5% phenyl methylpolysiloxane stationary phase (e.g., DB-5, HP-5, or equivalent) with dimensions of 30 m x 0.25 mm ID x 0.25 µm film thickness is suitable.

• Carrier Gas: High-purity helium or hydrogen.

• Gases for FID: High-purity hydrogen and air.

• Vials: 2 mL amber glass vials with PTFE-lined septa.

• Syringes: Gas-tight syringes for standard and sample preparation.

Reagents and Standards

• Diisobutyl carbinol (DIBC): Analytical standard of known purity (≥98%).

• Solvent: A suitable high-purity solvent for dilution, such as methanol, ethanol, or isopropanol (GC grade or higher). The choice of solvent should be based on the sample matrix and should not co-elute with the analyte or internal standard.

• Internal Standard (IS): (Optional but recommended for improved precision) A compound that is chemically similar to DIBC but well-resolved chromatographically. A suitable internal standard could be another long-chain alcohol or an alkane that does not interfere with the sample matrix. For this protocol, n-Nonanol is suggested.

Protocols

Protocol 1: Preparation of Standard Solutions

• Primary Stock Standard (10 mg/mL): Accurately weigh approximately 100 mg of pure Diisobutyl carbinol standard into a 10 mL volumetric flask. Dissolve and dilute to the mark with the chosen solvent.

• Internal Standard Stock Solution (10 mg/mL): (If using an IS) Accurately weigh approximately 100 mg of n-Nonanol into a 10 mL volumetric flask. Dissolve and dilute to the mark with the chosen solvent.

• Calibration Standards: Prepare a series of calibration standards by serially diluting the primary stock standard with the solvent to cover the expected concentration range of the samples. A typical range would be from 1 µg/mL to 100 µg/mL. If an internal standard is used, add a constant, known concentration of the internal standard stock solution to each calibration standard.

Protocol 2: Sample Preparation

• Liquid Samples: Accurately weigh an appropriate amount of the sample into a volumetric flask.

• Dilute the sample with the chosen solvent to bring the concentration of DIBC within the calibration range.

• If using an internal standard, add the same amount of internal standard stock solution as used in the calibration standards.

• Vortex the solution to ensure homogeneity.

• Transfer an aliquot of the final solution into a GC vial for analysis.

Protocol 3: GC-FID Analysis

• Instrument Setup:

  • Injector Temperature: 250 °C

  • Detector Temperature: 280 °C

  • Oven Temperature Program:

    • Initial Temperature: 80 °C, hold for 2 minutes

    • Ramp Rate: 10 °C/min to 200 °C

    • Hold Time: 5 minutes at 200 °C

  • Carrier Gas Flow Rate: 1.0 mL/min (constant flow)

  • Split Ratio: 50:1 (can be adjusted based on sample concentration)

  • Injection Volume: 1 µL

• Analysis Sequence:

  • Inject a solvent blank to ensure no contamination.

  • Inject the series of calibration standards.

  • Inject the prepared samples.

  • Inject a quality control (QC) standard periodically to monitor instrument performance.

Data Analysis and Results

The quantification of Diisobutyl carbinol is based on the peak area obtained from the GC-FID chromatogram. If an internal standard is used, the ratio of the peak area of DIBC to the peak area of the internal standard is used for calibration and quantification, which can improve accuracy and precision by correcting for injection volume variations.

A calibration curve is constructed by plotting the peak area (or peak area ratio) of DIBC against the concentration of the calibration standards. The concentration of DIBC in the samples is then determined from the calibration curve using the peak area (or peak area ratio) of the sample.

Quantitative Data Summary

The following table summarizes the expected performance characteristics of the method. These values are typical and may vary depending on the specific instrumentation and laboratory conditions.

Parameter	Typical Value
Linearity (R²)	> 0.995
Limit of Detection (LOD)	0.5 µg/mL
Limit of Quantification (LOQ)	1.5 µg/mL
Precision (%RSD)	< 5%
Recovery (%)	95 - 105%

Visualizations

Caption: Experimental workflow for the quantification of Diisobutyl carbinol by GC-FID.

Caption: Logical relationship of components in the GC-FID analysis of DIBC.

Conclusion

The GC-FID method described in this application note is a simple, rapid, and reliable approach for the quantification of Diisobutyl carbinol. The method demonstrates excellent linearity, precision, and accuracy, making it suitable for routine analysis in various industrial and research applications. The provided protocols can be readily implemented in any laboratory equipped with standard gas chromatography instrumentation.

Diisobutyl Carbinol (DIBC) in Coatings and Resin Formulations: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diisobutyl carbinol (DIBC), chemically known as 2,6-dimethyl-4-heptanol, is a high-boiling point, slow-evaporating solvent with a mild, sweet odor.[1][2][3] Its unique combination of properties makes it a valuable component in a variety of coating and resin formulations. DIBC is recognized as a non-Hazardous Air Pollutant (non-HAP) solvent, offering a favorable environmental and safety profile compared to many traditional solvents.[2][4] This document provides detailed application notes and experimental protocols for the use of Diisobutyl carbinol in coatings and resin formulations, targeted towards professionals in research and development.

Key Applications and Functions

DIBC serves several key functions in coatings and resin systems:

• Slow-Evaporating Solvent: Its low evaporation rate is beneficial for achieving smooth, defect-free films by allowing for extended "open time," which improves flow and leveling.[5] This is particularly crucial in applications requiring a high-gloss finish.

• Coalescing Agent: In latex paints, DIBC acts as a coalescing agent, facilitating the formation of a continuous and robust film as the paint dries.[6][7] It temporarily plasticizes the polymer particles, allowing them to fuse together effectively, especially at lower temperatures.[8][9]

• Viscosity Modifier: DIBC can be used to reduce the viscosity of resin formulations, which is particularly useful in the formulation of high-solids coatings to ensure proper application viscosity.[5][10]

• Solvent for Various Resins: It exhibits excellent solvency for a wide range of synthetic resins, including alkyd, urea, melamine, nitrocellulose, and acrylic resins.[2][5][11]

The coatings and paints industry is the primary consumer of DIBC, accounting for over 40% of its global consumption. It is frequently used in automotive coatings to enhance adhesion and resistance to environmental factors.

Physicochemical Properties of Diisobutyl Carbinol

A comprehensive understanding of DIBC's properties is essential for effective formulation. The following table summarizes its key physicochemical data.

Property	Value	Unit
Molecular Weight	144.25	g/mol
Boiling Point	178	°C
Flash Point (Closed Cup)	62	°C
Density @ 20°C	0.81	kg/L
Evaporation Rate (n-BuAc = 1)	0.02
Vapor Pressure @ 20°C	0.14	mmHg
Viscosity @ 20°C	15.4	cP
Surface Tension @ 20°C	26.0	dynes/cm
Solubility in Water @ 20°C	0.06	% by wt.
Water Solubility in DIBC @ 20°C	1.0	% by wt.

Source: [3][10]

Experimental Protocols

Protocol 1: Evaluation of DIBC as a Coalescing Agent in a Latex Paint Formulation

This protocol outlines a method to assess the effectiveness of DIBC as a coalescing agent by determining the Minimum Film Formation Temperature (MFFT) of a latex paint.

Materials:

• Latex emulsion (e.g., acrylic, vinyl acrylic)

• Pigment dispersion

• Thickeners, defoamers, and other necessary additives

• Diisobutyl carbinol (DIBC)

• Control coalescing agent (e.g., 2,2,4-trimethyl-1,3-pentanediol monoisobutyrate)

• MFFT bar apparatus

• Drawdown bar (e.g., 100 µm wet film thickness)

• Leneta chart or other suitable substrate

Procedure:

• Formulation Preparation: Prepare a base latex paint formulation without any coalescing agent. Divide the base formulation into several batches.

• Coalescent Addition: To each batch, add a different concentration of DIBC (e.g., 1%, 2%, 3%, 4% by weight based on latex solids). Prepare a control batch with a standard coalescing agent at a typical concentration.

• Equilibration: Gently mix each formulation for 15-20 minutes to ensure uniform distribution of the coalescing agent. Allow the formulations to equilibrate for at least 24 hours at room temperature.

• MFFT Determination (ASTM D2354):

  • Set the MFFT bar to a temperature gradient (e.g., 0°C to 18°C).

  • Apply a drawdown of each paint formulation across the temperature gradient plate using the drawdown bar.

  • Allow the films to dry.

  • Observe the point on the temperature scale where the film transitions from a continuous, clear film to a cracked or cloudy film. This temperature is the MFFT.

• Data Analysis: Record the MFFT for each DIBC concentration and the control. A lower MFFT indicates a more effective coalescing agent at that concentration.

References

• 1. img.antpedia.com [img.antpedia.com]
• 2. dl.astm.org [dl.astm.org]
• 3. monumentchemical.com [monumentchemical.com]
• 4. specialchem.com [specialchem.com]
• 5. nbinno.com [nbinno.com]
• 6. specialchem.com [specialchem.com]
• 7. US7695557B2 - Efficient coalescing agents - Google Patents [patents.google.com]
• 8. coatingsworld.com [coatingsworld.com]
• 9. pcimag.com [pcimag.com]
• 10. pcimag.com [pcimag.com]
• 11. Diisobutyl carbinol - Hazardous Agents | Haz-Map [haz-map.com]

Technical Notes & Optimization

Troubleshooting low yield in the synthesis of Diisobutyl carbinol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for common issues encountered during the synthesis of diisobutyl carbinol (2,6-dimethyl-4-heptanol). The information is tailored for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthesis routes for diisobutyl carbinol?

The two main laboratory and industrial methods for synthesizing diisobutyl carbinol are:

• Hydrogenation of Diisobutyl Ketone (DIBK) : This is a catalytic reduction process that typically offers high yields and purity.

• Grignard Reaction : This classic carbon-carbon bond-forming reaction involves the reaction of an isobutylmagnesium halide with isovaleraldehyde.

Q2: My yield from the hydrogenation of diisobutyl ketone is lower than expected. What are the potential causes?

Low yields in the hydrogenation of DIBK are uncommon but can occur.[1][2][3] Potential causes include:

• Catalyst Deactivation : The catalyst (e.g., Raney Nickel, Palladium on Carbon) may have lost its activity.

• Incomplete Reaction : Insufficient reaction time, temperature, or hydrogen pressure can lead to an incomplete conversion of the ketone.

• Poor Quality Starting Material : Impurities in the diisobutyl ketone can poison the catalyst.

• Leaks in the Hydrogenation Apparatus : A leak will prevent the maintenance of the required hydrogen pressure.

Q3: I am observing side products in my Grignard synthesis of diisobutyl carbinol. What are they and how can I minimize them?

Common side reactions in the Grignard synthesis of secondary alcohols include:

• Enolization of the Aldehyde : The Grignard reagent can act as a base and deprotonate the alpha-carbon of isovaleraldehyde, leading to the recovery of the starting aldehyde after workup.

• Wurtz-type Coupling : The Grignard reagent can couple with the starting isobutyl halide.

• Reduction of the Aldehyde : If the Grignard reagent has a beta-hydride, it can reduce the aldehyde to the corresponding primary alcohol (isopentanol).

To minimize these, ensure slow addition of the aldehyde to the Grignard reagent at a low temperature and use a high-quality Grignard reagent.[1]

Q4: How can I purify the final diisobutyl carbinol product?

Fractional distillation is the most effective method for purifying diisobutyl carbinol, especially for separating it from starting materials, solvents, and side products with different boiling points.[4][5] Diisobutyl carbinol has a boiling point of approximately 178°C at atmospheric pressure.[6]

Q5: What are some common impurities to look for in my final product?

Depending on the synthesis route, common impurities may include:

• From Hydrogenation : Unreacted diisobutyl ketone.

• From Grignard Synthesis : Unreacted isovaleraldehyde, isopentanol (from reduction), and Wurtz coupling products.

• General : Solvent residues and moisture.

Troubleshooting Guides

Low Yield in Hydrogenation of Diisobutyl Ketone

Symptom	Possible Cause	Suggested Solution
Reaction stalls or proceeds very slowly.	Catalyst Deactivation: The Raney Nickel or other catalyst has lost activity due to poisoning or aging.	Use fresh, high-activity catalyst. If reusing catalyst, ensure proper washing and storage procedures are followed. Consider catalyst regeneration if applicable.
Significant amount of starting material (DIBK) remains in the product mixture.	Incomplete Reaction: Insufficient reaction time, temperature, or hydrogen pressure.	Increase reaction time, temperature, or hydrogen pressure according to established protocols. Ensure the reaction mixture is adequately agitated to facilitate contact between the catalyst, substrate, and hydrogen.
Low yield despite complete consumption of starting material.	Product Loss During Workup: Inefficient extraction or distillation.	Optimize the workup procedure. Ensure complete extraction of the product from the aqueous phase. Use an efficient fractional distillation setup to minimize losses.
Reaction fails to initiate.	Poor Quality Reagents or Catalyst: Impurities in DIBK or solvent can poison the catalyst. The catalyst itself may be of low quality.	Use purified DIBK and high-purity solvents. Test the activity of a new batch of catalyst on a small scale first.

Low Yield in Grignard Synthesis of Diisobutyl Carbinol

Symptom	Possible Cause	Suggested Solution
Grignard reagent formation is sluggish or does not initiate.	Inactive Magnesium: The surface of the magnesium turnings is oxidized.	Activate the magnesium by grinding it gently before use or by adding a small crystal of iodine. Ensure all glassware is flame-dried and reagents are anhydrous.
Low yield of diisobutyl carbinol with significant recovery of isovaleraldehyde.	Enolization of the Aldehyde: The Grignard reagent is acting as a base.	Add the isovaleraldehyde solution slowly to the Grignard reagent at a low temperature (e.g., 0 °C) to favor nucleophilic addition over enolization.
Presence of a significant amount of isopentanol in the product.	Reduction of the Aldehyde: The Grignard reagent is reducing the aldehyde.	This is an inherent side reaction. To minimize it, maintain a low reaction temperature and ensure a clean Grignard reagent.
Formation of a high-boiling side product.	Wurtz-type Coupling: The Grignard reagent is coupling with the starting isobutyl halide.	Ensure a slight excess of magnesium during Grignard formation and maintain a moderate reaction temperature.
Overall low yield and complex product mixture.	Presence of Water: Moisture in the reaction will quench the Grignard reagent.	Use anhydrous solvents (e.g., dry diethyl ether or THF) and flame-dry all glassware before use.[1]

Experimental Protocols

Key Experiment 1: Synthesis of Diisobutyl Carbinol via Hydrogenation of Diisobutyl Ketone

This protocol is a compilation of typical conditions reported in the literature.[2][3]

Materials:

• Diisobutyl ketone (DIBK)

• Raney Nickel (or 5% Pd/C)

• Hydrogen gas

• High-pressure autoclave reactor

Procedure:

• Charge the autoclave with diisobutyl ketone and the catalyst (e.g., 1-5% by weight of DIBK).

• Seal the reactor and purge several times with nitrogen, followed by hydrogen.

• Pressurize the reactor with hydrogen to the desired pressure (e.g., 0.8 - 3.8 MPa).

• Heat the reactor to the target temperature (e.g., 100 - 280 °C) with vigorous stirring.

• Maintain the temperature and pressure for the specified reaction time (e.g., 2 - 24 hours), monitoring hydrogen uptake.

• After the reaction is complete, cool the reactor to room temperature and carefully vent the excess hydrogen.

• Filter the reaction mixture to remove the catalyst.

• The crude diisobutyl carbinol can be purified by fractional distillation.

Quantitative Data from Literature:

Catalyst	Temperature (°C)	Pressure (MPa)	Time (h)	Yield (%)
Raney Nickel	100	0.8	17	>99
Raney Nickel	200	0.8	12	>99
Raney Nickel	260	0.8	Not Specified	>99
Raney Nickel	80	3.0	5	>99

Data compiled from patents CN104355965A and its English translation.[2]

Key Experiment 2: Synthesis of Diisobutyl Carbinol via Grignard Reaction

This is a generalized protocol based on standard Grignard reaction procedures.

Materials:

• Magnesium turnings

• Isobutyl bromide (or chloride)

• Anhydrous diethyl ether (or THF)

• Iodine (crystal)

• Isovaleraldehyde

• Saturated aqueous ammonium chloride solution

• Anhydrous sodium sulfate

Procedure:

• Grignard Reagent Formation:

  • In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel, and mechanical stirrer, place the magnesium turnings.

  • Add a small crystal of iodine.

  • Add a small portion of a solution of isobutyl bromide in anhydrous diethyl ether.

  • Once the reaction initiates (disappearance of iodine color, gentle reflux), add the remaining isobutyl bromide solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, reflux the mixture for an additional 30-60 minutes.

• Reaction with Isovaleraldehyde:

  • Cool the Grignard reagent to 0 °C in an ice bath.

  • Add a solution of isovaleraldehyde in anhydrous diethyl ether dropwise with vigorous stirring, maintaining the temperature below 10 °C.

  • After the addition is complete, allow the mixture to warm to room temperature and stir for 1-2 hours.

• Workup:

  • Cool the reaction mixture in an ice bath and slowly quench by the dropwise addition of saturated aqueous ammonium chloride solution.

  • Separate the organic layer, and extract the aqueous layer with diethyl ether.

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Filter and concentrate the solvent under reduced pressure.

• Purification:

  • Purify the crude diisobutyl carbinol by fractional distillation.

Visualizations

Caption: Workflow for the synthesis of diisobutyl carbinol via hydrogenation.

Caption: Troubleshooting logic for low yield in Grignard synthesis.

References

• 1. reddit.com [reddit.com]
• 2. CN104355965A - Preparation method of diisobutyl carbinol - Google Patents [patents.google.com]
• 3. Preparation method of diisobutyl carbinol - Eureka | Patsnap [eureka.patsnap.com]
• 4. Purification [chem.rochester.edu]
• 5. usalab.com [usalab.com]
• 6. monumentchemical.com [monumentchemical.com]

Side reactions and byproduct formation in Diisobutyl carbinol production

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of diisobutyl carbinol (2,6-dimethyl-4-heptanol).

Troubleshooting Guide

This guide addresses common issues encountered during the production of diisobutyl carbinol, focusing on side reactions and byproduct formation.

Issue 1: Low Yield of Diisobutyl Carbinol and High Levels of Unreacted Diisobutyl Ketone

• Question: My reaction shows low conversion of diisobutyl ketone (DIBK) to diisobutyl carbinol (DIBC). How can I improve the yield?

• Answer: Low conversion is often due to suboptimal reaction conditions or catalyst deactivation. Consider the following troubleshooting steps:

  • Increase Hydrogen Pressure: The hydrogenation of DIBK is a pressure-dependent reaction. Increasing the hydrogen pressure can enhance the reaction rate.[1]

  • Optimize Reaction Temperature: While higher temperatures can increase the reaction rate, excessively high temperatures may favor the reverse reaction (dehydrogenation) or other side reactions. A typical temperature range for this hydrogenation is 130°C to 200°C.[1]

  • Check Catalyst Activity: The catalyst (e.g., Raney nickel, copper-chromium) may be deactivated.[2][3][4] Ensure proper handling and activation of the catalyst. Consider increasing the catalyst loading.

  • Increase Reaction Time: The reaction may not have reached completion. Extend the reaction time and monitor the progress by taking aliquots for analysis.

Issue 2: Presence of Unexpected Peaks in Gas Chromatography (GC) Analysis

• Question: I am observing unknown impurities in my final product. What are the likely side products and how can I minimize them?

• Answer: Several side reactions can occur during the hydrogenation of DIBK, leading to various byproducts. The identity and quantity of these byproducts depend on the reaction conditions and the catalyst used.

  • Dehydrogenation to Ketone Body: At elevated temperatures, the product, diisobutyl carbinol, can undergo dehydrogenation back to diisobutyl ketone. This equilibrium can be shifted towards the desired alcohol by operating at lower temperatures in the final stages of the reaction.[2]

  • Formation of Structural Isomers: The formation of structural isomers, such as 6,6-dimethyl-4-heptanol, has been reported.[2] This may be influenced by the choice of catalyst and reaction conditions, although the precise mechanism is not well-documented in the available literature.

  • Aldol Condensation: Diisobutyl ketone, like other ketones, can undergo self-condensation, especially in the presence of acidic or basic sites on the catalyst. This can lead to higher molecular weight impurities.

  • Ether Formation: The alcohol product, diisobutyl carbinol, can undergo dehydration to form diisobutyl ether, particularly at high temperatures and in the presence of acidic catalysts.

Issue 3: Difficulty in Purifying the Final Product

• Question: How can I effectively remove the byproducts from my diisobutyl carbinol product?

• Answer: Purification of diisobutyl carbinol is typically achieved by distillation. The success of the separation depends on the boiling point differences between DIBC and the impurities.

  • Fractional Distillation: For impurities with boiling points close to that of DIBC, fractional distillation under reduced pressure is recommended to minimize thermal degradation.

  • Washing: If acidic or basic impurities are present, a wash with a dilute basic or acidic solution, respectively, followed by a water wash, can help in their removal before distillation.

Frequently Asked Questions (FAQs)

Q1: What is the primary method for producing diisobutyl carbinol?

A1: The most common industrial method for producing diisobutyl carbinol is the catalytic hydrogenation of diisobutyl ketone.[1]

Q2: What types of catalysts are typically used for the hydrogenation of diisobutyl ketone?

A2: A range of catalysts can be used, with Raney nickel being a common choice.[3][4] Other effective catalysts include those containing copper, chromium, palladium, rhodium, ruthenium, and platinum.[2]

Q3: What are the typical reaction conditions for the synthesis of diisobutyl carbinol?

A3: Reaction conditions can vary depending on the catalyst and desired conversion. Typical ranges are:

• Temperature: 100°C to 280°C[4]

• Pressure: 0.8 MPa to 3.8 MPa[4]

• Reaction Time: 2 to 24 hours[4]

Q4: How can I monitor the progress of the reaction?

A4: The reaction progress can be monitored by taking small samples from the reactor at different time intervals and analyzing them using gas chromatography (GC). This will allow you to determine the conversion of diisobutyl ketone and the formation of diisobutyl carbinol and any byproducts.

Q5: What analytical techniques are suitable for assessing the purity of diisobutyl carbinol?

A5: Gas chromatography (GC) is a highly effective method for determining the purity of diisobutyl carbinol and quantifying impurities.[5] Other methods such as titration can be used to determine acidity, and Karl Fischer titration can measure water content.[5]

Data Presentation

Table 1: Effect of Reaction Conditions on DIBK Conversion and DIBC Selectivity

Parameter	Condition 1	Condition 2	Condition 3
Hydrogenation Temperature	140°C	150°C	170°C
DIBK Conversion	96.2%	97.0%	96.6%
DIBC Selectivity	>99.9%	>99.9%	>99.9%
Residual Ketone	3.8%	2.9%	3.4%
Reference	[1]	[1]	[1]

Table 2: Effect of Hydrogen Pressure on DIBK Conversion and DIBC Selectivity

Parameter	Condition 1	Condition 2
Hydrogenation Pressure	3.0 MPa	4.0 MPa
DIBK Conversion	98.0%	98.6%
DIBC Selectivity	>99.9%	>99.9%
Residual Ketone	2.0%	1.4%
Reference	[1]	[1]

Experimental Protocols

Protocol 1: Synthesis of Diisobutyl Carbinol via Hydrogenation of Diisobutyl Ketone

This is a general protocol based on patent literature and should be adapted and optimized for specific laboratory conditions and safety procedures.

• Reactor Setup:

  • Charge a high-pressure autoclave reactor equipped with a magnetic stirrer, a thermocouple, a pressure gauge, and gas inlet/outlet valves with diisobutyl ketone (DIBK) and the chosen catalyst (e.g., 1-5 wt% Raney nickel or a copper-chromium catalyst).[1]

• Inerting:

  • Seal the reactor and purge it several times with an inert gas, such as nitrogen, to remove any air.

• Pressurization:

  • Pressurize the reactor with hydrogen to the desired reaction pressure (e.g., 3.0 - 4.0 MPa).[1]

• Heating and Reaction:

  • Begin stirring and heat the reactor to the desired temperature (e.g., 140-170°C).[1]

  • Maintain the temperature and pressure for the desired reaction time, monitoring the hydrogen uptake.

• Cooling and Depressurization:

  • After the reaction is complete, cool the reactor to below 70°C.[2]

  • Carefully vent the excess hydrogen pressure.

• Product Isolation:

  • Open the reactor and filter the reaction mixture to remove the catalyst.

  • The crude product can be purified by fractional distillation under reduced pressure.

Protocol 2: Purity Analysis by Gas Chromatography (GC)

This is a general GC method and may require optimization for your specific instrument and column.

• Instrument and Column:

  • Use a gas chromatograph equipped with a flame ionization detector (FID).

  • A capillary column suitable for the analysis of polar compounds, such as a DB-WAX or FFAP column, is recommended.

• GC Conditions:

  • Injector Temperature: 250°C

  • Detector Temperature: 270°C

  • Oven Temperature Program:

    • Initial temperature: 80°C, hold for 2 minutes.

    • Ramp: 10°C/minute to 200°C.

    • Hold at 200°C for 5 minutes.

  • Carrier Gas: Helium or Nitrogen at a constant flow rate.

• Sample Preparation:

  • Dilute a small amount of the diisobutyl carbinol sample in a suitable solvent (e.g., isopropanol or acetone).

• Injection and Analysis:

  • Inject a small volume (e.g., 1 µL) of the prepared sample into the GC.

  • Record the chromatogram and identify the peaks based on their retention times compared to standards of pure diisobutyl carbinol and expected byproducts.

  • Quantify the components by peak area normalization.

Visualizations

Caption: Main reaction pathway for the synthesis of Diisobutyl Carbinol.

Caption: Potential side reactions in Diisobutyl Carbinol production.

Caption: Troubleshooting workflow for Diisobutyl Carbinol synthesis.

References

• 1. JP6269026B2 - Production of diisobutyl carbinol by hydrogenation of diisobutyl ketone - Google Patents [patents.google.com]
• 2. Producing Methyl Isobutyl Ketone by Dehydrogenation of Methyl Isobutyl Carbinol-Academax [lane.academax.com]
• 3. mdpi.com [mdpi.com]
• 4. CN104355965A - Preparation method of diisobutyl carbinol - Google Patents [patents.google.com]
• 5. kelid1.ir [kelid1.ir]

Purification of Diisobutyl carbinol from unreacted diisobutyl ketone

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the purification of diisobutyl carbinol from unreacted diisobutyl ketone.

Troubleshooting Guides

This section addresses common issues encountered during the purification of diisobutyl carbinol.

Issue 1: Poor separation of diisobutyl carbinol and diisobutyl ketone using fractional distillation.

• Possible Cause: The boiling points of diisobutyl carbinol (178 °C) and diisobutyl ketone (163-172 °C) are relatively close, making a clean separation by simple distillation difficult.

• Solution:

  • Optimize Fractional Distillation: Employ a fractionating column with a high number of theoretical plates (e.g., Vigreux, packed, or spinning band column) to enhance separation efficiency. Maintain a slow and steady distillation rate to allow for proper vapor-liquid equilibrium to be established within the column.[1][2][3]

  • Vacuum Distillation: Performing the distillation under reduced pressure will lower the boiling points of both compounds, which can sometimes improve separation by increasing the relative volatility.

  • Extractive Distillation: Consider using a high-boiling, miscible, and non-azeotrope-forming solvent that alters the relative volatility of the alcohol and ketone, facilitating an easier separation.[4][5][6][7] The solvent can be removed in a subsequent distillation step.

Issue 2: Low yield of purified diisobutyl carbinol.

• Possible Cause:

  • Incomplete reaction: The initial reduction of diisobutyl ketone to diisobutyl carbinol may not have gone to completion.

  • Losses during workup and transfer: Mechanical losses can occur during extraction, washing, and transfer steps.

  • Improper distillation technique: Distilling too quickly can lead to co-distillation of the ketone and carbinol, reducing the yield of the pure carbinol fraction.[8]

• Solution:

  • Reaction Monitoring: Before purification, ensure the reaction has gone to completion using techniques like Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to check for the presence of starting material.

  • Careful Handling: Minimize transfers and ensure all equipment is properly rinsed to recover as much product as possible.

  • Controlled Distillation: Maintain a slow and controlled distillation rate, collecting fractions in small volumes to accurately identify the transition between the ketone and the carbinol.[3]

Issue 3: Contamination of the purified diisobutyl carbinol with solvent.

• Possible Cause: Incomplete removal of extraction or reaction solvents.

• Solution:

  • Rotary Evaporation: Before distillation, use a rotary evaporator to remove the bulk of any low-boiling solvents.

  • Azeotropic Removal: If the solvent forms an azeotrope with the product, consider adding a co-solvent to form a new, lower-boiling azeotrope that can be more easily removed.

  • High Vacuum: After the main purification, a period of drying under high vacuum can help remove residual volatile impurities.

Quantitative Data on Purification Methods

Purification Method	Principle	Purity Achievable	Throughput	Key Considerations
Fractional Distillation	Separation based on differences in boiling points.	Good to Excellent	Moderate to High	Requires a significant difference in boiling points for high efficiency. May require a column with a high number of theoretical plates.
Extractive Distillation	A high-boiling solvent is added to alter the relative volatility of the components.	Excellent	High	Requires an additional step to separate the product from the extraction solvent. The choice of solvent is critical.[4][5][6][7]
Column Chromatography	Separation based on differential adsorption of components to a stationary phase.	Excellent	Low to Moderate	Can be time-consuming and requires significant amounts of solvent for large-scale purifications.

Experimental Protocols

Protocol 1: Purification of Diisobutyl Carbinol by Fractional Distillation

• Apparatus Setup:

  • Assemble a fractional distillation apparatus consisting of a round-bottom flask, a fractionating column (e.g., Vigreux), a distillation head with a thermometer, a condenser, and a receiving flask. Ensure all glassware is dry.

  • The thermometer bulb should be positioned just below the side arm of the distillation head to accurately measure the temperature of the vapor that is distilling.[3]

  • Use a heating mantle with a magnetic stirrer to ensure smooth boiling.

• Procedure:

  • Place the crude diisobutyl carbinol mixture (containing unreacted diisobutyl ketone) into the round-bottom flask along with a magnetic stir bar. Do not fill the flask more than two-thirds full.

  • Begin heating the flask gently.

  • Observe the vapor rising through the fractionating column. The column should be insulated (e.g., with glass wool or aluminum foil) to maintain a proper temperature gradient.[9]

  • The temperature at the distillation head will initially rise and then stabilize at the boiling point of the lower-boiling component (diisobutyl ketone, ~163-172 °C).

  • Collect this first fraction in a separate receiving flask.

  • Once the majority of the diisobutyl ketone has distilled, the temperature at the distillation head will begin to rise again.

  • Change the receiving flask to collect the intermediate fraction, which will be a mixture of the ketone and the carbinol.

  • The temperature will then stabilize at the boiling point of diisobutyl carbinol (~178 °C). Collect this fraction as the purified product.

  • Stop the distillation before the distilling flask goes to dryness.

• Purity Analysis:

  • Analyze the collected fractions by Gas Chromatography-Mass Spectrometry (GC-MS) to determine their purity. A suitable GC column would be one with a polar stationary phase, such as those containing Carbowax 20M.[10][11]

Frequently Asked Questions (FAQs)

Q1: What is the boiling point of diisobutyl carbinol and diisobutyl ketone?

A1: The boiling point of diisobutyl carbinol is approximately 178 °C.[12] The boiling point of diisobutyl ketone is in the range of 163-172 °C.[13][14]

Q2: Can I use simple distillation instead of fractional distillation?

A2: Due to the close boiling points of diisobutyl carbinol and diisobutyl ketone, simple distillation will likely result in poor separation and a product contaminated with the starting material. Fractional distillation is strongly recommended for a more effective purification.[2]

Q3: How can I tell when all the diisobutyl ketone has distilled over?

A3: You will observe a rise in the temperature at the distillation head after it has remained stable at the boiling point of the ketone. This temperature increase indicates that the higher-boiling component, diisobutyl carbinol, is beginning to distill.

Q4: Is an azeotrope formed between diisobutyl carbinol and diisobutyl ketone?

A4: While there is no readily available data to confirm or deny the formation of an azeotrope between diisobutyl carbinol and diisobutyl ketone, their structural similarity makes it a possibility. If an azeotrope is present, simple or fractional distillation will not be able to completely separate the two components. In such cases, extractive distillation or other purification methods like chromatography would be necessary.

Q5: What are the storage conditions for purified diisobutyl carbinol?

A5: Diisobutyl carbinol should be stored in a tightly closed container in a cool, well-ventilated area away from heat, sparks, and open flames. It is a combustible liquid.[15] General industry practice is to store it in carbon steel vessels, although lined or stainless steel is recommended to avoid discoloration. It may absorb water if exposed to air, so storage under a nitrogen blanket is advisable.[12]

Visualizations

Caption: Logical workflow for the purification of diisobutyl carbinol.

References

• 1. chemguide.co.uk [chemguide.co.uk]
• 2. Fractional distillation - Wikipedia [en.wikipedia.org]
• 3. Purification [chem.rochester.edu]
• 4. US2537115A - Extractive distillation of alcohols - Google Patents [patents.google.com]
• 5. US5147512A - Separation of ketone isomers by extractive distillation - Google Patents [patents.google.com]
• 6. Extractive distillation - Wikipedia [en.wikipedia.org]
• 7. youtube.com [youtube.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. [Gas-chromatographic determination of methyl-isobutyl ketone, methyl-isobutyl carbinol, acetone, toluene and o-xylene vapors in the air] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. 标题：[Gas-chromatographic determination of methyl-isobutyl ketone, methyl-isobutyl carbinol, acetone, toluene and o-xylene vapors in the air].【化源网】 [chemsrc.com]
• 12. monumentchemical.com [monumentchemical.com]
• 13. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 14. DIISOBUTYL KETONE (DIBK) | Products | KH Neochem Co., Ltd. [khneochem.co.jp]
• 15. monumentchemical.com [monumentchemical.com]

Technical Support Center: Managing Diisobutyl Carbinol Stability

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on managing the stability of diisobutyl carbinol in acidic and basic media.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for diisobutyl carbinol in experimental settings?

A1: The primary stability concern for diisobutyl carbinol is its degradation in the presence of strong acids.[1][2] Under acidic conditions, it can undergo dehydration to form various alkenes.[2][3] While generally more stable in basic media, prolonged exposure to strong bases at elevated temperatures, especially in the presence of oxidizing agents, could lead to oxidation to its corresponding ketone, diisobutyl ketone.[4][5]

Q2: What are the likely degradation products of diisobutyl carbinol in acidic media?

A2: In acidic media, diisobutyl carbinol (2,6-dimethyl-4-heptanol) is expected to dehydrate to form a mixture of isomeric alkenes. The major products are predicted to be the more substituted alkenes according to Zaitsev's rule, with minor products being the less substituted alkenes.

Potential Alkene Degradation Products:

IUPAC Name	Structure	Classification
2,6-dimethylhept-3-ene	CH₃-CH(CH₃)-CH=CH-CH₂-CH(CH₃)-CH₃	Major Product
2,6-dimethylhept-2-ene	CH₃-C(CH₃)=CH-CH₂-CH₂-CH(CH₃)-CH₃	Minor Product
2-methyl-6-methyleneheptane	CH₂=C(CH₃)-CH₂-CH₂-CH₂-CH(CH₃)-CH₃	Minor Product

Q3: How does diisobutyl carbinol behave in basic media?

A3: Secondary alcohols like diisobutyl carbinol are generally resistant to elimination reactions in the presence of simple bases like sodium hydroxide.[6] However, strong bases can deprotonate the hydroxyl group to form an alkoxide.[4] In the presence of an oxidizing agent, this could facilitate oxidation to diisobutyl ketone.

Q4: What are "forced degradation" or "stress testing" studies, and why are they important?

A4: Forced degradation, or stress testing, involves intentionally exposing a substance to harsh conditions to accelerate its decomposition.[7] These studies are crucial for:

• Identifying potential degradation products.[7]

• Understanding the degradation pathways.[7]

• Establishing the intrinsic stability of the molecule.[7]

• Developing and validating stability-indicating analytical methods, as required by regulatory bodies like the ICH.[8][9]

Q5: What analytical techniques are suitable for monitoring the stability of diisobutyl carbinol?

A5: Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC) are the most common and effective techniques.

• GC-MS is well-suited for separating and identifying the volatile alkenes formed during acid-catalyzed dehydration.[10]

• HPLC with a suitable detector (e.g., UV or RI) can be used to quantify the remaining diisobutyl carbinol and monitor the appearance of less volatile degradation products like the ketone.[11][12] A validated stability-indicating method is essential to ensure that the analytical signals of the parent compound and its degradation products are well-resolved.

Troubleshooting Guides

This section addresses specific issues you may encounter during your experiments.

Problem	Possible Cause(s)	Suggested Solution(s)
Unexpectedly rapid loss of diisobutyl carbinol in a supposedly neutral solution.	1. Contamination of glassware with acidic residues.2. Decomposition of other components in the formulation, leading to a decrease in pH.	1. Ensure all glassware is thoroughly cleaned and rinsed with a neutral solvent before use.2. Monitor the pH of your solution throughout the experiment. If a pH shift is observed, consider using a suitable buffer system.
Inconsistent results in stability studies.	1. Inconsistent heating or temperature fluctuations.2. Variable exposure to light or air (oxygen).3. Non-homogenous sampling.	1. Use a calibrated and stable heating apparatus (e.g., oven, water bath).2. Protect samples from light by using amber vials or covering them with aluminum foil. For oxygen-sensitive studies, blanket the sample with an inert gas like nitrogen or argon.3. Ensure thorough mixing of the solution before taking a sample.
Difficulty in separating and identifying degradation products by HPLC.	1. Inappropriate column selection.2. Unoptimized mobile phase composition.3. Co-elution of degradation products with the parent compound or other excipients.	1. Select a column with appropriate chemistry (e.g., C18 for reversed-phase) and particle size for good resolution.2. Perform method development by varying the mobile phase composition, gradient, and flow rate.3. A stability-indicating method must be developed and validated to ensure specificity. This may involve trying different column chemistries or detection wavelengths. Refer to general HPLC troubleshooting guides for more detailed advice.[13]
Formation of unexpected degradation products.	1. Presence of reactive impurities in reagents or solvents.2. Secondary degradation of primary degradation products.	1. Use high-purity reagents and solvents.2. Analyze samples at multiple time points to track the formation and potential subsequent degradation of products. Over-stressing the sample can lead to secondary degradation products that may not be relevant to normal storage conditions.[7]

Experimental Protocols

Protocol 1: Forced Degradation Study of Diisobutyl Carbinol

This protocol is a general guideline based on ICH recommendations and should be adapted to your specific needs.[8][9]

1. Preparation of Stock Solution:

• Prepare a stock solution of diisobutyl carbinol in a suitable solvent (e.g., acetonitrile or methanol) at a known concentration (e.g., 1 mg/mL).

2. Stress Conditions:

• Acid Hydrolysis:

  • Mix the stock solution with an equal volume of 0.1 M HCl.

  • Incubate at 60°C for 24 hours.

• Base Hydrolysis:

  • Mix the stock solution with an equal volume of 0.1 M NaOH.

  • Incubate at 60°C for 24 hours.

• Oxidation:

  • Mix the stock solution with an equal volume of 3% hydrogen peroxide.

  • Keep at room temperature for 24 hours, protected from light.

• Thermal Degradation:

  • Heat the stock solution at 80°C for 48 hours in a calibrated oven.

• Photolytic Degradation:

  • Expose the stock solution to UV light (e.g., 254 nm) for 24 hours in a photostability chamber. A control sample should be kept in the dark under the same conditions.

3. Sample Analysis:

• At appropriate time points (e.g., 0, 4, 8, 24, 48 hours), withdraw an aliquot from each stress condition.

• Neutralize the acidic and basic samples before analysis.

• Analyze all samples using a validated stability-indicating analytical method (e.g., GC-MS or HPLC) to monitor the degradation of diisobutyl carbinol and the formation of degradation products.

Protocol 2: Analytical Method (GC-MS) for Stability Testing

This is a starting point for developing a GC-MS method for analyzing diisobutyl carbinol and its volatile degradation products.

• Instrument: Gas Chromatograph with a Mass Spectrometric detector.

• Column: A non-polar or medium-polarity column (e.g., DB-5ms, HP-5ms) is a good starting point.

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp: 10°C/min to 250°C.

  • Hold at 250°C for 5 minutes.

• Injector Temperature: 250°C.

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Injection Mode: Split (e.g., 50:1 split ratio).

• MS Detector:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 35-350.

Data Presentation

Table 1: Summary of Potential Degradation Products and Conditions

Stress Condition	Potential Degradation Pathway	Expected Major Degradation Product(s)
Acidic (e.g., 0.1 M HCl, 60°C)	Acid-catalyzed dehydration (E1/E2 elimination)	2,6-dimethylhept-3-ene and other isomeric alkenes
Basic (e.g., 0.1 M NaOH, 60°C)	Generally stable; potential for oxidation under harsh conditions	Diisobutyl ketone (2,6-dimethyl-4-heptanone)
Oxidative (e.g., 3% H₂O₂, RT)	Oxidation	Diisobutyl ketone
Thermal (e.g., 80°C)	Dehydration (if acidic traces are present)	Alkenes
Photolytic (UV light)	Photo-oxidation or other radical reactions	Various oxidation products

Table 2: Example Data Table for a Forced Degradation Study

Stress Condition	Time (hours)	Diisobutyl Carbinol (% Remaining)	Degradation Product 1 (% Area)	Degradation Product 2 (% Area)	Total Degradation (%)
Control	0	100.0	0.0	0.0	0.0
24
Acidic	4
8
24
Basic	4
8
24
Oxidative	4
8
24

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. homework.study.com [homework.study.com]
• 3. Alcohol Dehydration by E1 and E2 Elimination with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 4. britannica.com [britannica.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Alcohol Reactivity [www2.chemistry.msu.edu]
• 7. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pharmoutsourcing.com [pharmoutsourcing.com]
• 9. resolvemass.ca [resolvemass.ca]
• 10. researchgate.net [researchgate.net]
• 11. A new method for rapid determination of indole-3-carbinol and its condensation products in nutraceuticals using core-shell column chromatography method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. rjptonline.org [rjptonline.org]
• 13. HPLC故障排除指南 [sigmaaldrich.com]

Technical Support Center: Diisobutyl Carbinol Synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of Diisobutyl carbinol (DIBC), particularly when scaling up the process.

Troubleshooting Guide

This guide addresses common issues encountered during the catalytic hydrogenation of Diisobutyl Ketone (DIBK) to Diisobutyl Carbinol (DIBC).

Q1: My reaction yield is lower than expected. What are the potential causes and how can I improve it?

A1: Low yield in the hydrogenation of DIBK can stem from several factors. The most common issues are related to catalyst activity, reaction conditions, and reactant quality.

• Catalyst Deactivation: The Raney nickel catalyst is prone to deactivation. This can be caused by impurities in the starting material or the hydrogen stream, or by the deposition of byproducts on the catalyst surface.[1]

  • Solution: Ensure the purity of your DIBK and use high-purity hydrogen.[2] If deactivation is suspected, consider catalyst regeneration procedures (see Q2). For continuous processes, catalyst deactivation can lead to a significant decrease in conversion over time.[3]

• Suboptimal Reaction Conditions: The temperature, pressure, and reaction time are critical parameters. Deviations from the optimal ranges can lead to incomplete conversion.

  • Solution: Systematically optimize your reaction conditions. Refer to the data in Table 1 for examples of successful reaction parameters. Ensure your reactor's temperature and pressure controls are accurate.

• Poor Mixing/Mass Transfer: In a slurry reactor, inefficient mixing can lead to poor contact between the hydrogen gas, the liquid phase (DIBK), and the solid catalyst.

  • Solution: Increase the agitation speed to ensure the catalyst is well suspended and to improve gas-liquid mass transfer. In scaled-up reactors, ensure the impeller design is adequate for solid suspension.

Q2: I'm observing a decline in catalyst performance after a few runs. How can I regenerate my Raney nickel catalyst?

A2: Raney nickel deactivation is a common issue in industrial hydrogenation.[1] Several methods can be employed to regenerate the catalyst and recover its activity.

• Solvent Washing: Simple washing with a solvent can sometimes remove adsorbed impurities.

• Acid/Base Treatment: A common regeneration technique involves washing the catalyst with an aqueous organic acid solution followed by an aqueous base solution.[4]

• Treatment with Alkaline Solution: Washing the catalyst with a dilute alkali hydroxide solution (e.g., NaOH) in water or an alcohol can be effective.[5][6]

• Regeneration under Hydrogen: Heating the catalyst under hydrogen pressure can help restore its activity.[7] One study demonstrated complete activity recovery after treating the catalyst at 150°C under 30 bar of hydrogen.[7][8]

Q3: My final product purity is low. What are the likely impurities and how can I minimize them?

A3: The primary impurity is typically unreacted Diisobutyl Ketone (DIBK). Other byproducts may also form depending on the reaction conditions and the nature of the catalyst.

• Unreacted DIBK: This is the most common impurity and indicates incomplete hydrogenation.

  • Solution: Increase reaction time, temperature, or hydrogen pressure to drive the reaction to completion. Ensure the catalyst is sufficiently active.

• Side-Reaction Products: Aldol condensation of the starting ketone can occur, leading to heavier byproducts.[9] The acidity of the catalyst support can also lead to the formation of other byproducts.[7]

  • Solution: Using a catalyst with a neutral or non-acidic support can minimize acid-catalyzed side reactions.[7] Optimizing the reaction temperature can also help, as higher temperatures may favor side reactions.

• Solvent-Related Impurities: If a solvent is used, impurities from the solvent can contaminate the final product.

  • Solution: Always use high-purity, GC-grade solvents and verify their purity before use.

Q4: I am concerned about the safety of scaling up this hydrogenation reaction. What are the key safety precautions?

A4: Catalytic hydrogenation with Raney nickel and high-pressure hydrogen is hazardous and requires strict safety protocols.

• Hydrogen Flammability: Hydrogen gas is extremely flammable and can form explosive mixtures with air.

  • Solution: Always work in a well-ventilated area (e.g., a fume hood).[10] Ensure all equipment is properly grounded to prevent static discharge. Before introducing hydrogen, purge the reactor system with an inert gas like nitrogen to remove all air.[10][11]

• Pyrophoric Catalyst: Raney nickel is pyrophoric, meaning it can ignite spontaneously when exposed to air, especially when dry.[12]

  • Solution: Never allow the catalyst to dry out. Handle it as a slurry under water or a suitable solvent. After the reaction, filter the catalyst carefully, ensuring it remains wet. Quench the used catalyst with water immediately after filtration and store it in a separate, clearly labeled waste container submerged in water.[11]

• High-Pressure Operations: Working with high-pressure reactors carries the risk of rupture or leaks.

  • Solution: Always use a reactor rated for the intended pressure and temperature.[10] Regularly inspect pressure gauges and safety relief valves. Before each run, perform a leak test with an inert gas (nitrogen) at the target operating pressure.[10]

Frequently Asked Questions (FAQs)

Q1: What is the typical synthesis route for Diisobutyl carbinol?

A1: The most common industrial method for producing Diisobutyl carbinol is the catalytic hydrogenation of Diisobutyl Ketone (DIBK).[2] This reaction is typically carried out using a Raney nickel catalyst under hydrogen pressure.

Q2: What are the key parameters to control during the synthesis?

A2: The critical parameters are reaction temperature, hydrogen pressure, reaction time, catalyst loading, and agitation rate. These factors collectively influence the reaction rate, conversion, and selectivity.

Q3: How can I monitor the progress of the reaction?

A3: The reaction progress can be monitored by tracking the consumption of hydrogen gas. For a more detailed analysis, small aliquots of the reaction mixture can be carefully withdrawn (after purging the system with an inert gas) and analyzed by Gas Chromatography (GC) to determine the ratio of DIBK to DIBC.

Q4: What are the recommended storage and handling conditions for Diisobutyl carbinol?

A4: Diisobutyl carbinol is a combustible liquid. It should be stored in tightly closed containers in a cool, dry, and well-ventilated area, away from heat, sparks, and open flames. It is good practice to store it under a nitrogen blanket to prevent moisture absorption and potential oxidation.

Q5: How is the purity of the final Diisobutyl carbinol product typically assessed?

A5: Gas Chromatography (GC) with a Flame Ionization Detector (FID) is the standard method for assessing the purity of DIBC.[11] This technique can effectively separate DIBC from the starting material (DIBK) and other potential impurities.

Data Presentation

Table 1: Example Reaction Conditions for the Hydrogenation of Diisobutyl Ketone to Diisobutyl Carbinol

Parameter	Example 1	Example 2	Example 3	Source
Starting Material	500 g Diisobutyl Ketone	500 g Diisobutyl Ketone	500 g Diisobutyl Ketone	[2]
Catalyst	20 g Raney Nickel	20 g Raney Nickel	20 g Raney Nickel	[2]
Temperature	100 °C	200 °C	260 °C	[2]
Pressure	0.8 MPa	0.8 MPa	0.8 MPa	[2]
Reaction Time	17 hours	12 hours	Not specified	[2]
Reported Yield	> 99%	> 99%	> 99%	[2]

Table 2: Potential Impurities in Diisobutyl Carbinol Synthesis

Impurity	Potential Source	Recommended Analytical Technique
Diisobutyl Ketone (DIBK)	Unreacted starting material	Gas Chromatography (GC-FID/GC-MS)
Isomers of DIBC/DIBK	Isomers present in the starting material	Gas Chromatography (GC-FID/GC-MS)
Aldol Condensation Products	Side reaction of DIBK	Gas Chromatography (GC-FID/GC-MS)
Water	From starting materials or atmosphere	Karl Fischer Titration
Acids	Carryover from catalyst preparation or side reactions	Titration

Experimental Protocols

Protocol 1: Synthesis of Diisobutyl Carbinol via Hydrogenation of Diisobutyl Ketone

Objective: To synthesize Diisobutyl carbinol (DIBC) by the catalytic hydrogenation of Diisobutyl Ketone (DIBK) using a Raney nickel catalyst.

Materials:

• Diisobutyl Ketone (DIBK), high purity

• Raney Nickel (slurry in water)

• High-purity hydrogen gas

• Nitrogen gas (for purging)

• Ethanol (for washing)

• High-pressure autoclave reactor equipped with a magnetic stirrer, gas inlet/outlet, pressure gauge, and temperature controller.

Procedure:

• Catalyst Preparation: In a beaker, carefully decant the water from the Raney nickel slurry. Wash the catalyst three times with ethanol to remove the water.

• Reactor Charging: Add the washed Raney nickel catalyst (e.g., 4% by weight of DIBK) to the autoclave. Then, add the Diisobutyl Ketone.

• System Purging: Seal the reactor. Purge the system with nitrogen gas three times to remove any residual air.

• Pressurization and Heating: Pressurize the reactor with hydrogen to a low pressure (e.g., 0.2 MPa) and then begin stirring. Heat the reactor to the desired temperature (e.g., 100-150°C).

• Reaction: Once the target temperature is reached, increase the hydrogen pressure to the desired setpoint (e.g., 0.8-3.0 MPa). Monitor the pressure; a drop in pressure indicates hydrogen consumption. Maintain the pressure by feeding more hydrogen as needed. Continue the reaction for the specified time (e.g., 5-17 hours) or until hydrogen uptake ceases.

• Cooling and Depressurization: Stop the heating and allow the reactor to cool to room temperature. Carefully vent the excess hydrogen in a safe manner. Purge the reactor with nitrogen three times.

• Product Isolation: Open the reactor and carefully filter the reaction mixture to remove the Raney nickel catalyst. Caution: Keep the catalyst wet with solvent at all times to prevent ignition.

• Purification (if necessary): The filtered liquid is the Diisobutyl carbinol product. If necessary, it can be purified further by distillation.

Protocol 2: Purity Analysis of Diisobutyl Carbinol by Gas Chromatography (GC-FID)

Objective: To determine the purity of the synthesized Diisobutyl carbinol and quantify the amount of residual Diisobutyl Ketone.

Instrumentation and Columns:

• Gas chromatograph with a Flame Ionization Detector (FID).

• Column: A polar capillary column (e.g., DB-WAX or equivalent) is suitable for separating the alcohol and ketone.

GC Conditions (Example):

• Inlet Temperature: 250°C

• Detector Temperature: 270°C

• Carrier Gas: Helium, constant flow

• Oven Program:

  • Initial temperature: 60°C, hold for 5 minutes

  • Ramp: 10°C/min to 200°C

  • Hold at 200°C for 5 minutes

• Injection Volume: 1 µL

• Split Ratio: 50:1

Procedure:

• Sample Preparation: Dilute a small amount of the synthesized Diisobutyl carbinol in a suitable solvent (e.g., ethanol or acetone) to a concentration of approximately 1%.

• Standard Preparation: Prepare a standard solution containing known concentrations of pure Diisobutyl carbinol and Diisobutyl Ketone in the same solvent.

• Analysis: Inject the standard solution to determine the retention times and response factors for DIBC and DIBK. Then, inject the sample solution.

• Data Analysis: Identify the peaks in the sample chromatogram based on the retention times from the standard. Calculate the area percent of each component. For more accurate quantification, use the response factors determined from the standard to calculate the weight percent of each component. The purity is reported as the weight percent of Diisobutyl carbinol.

Visualizations

Caption: Workflow for Diisobutyl Carbinol Synthesis.

Caption: Troubleshooting Decision Tree for Low Yield.

Caption: Relationships Between Parameters and Outcomes.

References

• 1. Preparation method of diisobutyl carbinol - Eureka | Patsnap [eureka.patsnap.com]
• 2. mdpi.com [mdpi.com]
• 3. scribd.com [scribd.com]
• 4. tandfonline.com [tandfonline.com]
• 5. researchgate.net [researchgate.net]
• 6. Carbon-Supported Raney Nickel Catalyst for Acetone Hydrogenation with High Selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. kelid1.ir [kelid1.ir]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. psecommunity.org [psecommunity.org]

Technical Support Center: Overcoming Solubility Challenges with Diisobutyl Carbinol (DIBC) in Aqueous Systems

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address solubility issues encountered when working with Diisobutyl carbinol (DIBC) in aqueous experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is Diisobutyl carbinol (DIBC) and why is its solubility in water a concern?

A1: Diisobutyl carbinol (2,6-dimethyl-4-heptanol) is a branched, nine-carbon alcohol used as a solvent and chemical intermediate.[1][2] Its long hydrocarbon chain makes it sparingly soluble in water, with a reported solubility of only 0.06% at 20°C.[1][3] This low aqueous solubility can pose significant challenges in biological assays, formulation studies, and other experimental systems that require DIBC to be in an aqueous phase.

Q2: What are the primary methods to increase the solubility of DIBC in aqueous solutions?

A2: The three main strategies to enhance the aqueous solubility of hydrophobic compounds like DIBC are:

• Co-solvents: Utilizing a water-miscible organic solvent in which DIBC is also soluble.

• Surfactants: Employing surfactants to form micelles that encapsulate DIBC.

• Cyclodextrins: Using cyclodextrins to form inclusion complexes with DIBC molecules.

Q3: Which co-solvents are recommended for solubilizing DIBC?

Q4: How do surfactants help in solubilizing DIBC?

A4: Surfactants are amphiphilic molecules that, above a certain concentration known as the critical micelle concentration (CMC), self-assemble into spherical structures called micelles. The hydrophobic tails of the surfactant molecules form the core of the micelle, creating a non-polar microenvironment that can encapsulate hydrophobic molecules like DIBC, thereby increasing their apparent solubility in the aqueous phase.

Q5: What are cyclodextrins and how do they improve DIBC solubility?

A5: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity.[4] They can encapsulate a "guest" molecule, such as DIBC, within their hydrophobic core if the size and shape of the guest are compatible. This formation of an inclusion complex effectively masks the hydrophobic nature of DIBC, leading to a significant increase in its aqueous solubility.[5]

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Precipitation or cloudiness upon adding DIBC to an aqueous buffer.	The concentration of DIBC exceeds its solubility limit in the aqueous system.	1. Increase the concentration of the co-solvent: Gradually add more of the chosen co-solvent (e.g., DMSO, ethanol) to the mixture while stirring until the solution becomes clear. 2. Increase the surfactant concentration: Ensure the surfactant concentration is above its CMC. Consider trying a different type of surfactant. 3. Optimize the cyclodextrin-DIBC ratio: The molar ratio of cyclodextrin to DIBC is crucial for effective complexation. Experiment with different ratios (e.g., 1:1, 2:1 host-to-guest).[4]
Phase separation is observed, with an oily layer of DIBC forming.	Insufficient solubilizing agent (co-solvent, surfactant, or cyclodextrin) to maintain DIBC in a single phase.	1. Increase the amount of the solubilizing agent. 2. Improve mixing: Ensure vigorous and sustained mixing (e.g., vortexing, sonication) to facilitate the interaction between DIBC and the solubilizing agent. 3. Consider a combination of methods: In some cases, a combination of a co-solvent and a surfactant or cyclodextrin may be more effective.
The prepared DIBC solution is clear initially but becomes cloudy over time or upon temperature change.	The solution is metastable, and changes in temperature or time can lead to precipitation.	1. Store the solution at a constant temperature. Avoid freeze-thaw cycles. 2. Prepare fresh solutions before use. 3. Increase the concentration of the solubilizing agent to improve long-term stability.
The chosen solubilization method interferes with the downstream experiment (e.g., cell toxicity, assay interference).	The co-solvent, surfactant, or cyclodextrin is not compatible with the experimental system.	1. Consult the literature for the compatibility of the chosen solubilizing agent with your specific assay or cell line. 2. Perform a vehicle control experiment: Test the effect of the solubilizing agent alone on your experimental system to rule out any confounding effects. 3. Explore alternative solubilization methods: If one method is not suitable, consider trying one of the other approaches. For instance, if a co-solvent is toxic, a cyclodextrin might be a better alternative.

Data Presentation

Table 1: Physicochemical Properties of Diisobutyl Carbinol (DIBC)

Property	Value	Reference(s)
Molecular Formula	C₉H₂₀O	[6]
Molecular Weight	144.26 g/mol	[6]
Appearance	Colorless liquid	[7]
Solubility in Water	0.06% at 20°C (0.6 g/L)	[1][3]
Solubility in Organic Solvents	Soluble in alcohol and ether. Miscible with DMSO.	[7][8]
Density	0.812 g/cm³ at 20°C	[1]

Table 2: Properties of Common Surfactants for Solubilization

Surfactant	Type	Critical Micelle Concentration (CMC)	Notes
Sodium Dodecyl Sulfate (SDS)	Anionic	~8.2 mM	Can denature proteins.[9]
Cetyltrimethylammonium Bromide (CTAB)	Cationic	~0.92 mM	Can interact with negatively charged molecules.[10]
Polysorbate 20 (Tween® 20)	Non-ionic	~0.06 mM	Generally considered mild and biocompatible.[11]
Polysorbate 80 (Tween® 80)	Non-ionic	~0.012 mM	Commonly used in pharmaceutical formulations.

Table 3: Properties of Common Cyclodextrins for Solubilization

Cyclodextrin	Key Features
β-Cyclodextrin (β-CD)	Limited water solubility itself.
Hydroxypropyl-β-Cyclodextrin (HP-β-CD)	High water solubility, commonly used to enhance drug solubility.
Sulfobutyl Ether-β-Cyclodextrin (SBE-β-CD)	High water solubility, particularly effective for nitrogen-containing compounds.[12]

Experimental Protocols

Protocol 1: Solubilization of DIBC using a Co-solvent (DMSO)

• Prepare a stock solution of DIBC in 100% DMSO (e.g., 100 mg/mL). DIBC is miscible with DMSO.[8]

• To prepare a working solution, dilute the DMSO stock solution into your aqueous buffer.

• Add the DIBC/DMSO stock solution dropwise to the vigorously stirring aqueous buffer.

• Observe the solution for any signs of precipitation. If cloudiness occurs, the final concentration of DMSO in the aqueous solution may need to be increased.

• Important: Always prepare a vehicle control with the same final concentration of DMSO to account for any effects of the co-solvent in your experiment.

Protocol 2: Solubilization of DIBC using a Surfactant (Tween® 20)

• Prepare a stock solution of Tween® 20 in your aqueous buffer (e.g., 10% w/v).

• Add the Tween® 20 stock solution to your aqueous buffer to achieve a final concentration well above its CMC (e.g., 0.1% w/v).

• Add the desired amount of DIBC to the surfactant-containing buffer.

• Mix the solution vigorously using a vortex mixer or sonicator until the DIBC is fully dispersed and the solution is clear. Gentle heating may aid dissolution.

• Allow the solution to equilibrate before use.

Protocol 3: Solubilization of DIBC using a Cyclodextrin (HP-β-CD) - Kneading Method

• Weigh out the required amounts of DIBC and HP-β-CD to achieve the desired molar ratio (e.g., 1:1 or 1:2).

• Place the HP-β-CD powder in a mortar.

• Add a small amount of water to the HP-β-CD to form a paste.

• Slowly add the DIBC to the paste while continuously grinding with the pestle.

• Knead the mixture for a specified period (e.g., 30-60 minutes).

• Dry the resulting paste (e.g., in a vacuum oven at 40°C) to obtain a powder of the DIBC/HP-β-CD inclusion complex.

• The powdered complex can then be dissolved in the aqueous buffer.

Visualizations

Caption: Workflow for selecting a DIBC solubilization method.

Caption: Mechanisms of DIBC solubilization.

References

• 1. monumentchemical.com [monumentchemical.com]
• 2. specialchem.com [specialchem.com]
• 3. hedinger.de [hedinger.de]
• 4. oatext.com [oatext.com]
• 5. Frontiers | Inclusion Complex of Isoliquiritigenin With Sulfobutyl Ether-β-Cyclodextrin: Preparation, Characterization, Inclusion Mode, Solubilization, and Stability [frontiersin.org]
• 6. Diisobutyl carbinol | fragrance materials | CAS# 108-82-7 | InvivoChem [invivochem.com]
• 7. 2,6-Dimethyl-4-heptanol | C9H20O | CID 7957 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. scribd.com [scribd.com]
• 9. The influence of sodium dodecyl sulphate on the dissolution of hydrophobic drugs - UCL Discovery [discovery.ucl.ac.uk]
• 10. researchgate.net [researchgate.net]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. SBE-β-CD (captisol) | excipient or formulating agent | CAS 182410-00-0 | Buy SBE-β-CD (captisol) from Supplier InvivoChem [invivochem.com]

Technical Support Center: Diisobutyl Carbinol (DIBC) Storage and Stability

This guide provides researchers, scientists, and drug development professionals with essential information for preventing the oxidation of Diisobutyl carbinol (DIBC) during storage. Adherence to these guidelines is critical for maintaining the purity and integrity of the material for experimental use.

Frequently Asked Questions (FAQs)

Q1: What is Diisobutyl carbinol (DIBC) and why is its oxidative stability a concern?

Diisobutyl carbinol (also known as 2,6-Dimethyl-4-heptanol) is a secondary alcohol used as a solvent and chemical intermediate in various applications, including coatings, lacquers, and as a solvent for hydrogen peroxide manufacturing.[1][2][3] As a secondary alcohol, DIBC is susceptible to oxidation, which can lead to the formation of impurities.[4][5] These impurities can compromise experimental results, affect reaction kinetics, and reduce the overall quality of the final product.

Q2: What is the primary oxidation product of DIBC?

The oxidation of a secondary alcohol like Diisobutyl carbinol yields a ketone.[4][6] The primary oxidation product is Diisobutyl ketone (DIBK), also known as 2,6-Dimethyl-4-heptanone. The metabolic interconversion between DIBC and DIBK has been observed in scientific studies.[7]

Q3: What are the signs of DIBC oxidation?

Visual inspection may reveal a slight yellow discoloration, although the absence of color does not guarantee purity. The most definitive sign of oxidation is the detection of impurities, primarily Diisobutyl ketone (DIBK), or the presence of peroxides through analytical testing.

Q4: How does oxidation of DIBC occur during storage?

The oxidation of DIBC typically occurs through an autoxidation process, which is a spontaneous reaction with atmospheric oxygen.[8][9] This process can be initiated or accelerated by several factors:

• Exposure to Air (Oxygen): Oxygen is a key reactant in the oxidation process.

• Exposure to Light: Light, particularly UV light, can catalyze the formation of free radicals, initiating the oxidation chain reaction.[8][9]

• Elevated Temperatures: Heat provides the activation energy for oxidation reactions to occur.[8][10]

• Presence of Contaminants: Metal ions can act as catalysts for oxidation.

Like other secondary alcohols, DIBC is also classified as a potential peroxide-former.[11] This means that under storage conditions, especially upon exposure to air, it can form unstable and potentially explosive peroxide by-products.[9][11]

Q5: What are the ideal storage conditions to prevent DIBC oxidation?

To minimize oxidation and ensure the long-term stability of DIBC, the following storage conditions are recommended. Monument Chemical states that if proper storage precautions are taken, DIBC is stable for at least 12 months.[12]

Parameter	Recommendation	Rationale	Citations
Atmosphere	Store under an inert gas blanket (e.g., Nitrogen).	Prevents contact with atmospheric oxygen, a primary driver of oxidation and peroxide formation.	[12]
Temperature	Store in a cool, well-ventilated place. Keep cool.	Reduces the rate of chemical reactions, including oxidation.	[10][13][14]
Light Exposure	Store in sealed, air-impermeable, light-resistant containers. Avoid direct sunlight.	Light can catalyze the formation of peroxides and initiate oxidation.	[8][10]
Container	Use tightly closed, properly vented containers.	Prevents exposure to air and moisture. This product may absorb water if exposed to air.	[12][13][14]
Ignition Sources	Keep away from heat, sparks, open flames, and hot surfaces.	DIBC is a combustible liquid and vapors may form an explosive mixture with air.	[5][10][12]
Incompatible Materials	Store away from strong oxidizing agents, strong acids, and strong bases.	Prevents hazardous chemical reactions.	[10][12][13]

Q6: What type of container material is best for storing DIBC?

While general industry practice includes storing DIBC in carbon steel vessels, storage in properly lined steel or stainless steel containers is recommended to avoid slight discoloration.[12] For laboratory purposes, amber glass bottles with tight-fitting caps, stored in a cool, dark place, are suitable.

Troubleshooting Guide

Problem: My DIBC appears to have a slight yellow tint.

• Possible Cause: Discoloration can be a sign of oxidation or contamination from an unlined carbon steel storage container.[12]

• Recommended Action:

  • Do not use the material for any critical applications without first verifying its purity.

  • Perform a qualitative test for peroxides (see Experimental Protocol 1).

  • If possible, analyze a sample using Gas Chromatography (GC) to quantify the level of Diisobutyl ketone (see Experimental Protocol 2).

  • If peroxides are present at significant levels or the purity is compromised, dispose of the chemical according to your institution's safety guidelines.

Problem: I am observing inconsistent or unexpected results in my experiments using stored DIBC.

• Possible Cause: The presence of oxidation by-products (Diisobutyl ketone or peroxides) can interfere with chemical reactions.

• Recommended Action:

  • Immediately quarantine the suspect batch of DIBC.

  • Use a fresh, unopened container of DIBC or one with a confirmed certificate of analysis to repeat a control experiment.

  • If the control experiment is successful, the stored DIBC is likely degraded. Test the suspect batch for peroxides and purity.

  • Always date containers upon receipt and upon opening to track the age of the chemical.[8] For peroxide-forming chemicals like secondary alcohols, it is recommended to test for peroxides or discard after one year.

Problem: I need to distill or concentrate a solution containing DIBC.

• Possible Cause: Distillation can dangerously concentrate less volatile peroxides that may have formed in the solvent.[11]

• Recommended Action:

  • ALWAYS test the DIBC for peroxides before any distillation or concentration step.

  • If peroxides are detected, they must be removed before heating or concentrating the material.

  • Never distill peroxide-forming chemicals to dryness. Always leave at least 20% residual liquid in the distillation flask.[11]

Key Process Diagrams

Caption: Oxidation pathway of Diisobutyl carbinol to Diisobutyl ketone.

Caption: Troubleshooting workflow for suspected Diisobutyl carbinol degradation.

Experimental Protocols

Protocol 1: Qualitative Peroxide Test (Potassium Iodide Method)

This method detects the presence of peroxides, which oxidize iodide to iodine, resulting in a color change.[9]

Materials:

• DIBC sample (1-2 mL)

• Glacial acetic acid

• Sodium iodide (NaI) or Potassium iodide (KI) crystals

• Starch indicator solution (optional, for higher sensitivity)

• Two clean test tubes

Procedure:

• Add 1 mL of the DIBC sample to a clean test tube.

• In a separate test tube, prepare the test solution by adding approximately 0.1 g of KI or NaI crystals to 1 mL of glacial acetic acid and mix until dissolved.

• Add the test solution to the DIBC sample.

• Shake the mixture and allow it to stand for 5-10 minutes, away from bright light.

• (Optional for higher sensitivity): Add one drop of a saturated aqueous starch solution.[9]

Interpreting Results:

• Negative Result: The solution remains colorless. Peroxide levels are low or negligible.

• Positive Result: A pale yellow to brown color develops, indicating the presence of peroxides. The intensity of the color is proportional to the peroxide concentration.

• Positive Result (with Starch): A pale blue to deep blue/violet color develops. A dark blue color indicates a high and potentially dangerous concentration of peroxides.[9]

Safety Note: Always perform this test on a small sample size behind a safety shield. If a high concentration of peroxides is suspected (e.g., visible crystal formation, very old container), do not move or open the container and contact your institution's Environmental Health & Safety (EHS) office immediately.[11]

Protocol 2: Quantitative Purity Analysis by Gas Chromatography (GC)

This method quantifies the amount of Diisobutyl ketone (DIBK) present in a DIBC sample.

Materials & Instrumentation:

• Gas Chromatograph with a Flame Ionization Detector (GC-FID).

• Capillary column suitable for polar compounds (e.g., a wax-type column like DB-WAX or a mid-polarity column like DB-17).

• High-purity helium or nitrogen as carrier gas.

• DIBC sample.

• High-purity Diisobutyl ketone standard for calibration.

• Suitable solvent for dilution (e.g., isopropanol, acetone).

Procedure:

• Calibration Curve Preparation:

  • Prepare a stock solution of DIBK in the chosen solvent.

  • Create a series of calibration standards by diluting the stock solution to cover a range of concentrations (e.g., 0.01%, 0.05%, 0.1%, 0.5%, 1.0% w/w).

  • Inject each standard into the GC under the optimized conditions and record the peak area for DIBK.

  • Plot a calibration curve of peak area versus concentration.

• Sample Preparation:

  • Accurately weigh and dilute a known amount of the DIBC sample in the same solvent used for the standards to bring the expected DIBK concentration within the range of the calibration curve.

• GC Analysis:

  • Suggested GC Conditions (must be optimized for your instrument):

    • Injector Temperature: 200 °C

    • Detector Temperature: 250 °C

    • Oven Program: Start at 80 °C, hold for 2 minutes, then ramp at 10 °C/min to 180 °C, and hold for 5 minutes.

    • Carrier Gas Flow: Constant flow, e.g., 1.5 mL/min Helium.

    • Injection Volume: 1 µL

    • Split Ratio: 50:1 (adjust as needed)

  • Inject the prepared sample.

• Data Analysis:

  • Identify the peaks for the solvent, DIBC, and DIBK based on their retention times (DIBK, being a ketone, will likely have a different retention time than the alcohol, DIBC).

  • Integrate the peak area for DIBK in the sample chromatogram.

  • Using the calibration curve, determine the concentration of DIBK in the diluted sample.

  • Calculate the weight percentage of DIBK in the original, undiluted DIBC sample.

Interpreting Results:

• Compare the calculated percentage of DIBK against the specifications for pure DIBC. A significant presence of DIBK confirms that oxidation has occurred. This quantitative data allows for an informed decision on whether the material is suitable for its intended use.

References

• 1. Diisobutyl carbinol - Hazardous Agents | Haz-Map [haz-map.com]
• 2. Altivia Diisobutyl Carbinol, Technical Grade (DIBC) - 9000-59-3 [knowde.com]
• 3. Diisobutylcarbinol Market - PW Consulting Chemical & Energy Research Center [pmarketresearch.com]
• 4. Alcohol Oxidation Mechanisms and Practice Problems - Chemistry Steps [chemistrysteps.com]
• 5. Diisobutylcarbinol | 108-82-7 [chemicalbook.com]
• 6. jackwestin.com [jackwestin.com]
• 7. Comparative metabolism and pharmacokinetics of diisobutyl ketone and diisobutyl carbinol in male SD rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. vumc.org [vumc.org]
• 9. ehs.yale.edu [ehs.yale.edu]
• 10. monumentchemical.com [monumentchemical.com]
• 11. Peroxide Forming Chemicals | Environmental Health & Safety (EHS) [ehs.utexas.edu]
• 12. monumentchemical.com [monumentchemical.com]
• 13. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 14. targetmol.com [targetmol.com]

Technical Support Center: Analysis of Impurities in Technical Grade Diisobutyl Carbinol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals analyzing impurities in technical grade Diisobutyl carbinol (DIBC).

Frequently Asked Questions (FAQs)

Q1: What are the common impurities found in technical grade Diisobutyl carbinol (DIBC)?

A1: Technical grade Diisobutyl carbinol is typically produced by the hydrogenation of Diisobutyl ketone (DIBK). Consequently, the most common impurity is unreacted Diisobutyl ketone. Other potential impurities can include isomers of DIBC and DIBK, as well as lighter organic compounds (C6 and lighter).[1]

Q2: What is the typical purity of technical grade DIBC?

A2: The purity of technical grade DIBC is generally high, often around 97% or greater for the sum of DIBC, DIBK, and their isomers.[1] Specific purity levels can vary by manufacturer. Some suppliers offer grades with a purity of ≥98%.[2]

Q3: Which analytical technique is most suitable for analyzing impurities in DIBC?

A3: Gas chromatography (GC) with a flame ionization detector (FID) is a robust and widely used method for the quantitative analysis of impurities in volatile organic compounds like DIBC. For definitive identification of unknown impurities, Gas Chromatography-Mass Spectrometry (GC-MS) is the preferred technique.

Q4: Why is it important to monitor impurities in DIBC used in pharmaceutical applications?

A4: In pharmaceutical manufacturing, even small amounts of impurities can affect the safety, efficacy, and stability of the final drug product. Regulatory agencies require strict control of impurities in all raw materials. Therefore, accurate analysis and quantification of impurities in DIBC are critical for quality control and regulatory compliance.

Impurity Profile of Technical Grade Diisobutyl Carbinol

The following table summarizes the typical impurities found in technical grade Diisobutyl carbinol and their specified limits based on a representative sales specification.[1]

Impurity	Specification (wt%)
Total DIBC + DIBK + Isomers	97.0 Min.
Total DIBK	3.0 Max.
Total C6 and lighter compounds	0.06 Max.
Water	0.10 Max.
Acidity as Acetic Acid	0.015 Max.

Experimental Protocol: GC-FID Analysis of DIBC Impurities

This protocol provides a general methodology for the analysis of impurities in technical grade DIBC. Method optimization may be required based on the specific instrumentation and impurities of interest.

1. Sample Preparation:

• Dilute the technical grade DIBC sample in a suitable solvent (e.g., high-purity acetone or methanol) to a concentration appropriate for GC analysis (e.g., 1% v/v).

• Use a calibrated autosampler for precise and reproducible injections.

2. Gas Chromatography (GC) Conditions:

• GC System: A gas chromatograph equipped with a Flame Ionization Detector (FID).

• Column: A non-polar or medium-polarity capillary column is recommended. A common choice would be a column with a stationary phase like 5% Phenyl Polysilphenylene-siloxane.

  • Example Column: 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1.0 mL/min).

• Injector:

  • Mode: Split (e.g., 50:1 split ratio) to handle the high concentration of the main component.

  • Temperature: 250 °C.

• Oven Temperature Program:

  • Initial Temperature: 50 °C, hold for 2 minutes.

  • Ramp Rate: 10 °C/min to 280 °C.

  • Final Temperature: 280 °C, hold for 5 minutes.

• Detector (FID):

  • Temperature: 300 °C.

  • Hydrogen Flow: 30 mL/min.

  • Air Flow: 300 mL/min.

  • Makeup Gas (Nitrogen): 25 mL/min.

3. Data Analysis:

• Identify and quantify impurities by comparing their retention times and peak areas with those of certified reference standards.

• Use an internal standard for improved quantitative accuracy.

Experimental Workflow

Experimental Workflow for DIBC Impurity Analysis

Troubleshooting Guide

This guide addresses common issues encountered during the GC analysis of technical grade Diisobutyl carbinol.

Issue 1: Peak Tailing of the DIBC Peak

• Question: The main DIBC peak in my chromatogram shows significant tailing. What could be the cause and how can I fix it?

• Answer:

  • Possible Causes:

    • Active Sites in the Inlet or Column: The hydroxyl group in DIBC can interact with active sites (silanol groups) in the GC system, leading to peak tailing.

    • Column Overload: Injecting too much sample can saturate the column, causing poor peak shape.

    • Inappropriate Column Phase: The column's stationary phase may not be suitable for analyzing high-boiling point alcohols.

  • Solutions:

    • Deactivate the System: Use a deactivated inlet liner and perform column conditioning. If the problem persists, consider using a guard column.

    • Reduce Sample Concentration or Increase Split Ratio: Dilute your sample further or increase the split ratio to reduce the amount of sample reaching the column.

    • Select an Appropriate Column: A column specifically designed for alcohol analysis or a more inert column can minimize peak tailing.

Issue 2: Ghost Peaks in the Chromatogram

• Question: I am observing unexpected peaks ("ghost peaks") in my chromatograms, even in blank runs. What is the source of these peaks?

• Answer:

  • Possible Causes:

    • Sample Carryover: Due to its high boiling point (178 °C), DIBC can be retained in the injector or at the head of the column and elute in subsequent runs.

    • Septum Bleed: Particles from the injector septum can degrade at high temperatures and introduce contaminants.

    • Contaminated Carrier Gas or Solvent: Impurities in the carrier gas or the dilution solvent can appear as peaks in the chromatogram.

  • Solutions:

    • Optimize Injection Port Temperature and Bakeout: Ensure the injector temperature is high enough to vaporize DIBC completely. Implement a high-temperature bakeout of the column between analytical sequences.

    • Use High-Quality Septa: Regularly replace the injector septum with a high-temperature, low-bleed septum.

    • Ensure High Purity of Consumables: Use high-purity carrier gas and solvents. Run a solvent blank to confirm their cleanliness.

Issue 3: Poor Resolution Between Impurity Peaks and the Main DIBC Peak

• Question: I am having difficulty separating a known impurity from the large DIBC peak. How can I improve the resolution?

• Answer:

  • Possible Causes:

    • Suboptimal Temperature Program: The oven temperature program may not be optimized for separating closely eluting compounds.

    • Inappropriate Column: The column may not have the necessary selectivity for the specific impurities.

    • High Carrier Gas Flow Rate: A flow rate that is too high can reduce separation efficiency.

  • Solutions:

    • Optimize the Temperature Program: Decrease the initial temperature ramp rate to allow for better separation of early-eluting impurities.

    • Use a Different Column: A longer column or a column with a different stationary phase (e.g., a more polar column) may provide the required selectivity.

    • Optimize Carrier Gas Flow Rate: Set the carrier gas flow rate to the optimal value for the chosen column to maximize efficiency.

Troubleshooting Workflow

Troubleshooting Workflow for DIBC GC Analysis

References

• 1. monumentchemical.com [monumentchemical.com]
• 2. chemscene.com [chemscene.com]

Reference Data & Comparative Studies

A Comparative Guide to Diisobutyl Carbinol and Other Secondary Alcohols as Solvents

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate solvent is a critical decision in chemical synthesis and process development, directly impacting reaction kinetics, product yield, and purity. Diisobutyl carbinol (DIBC), a nine-carbon secondary alcohol, presents a unique combination of properties that make it a compelling alternative to more conventional secondary alcohol solvents. This guide provides an objective comparison of the physicochemical properties of DIBC against other common secondary alcohols, supported by established data. While direct comparative performance data is often proprietary and application-specific, this document outlines detailed experimental protocols to enable researchers to conduct their own comparative studies.

Executive Summary

Diisobutyl carbinol (2,6-dimethyl-4-heptanol) is a high-boiling, slow-evaporating solvent with low water solubility. These characteristics distinguish it from lower molecular weight secondary alcohols such as isopropyl alcohol, 2-butanol, and 3-pentanol, which are more volatile and have higher water miscibility. Cyclohexanol offers a cyclic alternative with a different steric and polarity profile. The choice between these solvents will be dictated by the specific requirements of the chemical transformation, including desired reaction temperature, solubility of reactants, and ease of product isolation.

Comparison of Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of diisobutyl carbinol and other selected secondary alcohols. This data is essential for preliminary solvent screening and selection.

Property	Diisobutyl Carbinol (DIBC)	Isopropyl Alcohol (IPA)	2-Butanol	3-Pentanol	Cyclohexanol
Chemical Formula	C₉H₂₀O	C₃H₈O	C₄H₁₀O	C₅H₁₂O	C₆H₁₂O
Molecular Weight ( g/mol )	144.25[1]	60.10	74.12[2]	88.15[3]	100.16[4]
Boiling Point (°C)	178[1]	82.6[5]	99.5[2]	115.3[6]	161.1[7]
Melting Point (°C)	-65[1]	-89[5]	-114.7[2]	-60.4	25.2[7]
Density (g/cm³ at 20°C)	0.812[8]	0.786[5]	~0.808[2]	0.815	0.962[4]
Viscosity (cP at 20°C)	15.4[1]	2.4	~2.9	4.1	41.07 (at 30°C)[9]
Surface Tension (dyn/cm at 20°C)	26.0[1]	21.7	-	-	-
Flash Point (°C)	74[1]	12	24[2]	40	68
Water Solubility ( g/100 mL at 20°C)	0.06	Miscible[5]	12.5	5.5	3.6[9]

Performance Comparison: A Framework for Evaluation

Direct, quantitative comparisons of solvent performance in specific reactions are not always readily available in the literature. Therefore, we present a generalized experimental protocol for a common organic transformation, the Suzuki-Miyaura cross-coupling reaction, which can be adapted to compare the efficacy of diisobutyl carbinol against other secondary alcohols. The choice of solvent in such reactions can significantly influence catalyst activity, substrate solubility, and product yields.

Experimental Protocol: Comparative Solvent Performance in a Suzuki-Miyaura Cross-Coupling Reaction

This protocol provides a framework for evaluating the performance of different secondary alcohols as solvents in the Suzuki-Miyaura cross-coupling of a generic aryl halide with an arylboronic acid.

Objective: To compare the reaction yield and kinetics of a Suzuki-Miyaura cross-coupling reaction using Diisobutyl Carbinol, Isopropyl Alcohol, 2-Butanol, 3-Pentanol, and Cyclohexanol as the solvent.

Materials:

• Aryl halide (e.g., 4-bromotoluene)

• Arylboronic acid (e.g., phenylboronic acid)

• Palladium catalyst (e.g., Pd(PPh₃)₄)

• Base (e.g., K₂CO₃)

• Internal standard for GC analysis (e.g., decane)

• Diisobutyl Carbinol

• Isopropyl Alcohol

• 2-Butanol

• 3-Pentanol

• Cyclohexanol

• Anhydrous sodium sulfate

• Ethyl acetate for extraction

• Deionized water

Procedure:

• Reaction Setup: In a series of identical reaction vessels equipped with magnetic stirrers and reflux condensers, add the aryl halide (1 mmol), arylboronic acid (1.2 mmol), palladium catalyst (0.02 mmol), and base (2 mmol).

• Solvent Addition: To each reaction vessel, add 5 mL of one of the secondary alcohol solvents being tested.

• Reaction Conditions: Heat the reaction mixtures to a consistent temperature (e.g., 80°C) or to the reflux temperature of the respective solvent. Monitor the reaction progress over time (e.g., at 1, 2, 4, 8, and 24 hours) by taking aliquots.

• Work-up of Aliquots: Quench the aliquot with water and extract the organic components with ethyl acetate. Add a known amount of an internal standard. Dry the organic layer over anhydrous sodium sulfate.

• Analysis: Analyze the organic layer by Gas Chromatography (GC) to determine the concentration of the product and remaining starting material relative to the internal standard.

• Data Interpretation: Plot the concentration of the product versus time for each solvent to compare the reaction rates. Calculate the final reaction yield in each solvent after a set reaction time (e.g., 24 hours).

Expected Observations and Interpretations:

• Higher Boiling Point Solvents (DIBC, Cyclohexanol): These solvents may allow for higher reaction temperatures, potentially leading to faster reaction rates for transformations with high activation energies. However, the increased viscosity of cyclohexanol could negatively impact mass transfer. DIBC's lower viscosity at elevated temperatures might be advantageous.

• Lower Boiling Point Solvents (IPA, 2-Butanol, 3-Pentanol): Reactions in these solvents will proceed at lower temperatures. Their higher polarity and water miscibility might influence the solubility of the base and the catalyst system, which can affect the reaction outcome.

• Solvent Polarity: The polarity of the alcohol can influence the stability of intermediates and transition states in the catalytic cycle. Differences in polarity among the tested alcohols may lead to variations in reaction selectivity and yield.

Visualizing Experimental and Logical Workflows

To aid in the conceptualization of the experimental design and decision-making processes, the following diagrams are provided.

Figure 1. Experimental workflow for comparing solvent performance.

Figure 2. Decision tree for secondary alcohol solvent selection.

Conclusion

Diisobutyl carbinol offers a distinct profile compared to other common secondary alcohols, primarily due to its high boiling point, low volatility, and limited water solubility. These properties can be advantageous in reactions requiring elevated temperatures, or where separation from aqueous phases is critical. Conversely, for reactions requiring higher polarity or where rapid solvent removal is necessary, lower molecular weight secondary alcohols like isopropyl alcohol or 2-butanol may be more suitable. The provided experimental protocol for a Suzuki-Miyaura coupling offers a robust framework for researchers to quantitatively assess the performance of these solvents in a relevant synthetic context, enabling an informed, data-driven solvent selection process. Ultimately, the optimal solvent choice is application-dependent, and empirical testing as outlined in this guide is highly recommended.

References

• 1. monumentchemical.com [monumentchemical.com]
• 2. 2-Butanol | 78-92-2 [chemicalbook.com]
• 3. Showing Compound 3-pentanol (FDB029632) - FooDB [foodb.ca]
• 4. Cyclohexanol | C6H11OH | CID 7966 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Isopropyl alcohol - Wikipedia [en.wikipedia.org]
• 6. 3-Pentanol | C5H12O | CID 11428 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Cyclohexanol Structure, Properties & Hazards | Study.com [study.com]
• 8. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 9. Cyclohexanol - Wikipedia [en.wikipedia.org]

A Comparative Analysis of Diisobutyl Carbinol (DIBC) and Methyl Isobutyl Carbinol (MIBC) in Froth Flotation

A comprehensive review of the performance and underlying mechanisms of two common alcohol frothers, Diisobutyl carbinol (DIBC) and Methyl Isobutyl Carbinol (MIBC), in froth flotation applications, supported by experimental data.

In the realm of mineral processing, the efficiency of froth flotation is critically dependent on the selection of appropriate chemical reagents, among which frothers play a pivotal role. This guide provides a detailed comparative study of two widely used alcohol-based frothers: Diisobutyl carbinol (DIBC) and Methyl Isobutyl Carbinol (MIBC). The comparison encompasses key performance indicators, underlying physical properties, and detailed experimental methodologies to assist researchers and professionals in making informed decisions for their specific flotation needs.

Performance Comparison in Coal Flotation

Experimental studies directly comparing DIBC and MIBC in the context of coal flotation have revealed distinct performance characteristics. The data presented below is derived from a comprehensive study evaluating nine different frothers in a laboratory-scale column flotation system.

Key Performance Indicators

A laboratory study conducted on ultrafine coal highlights the differences in combustible recovery and ash content when using DIBC and MIBC. The results indicate that while DIBC can achieve a high combustible recovery, it often comes at the cost of a higher ash content in the concentrate, suggesting a less selective performance compared to MIBC under the tested conditions.[1]

Frother	Concentration (ppm)	Combustible Recovery (%)	Clean Coal Ash (%)
DIBC	22	83	14.3
MIBC	30	< 80	~8

DIBC, along with other highly surface-active frothers, demonstrated the ability to recover over 80% of combustibles.[1] However, this was accompanied by increased hydraulic entrainment, leading to higher ash content in the final product.[1] In contrast, MIBC produced higher grade concentrates with lower recovery values.[1] The froth produced with MIBC was observed to be drier and more brittle, which is not always ideal for optimal flotation performance.[1]

Physical and Frothing Properties

The performance of a frother is intrinsically linked to its physical and chemical properties, which influence bubble size, froth stability, and surface activity.

Froth Height and Air Fraction

DIBC is characterized as a more surface-active frother compared to MIBC.[1] This higher surface activity allows DIBC to generate significantly greater froth heights at similar concentrations.[1] Consequently, flotation systems using DIBC tend to have a higher air fraction in the collection zone, with values exceeding 20%, whereas systems with MIBC exhibit lower air fractions, typically below 13.3%.[1]

Frother	Froth Height per Unit Concentration (mm/ppm)	Air Fraction (%)
DIBC	1.24 - 2.03	> 20
MIBC	Lower than DIBC	< 13.3

Critical Coalescence Concentration (CCC)

Experimental Protocols

The following section outlines a typical experimental protocol for evaluating frother performance in a laboratory-scale column flotation setup, based on the methodologies employed in the comparative studies.

Materials and Equipment

• Frothers: Diisobutyl carbinol (DIBC, purity ≥ 80%) and Methyl Isobutyl Carbinol (MIBC, purity ≥ 98%).[1]

• Collector: Fuel Oil No. 2.[1]

• Flotation Apparatus: A continuously operated laboratory flotation column (e.g., 5 cm in diameter and 2.4 m tall).[1]

• Ancillary Equipment: Feed slurry pump, wash water pump, air supply with flowmeter, sample collection containers.

Experimental Procedure

• Sample Preparation: A representative sample of the ore (e.g., ultrafine coal) is prepared to the desired particle size distribution.

• Slurry Preparation: The prepared ore sample is mixed with water to create a slurry of a specific solids concentration (e.g., 5% by weight).[1] The collector (Fuel Oil No. 2) is added to the slurry and conditioned for a set period.

• Frother Solution Preparation: Dilute solutions of DIBC and MIBC are prepared to the desired concentrations (e.g., ranging from 22 ppm to 66 ppm).[1]

• Flotation Test:

  • The flotation column is filled with water, and the air and wash water flows are initiated and stabilized.

  • The conditioned feed slurry is introduced into the column at a specific injection point (e.g., 450 mm below the overflow lip).[1]

  • The prepared frother solution is added to the system.

  • Wash water is added to the froth zone to minimize the entrainment of hydrophilic particles (e.g., at a depth of 100 mm below the overflow lip).[1]

  • The system is allowed to reach a steady state.

• Sample Collection and Analysis:

  • Samples of the concentrate (froth product) and tailings are collected over a specific period.

  • The collected samples are filtered, dried, and weighed.

  • The samples are then analyzed for relevant parameters, such as combustible recovery and ash content for coal flotation.

Visualizing the Froth Flotation Workflow

The following diagrams illustrate the key stages of a typical froth flotation experiment and the logical relationship between frother properties and flotation performance.

Caption: A schematic workflow of a laboratory froth flotation experiment.

Caption: The relationship between frother properties and flotation performance.

Conclusion

The choice between DIBC and MIBC as a frother in froth flotation depends on the specific objectives of the separation process.

• DIBC is a more surface-active frother that can generate higher froth volumes and achieve high combustible recoveries. However, its lower selectivity may lead to higher ash content in the concentrate, making it more suitable for applications where maximizing recovery is the primary goal.

• MIBC , on the other hand, offers better selectivity, producing a higher-grade concentrate with lower ash content, albeit at the expense of a lower recovery rate. Its tendency to form drier, more brittle froths can be advantageous in some circuits but may require careful operational control.

This comparative guide provides a foundation for researchers and professionals to understand the nuanced differences between DIBC and MIBC. Further optimization of frother dosage, collector suites, and other operational parameters is recommended to achieve the desired metallurgical performance for a specific ore type and processing circuit.

References

• 1. scribd.com [scribd.com]
• 2. researchgate.net [researchgate.net]

A Comparative Guide to Diisobutyl Carbinol (DIBC) and 2-Ethylhexanol (2-EH) in Extraction Processes

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the performance of Diisobutyl carbinol (DIBC) and 2-ethylhexanol (2-EH) as solvents in extraction processes. The information is intended to assist researchers, scientists, and professionals in drug development in selecting the appropriate solvent for their specific applications. While direct comparative experimental studies are limited, this guide synthesizes available data on their physical properties and discusses their potential performance characteristics based on chemical principles and reported applications.

Executive Summary

Diisobutyl carbinol (DIBC) and 2-ethylhexanol (2-EH) are both higher alcohols with applications as extraction solvents in various industries, including pharmaceuticals and metallurgy.[1][2][3] DIBC, a C9 branched alcohol, and 2-EH, a C8 branched alcohol, share similarities in being colorless liquids with low water solubility.[1][3] However, their structural differences are expected to influence their performance in terms of extraction efficiency, selectivity, phase separation, and solvent loss. This guide explores these aspects to provide a basis for informed solvent selection.

Physical and Chemical Properties

A clear understanding of the physical and chemical properties of a solvent is crucial for its application in extraction processes. The following table summarizes the key properties of DIBC and 2-EH.

Property	Diisobutyl carbinol (DIBC)	2-Ethylhexanol (2-EH)
Chemical Formula	C9H20O[3]	C8H18O[1]
Molecular Weight ( g/mol )	144.25[3]	130.23[1]
Appearance	Colorless liquid[3]	Colorless liquid[1]
Boiling Point (°C at 760 mmHg)	178[3]	180 to 186[1]
Density (g/mL at 20°C)	0.812[3]	0.833[1]
Viscosity (cP at 20°C)	15.4	9.8
Surface Tension (dynes/cm at 20°C)	26.0	Not Available
Solubility in Water (% wt at 20°C)	0.06[3]	0.1[1]
Water in Solvent (% wt at 20°C)	1.0	2.5
Flash Point (°C)	62[3]	81[1]

Performance Comparison in Extractions

While direct, side-by-side experimental data comparing DIBC and 2-EH is scarce, we can infer their performance based on their properties and general principles of solvent extraction.

Extraction Efficiency and Selectivity

The efficiency and selectivity of an extraction solvent are largely determined by its molecular structure and polarity.

• Diisobutyl carbinol (DIBC): As a more highly branched alcohol, DIBC may offer better solvency for non-polar compounds due to its larger, more lipophilic structure.[4] This could translate to higher extraction efficiency for certain non-polar active pharmaceutical ingredients (APIs) or natural products. Its steric hindrance might also influence selectivity in complex mixtures.

• 2-Ethylhexanol (2-EH): Being a slightly more compact molecule, 2-EH might be a more effective solvent for moderately polar to non-polar compounds. Its established use in various industrial extractions, including for metals with specific extractants, suggests a broad applicability.[1]

Phase Separation and Emulsion Stability

Rapid and clean phase separation is a critical factor in efficient liquid-liquid extraction processes. The tendency of a solvent to form stable emulsions with the aqueous phase can significantly impact processing time and product purity.

• Diisobutyl carbinol (DIBC): The lower water solubility of DIBC (0.06% wt) compared to 2-EH suggests it may have a lower tendency to form stable emulsions, potentially leading to faster and cleaner phase separation.[3]

• 2-Ethylhexanol (2-EH): With a slightly higher water solubility (0.1% wt), 2-EH might exhibit a greater propensity for emulsion formation, particularly in systems with high shear mixing.[1] However, this can often be mitigated by optimizing process parameters such as mixing speed and settling time.

Solvent Loss

Solvent loss to the aqueous phase represents an economic and environmental concern in industrial-scale extractions.

• Diisobutyl carbinol (DIBC): Its very low solubility in water is a significant advantage in minimizing solvent loss to the aqueous raffinate.[3]

• 2-Ethylhexanol (2-EH): While still having low water solubility, it is slightly higher than that of DIBC, which could lead to marginally greater solvent losses in large-scale, continuous processes.[1]

Experimental Protocols

To facilitate a direct comparison of DIBC and 2-EH for a specific extraction application, the following general experimental protocol is proposed. This protocol can be adapted to the specific target molecule and matrix.

Objective:

To compare the extraction efficiency, phase separation characteristics, and solvent loss of Diisobutyl carbinol (DIBC) and 2-ethylhexanol (2-EH) for the extraction of a target analyte from an aqueous solution.

Materials:

• Diisobutyl carbinol (DIBC), analytical grade

• 2-Ethylhexanol (2-EH), analytical grade

• Aqueous solution containing a known concentration of the target analyte

• Separatory funnels (250 mL)

• Mechanical shaker

• Centrifuge (optional)

• Analytical instrument for quantifying the target analyte (e.g., HPLC, GC-MS)

• Analytical instrument for quantifying the solvent in the aqueous phase (e.g., GC)

Procedure:

• Preparation of Extraction Systems:

  • In separate 250 mL separatory funnels, place 100 mL of the aqueous solution containing the target analyte.

  • To one funnel, add 50 mL of DIBC.

  • To the other funnel, add 50 mL of 2-EH.

• Extraction:

  • Securely stopper both funnels and shake them vigorously on a mechanical shaker for a predetermined time (e.g., 15 minutes) to ensure thorough mixing and mass transfer.

• Phase Separation:

  • Allow the funnels to stand undisturbed and record the time required for the complete separation of the aqueous and organic phases.

  • Visually observe and note the clarity of the interface and the presence of any emulsion.

  • If a stable emulsion forms, centrifugation may be used to aid in phase separation.

• Sample Collection and Analysis:

  • Carefully separate the aqueous and organic phases for each solvent system.

  • From the organic phase of each system, take a sample for analysis of the target analyte concentration.

  • From the aqueous phase of each system, take a sample for analysis of the dissolved solvent concentration (solvent loss).

• Data Analysis:

  • Extraction Efficiency (%E): Calculate using the formula: %E = [(Cinitial, aq * Vaq) - (Cfinal, aq * Vaq)] / (Cinitial, aq * Vaq) * 100 where C is the concentration and V is the volume.

  • Distribution Coefficient (D): Calculate using the formula: D = Corg / Caq where Corg and Caq are the concentrations of the analyte in the organic and aqueous phases at equilibrium, respectively.

  • Solvent Loss: Quantify the concentration of DIBC and 2-EH in the final aqueous phases.

  • Phase Separation Time: Compare the recorded times for complete phase separation.

Visualizing the Experimental Workflow

The following diagrams illustrate the proposed experimental workflow for comparing the extraction performance of DIBC and 2-EH.

Caption: Experimental workflow for comparing DIBC and 2-EH.

Conclusion

The choice between Diisobutyl carbinol and 2-ethylhexanol for a specific extraction process will depend on the properties of the target molecule and the desired process characteristics. Based on its physical properties, DIBC appears to be a promising candidate for extractions where minimal solvent loss and rapid phase separation are critical, particularly for non-polar compounds. 2-Ethylhexanol, a well-established solvent, offers a versatile option for a range of applications.

To make a definitive selection, it is imperative for researchers to conduct direct comparative experiments, such as the one outlined in this guide. The resulting data on extraction efficiency, phase separation, and solvent loss will provide the necessary evidence to select the optimal solvent for a given application, ensuring both high performance and process efficiency.

References

• 1. 2-Ethylhexanol - Wikipedia [en.wikipedia.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. monumentchemical.com [monumentchemical.com]
• 4. Advances in Natural Product Extraction Techniques, Electrospun Fiber Fabrication, and the Integration of Experimental Design: A Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Validating the Purity of Synthesized Diisobutyl Carbinol

For Researchers, Scientists, and Drug Development Professionals

The accurate determination of purity for synthesized compounds is a critical step in research, development, and quality control. This guide provides a comparative analysis of Gas Chromatography-Mass Spectrometry (GC-MS) for validating the purity of Diisobutyl carbinol (2,6-dimethyl-4-heptanol), alongside alternative analytical techniques. Experimental data and detailed protocols are presented to assist researchers in selecting the most appropriate method for their needs.

Introduction to Diisobutyl Carbinol and Purity Analysis

Diisobutyl carbinol, a secondary alcohol, finds applications as a solvent and intermediate in various industrial syntheses. The primary route to its synthesis involves the reduction of diisobutyl ketone. This process can lead to the presence of unreacted starting material and isomeric byproducts as impurities. Ensuring the purity of Diisobutyl carbinol is paramount for its intended applications, particularly in the pharmaceutical and specialty chemical industries.

GC-MS for Purity Validation: A Powerful Approach

Gas Chromatography-Mass Spectrometry (GC-MS) is a highly effective technique for the separation, identification, and quantification of volatile and semi-volatile compounds, making it well-suited for analyzing Diisobutyl carbinol and its potential impurities. The gas chromatograph separates the components of a mixture based on their boiling points and interactions with a stationary phase, while the mass spectrometer provides structural information by fragmenting the eluted compounds and analyzing the resulting mass-to-charge ratios.

Key Advantages of GC-MS:

• High Specificity: Provides confident identification of impurities based on their unique mass spectra.

• High Sensitivity: Capable of detecting trace levels of impurities.

• Quantitative Accuracy: Delivers precise quantification of the main component and its impurities.

Comparison of Analytical Methods

While GC-MS is a powerful tool, other analytical methods can also be employed for purity assessment. This section compares GC-MS with Quantitative Nuclear Magnetic Resonance (qNMR) and Redox Titration.

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	Quantitative Nuclear Magnetic Resonance (qNMR)	Redox Titration
Principle	Separation by chromatography, identification by mass fragmentation pattern.	Signal intensity is directly proportional to the number of nuclei, allowing for quantification against a certified internal standard.	Chemical reaction with a standardized oxidizing agent to determine the amount of alcohol.
Specificity	High; can distinguish between isomers.	High; can distinguish between structurally different molecules.	Low; reacts with any oxidizable substance in the sample.
Sensitivity	High (ppm to ppb levels).	Moderate (typically requires >1% of the component).	Low; not suitable for trace impurity detection.
Sample Throughput	Moderate; run times are typically in the range of 15-30 minutes per sample.	High; rapid analysis after sample preparation.	High; can be performed relatively quickly.
Equipment Cost	High	Very High	Low
Primary Use	Identification and quantification of volatile and semi-volatile impurities.	Accurate quantification of the main component and major impurities without the need for specific impurity standards.	Determination of the total alcohol content.

Experimental Protocols

GC-MS Analysis of Diisobutyl Carbinol

Objective: To separate and identify Diisobutyl carbinol and its potential impurities.

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (e.g., Agilent GC-MS system).

• Column: A non-polar or medium-polarity capillary column, such as a DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness), is suitable for this separation.

GC-MS Parameters:

• Inlet Temperature: 250 °C

• Injection Volume: 1 µL (split injection, ratio 50:1)

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp: Increase to 180 °C at a rate of 10 °C/min.

  • Hold: Maintain at 180 °C for 5 minutes.

• MS Transfer Line Temperature: 280 °C

• Ion Source Temperature: 230 °C

• Electron Ionization Energy: 70 eV

• Mass Scan Range: m/z 35-350

Expected Results:

The chromatogram will show distinct peaks for Diisobutyl carbinol and its impurities. Identification is achieved by comparing the obtained mass spectra with reference libraries (e.g., NIST).

Compound	Expected Retention Time (min)	Key Mass Fragments (m/z)
Diisobutyl Ketone (Impurity)	~8.5	43, 57, 71, 85, 142
2-Heptanol, 4,6-dimethyl- (Impurity)	~9.2	43, 45, 57, 69, 87
Diisobutyl Carbinol	~9.5	43, 57, 69, 87, 111, 126

Note: Retention times are estimates and may vary depending on the specific instrument and conditions.

Quantitative NMR (qNMR) for Purity Determination

Objective: To accurately determine the purity of Diisobutyl carbinol using an internal standard.

Instrumentation:

• Nuclear Magnetic Resonance (NMR) Spectrometer (e.g., 400 MHz).

Procedure:

• Sample Preparation: Accurately weigh a known amount of the synthesized Diisobutyl carbinol (e.g., 10 mg) and a certified internal standard with a known purity (e.g., maleic acid, 5 mg) into a clean vial.

• Dissolve the mixture in a known volume of a suitable deuterated solvent (e.g., 0.75 mL of Chloroform-d).

• Transfer the solution to an NMR tube.

• Data Acquisition: Acquire a quantitative ¹H NMR spectrum. Ensure a sufficient relaxation delay (D1) of at least 5 times the longest T1 relaxation time of the signals of interest to allow for complete relaxation of the protons.

• Data Processing: Process the spectrum and carefully integrate the signals corresponding to Diisobutyl carbinol and the internal standard.

• Calculation: The purity of Diisobutyl carbinol can be calculated using the following formula:

  Purity (%) = (I_sample / N_sample) * (N_std / I_std) * (MW_sample / m_sample) * (m_std / MW_std) * P_std

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the standard

Redox Titration for Total Alcohol Content

Objective: To determine the total alcohol content in the synthesized product.

Principle: This method involves the oxidation of the alcohol by a known excess of a standard oxidizing agent, such as potassium dichromate, in an acidic medium. The unreacted oxidizing agent is then back-titrated with a standard solution of a reducing agent, like ferrous ammonium sulfate.

Procedure:

• Accurately weigh a sample of the synthesized Diisobutyl carbinol.

• Add a known excess of a standardized potassium dichromate solution and sulfuric acid.

• Heat the mixture to ensure complete oxidation of the alcohol.

• After cooling, titrate the excess potassium dichromate with a standardized ferrous ammonium sulfate solution using a suitable indicator (e.g., ferroin).

• A blank titration without the Diisobutyl carbinol sample should also be performed.

• The difference in the volume of the titrant consumed in the blank and the sample titrations is used to calculate the amount of potassium dichromate that reacted with the alcohol, and subsequently, the purity of the Diisobutyl carbinol.

Visualizing the Workflow

The following diagram illustrates the experimental workflow for validating the purity of synthesized Diisobutyl carbinol using GC-MS.

Caption: Experimental workflow for purity validation.

Conclusion

The choice of analytical method for validating the purity of synthesized Diisobutyl carbinol depends on the specific requirements of the analysis. GC-MS offers unparalleled specificity and sensitivity for identifying and quantifying impurities. qNMR provides a highly accurate method for determining the absolute purity without the need for individual impurity standards. Redox titration, while less specific, offers a simple and cost-effective way to determine the total alcohol content. For comprehensive characterization and quality control, a combination of these methods may be most effective. This guide provides the foundational information for researchers to implement these techniques and ensure the quality of their synthesized materials.

Diisobutyl Carbinol: A Safer, Sustainable Alternative to Traditional Solvents in Research and Development

For researchers, scientists, and drug development professionals seeking safer and more sustainable solvent options, Diisobutyl carbinol (DIBC) presents a compelling alternative to conventional solvents like dichloromethane (DCM), toluene, chloroform, and methyl isobutyl ketone (MIBK). With a favorable safety profile and versatile performance, DIBC is poised to replace hazardous solvents in a variety of laboratory and industrial applications, from chemical synthesis to extraction and purification.

Traditional solvents, while effective, often pose significant health, safety, and environmental risks. Dichloromethane and chloroform are classified as suspected carcinogens, and toluene is a known reproductive toxin.[1][2][3][4][5][6][7][8] Many of these solvents are also highly volatile and flammable, contributing to workplace hazards and air pollution.[5][9][10][11][12][13][14][15] In contrast, Diisobutyl carbinol is not classified as a Hazardous Air Pollutant (HAP) and offers a lower overall hazard profile, making it a more responsible choice for both personnel and the planet.[16][17][18]

This guide provides a comprehensive comparison of DIBC with traditional solvents, supported by physical and safety data. It also outlines experimental applications where DIBC can serve as a viable, safer substitute.

Comparative Overview: Physicochemical and Safety Data

A critical evaluation of a solvent's utility and safety begins with its fundamental properties. The following table summarizes key data for DIBC and several traditional solvents, highlighting the advantages of DIBC in terms of its higher flash point and lower vapor pressure, which contribute to reduced flammability and inhalation exposure risks.

Property	Diisobutyl carbinol (DIBC)	Dichloromethane (DCM)	Toluene	Chloroform	Methyl Isobutyl Ketone (MIBK)
CAS Number	108-82-7[17][19][20]	75-09-2[1]	108-88-3[5]	67-66-3[4]	108-10-1[21]
Molecular Formula	C9H20O[20][22][23]	CH2Cl2	C7H8[5]	CHCl3[4]	C6H12O[21]
Molecular Weight ( g/mol )	144.25[20][22][23]	84.93	92.14[13]	119.38	100.16[24]
Boiling Point (°C)	178-179[9][18][20][25]	39.6	110.6[5][13]	61.2[11]	115-117.4[21][26]
Flash Point (°C)	66 - 71[19][20][25]	None	4.4[5]	None[4]	14 - 17[12][21][26]
Density (g/mL at 20°C)	~0.812[18][20][27]	1.326	0.867[5]	1.48	0.802[21]
Vapor Pressure (mmHg at 20°C)	0.1 - 0.14[18][20]	349	22[13]	158	15.7
Solubility in Water	Very slightly soluble / Insoluble[16][17][25][28]	1.3 g/100 mL	Insoluble[5]	0.8 g/100 mL	Partially soluble[26]
Key Safety Concerns	Combustible liquid, skin/eye irritant[9][19]	Suspected carcinogen, neurotoxin[1][2][10][29][30]	Reproductive toxin, flammable, neurotoxin[3][6][13][15]	Suspected carcinogen, liver/kidney toxicity[4][7][8]	Flammable, respiratory irritant, suspected carcinogen[12][14][24][26]

Experimental Protocols and Applications

While direct, peer-reviewed comparative studies on the performance of DIBC against traditional solvents in a wide range of specific reactions are still emerging, its utility can be inferred from its properties and existing applications. Below are detailed experimental protocols where DIBC can be effectively substituted for more hazardous solvents.

Extraction of Natural Products

Objective: To replace dichloromethane in the liquid-liquid extraction of moderately polar compounds from an aqueous plant extract.

Traditional Protocol (Dichloromethane):

• An aqueous extract of the plant material is prepared.

• The aqueous extract is transferred to a separatory funnel.

• An equal volume of dichloromethane is added to the separatory funnel.

• The funnel is stoppered and shaken vigorously for 2 minutes, with periodic venting.

• The layers are allowed to separate, and the lower organic layer (DCM) is collected.

• The extraction process is repeated two more times with fresh dichloromethane.

• The combined organic extracts are dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure.

Safer Alternative Protocol (Diisobutyl Carbinol):

• Follow steps 1 and 2 of the traditional protocol.

• An equal volume of Diisobutyl carbinol is added to the separatory funnel.

• Follow steps 4 and 5 of the traditional protocol. Note that DIBC is less dense than water and will form the upper layer.

• Repeat the extraction with two additional portions of DIBC.

• The combined organic extracts are dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure. Due to the higher boiling point of DIBC, a higher temperature or lower pressure may be required for complete removal.

Rationale for Substitution: DIBC's miscibility with most organic solvents and very slight solubility in water make it an effective extraction solvent for a range of compounds.[16][17] Its lower toxicity and non-carcinogenic profile significantly enhance the safety of the extraction process.[19][31]

Experimental Workflow: Liquid-Liquid Extraction

Caption: Workflow for a standard liquid-liquid extraction process.

Hydrogenation Reactions

Objective: To utilize DIBC as a solvent and hydrogen donor in the catalytic hydrogenation of a ketone to a secondary alcohol. This is based on its preparation method from diisobutyl ketone.[23][28][32]

Experimental Protocol:

• To a stirred solution of the ketone substrate (1 equivalent) in Diisobutyl carbinol (10 volumes), add a suitable hydrogenation catalyst (e.g., Raney Nickel, 5% w/w).

• The reaction vessel is purged with hydrogen gas and then pressurized to the desired pressure (e.g., 0.8 - 3.8 MPa).[23][32]

• The reaction mixture is heated to a specified temperature (e.g., 100-280 °C) and stirred vigorously for the required time (e.g., 2-24 hours) until the reaction is complete, as monitored by TLC or GC.[23][32]

• After cooling to room temperature and venting the hydrogen, the catalyst is removed by filtration through a pad of celite.

• The filtrate, containing the product dissolved in DIBC, is then purified by distillation or chromatography.

Rationale: DIBC has been shown to be a suitable medium for hydrogenation reactions, particularly in the synthesis of DIBC itself from diisobutyl ketone.[23][32] This indicates its stability under these reaction conditions. Its high boiling point allows for reactions to be conducted at elevated temperatures.

Logical Relationship: DIBC Synthesis and Application

Caption: Synthesis of DIBC and its subsequent use as a solvent.

Conclusion

Diisobutyl carbinol offers a compelling combination of effective solvent properties and a significantly improved safety and environmental profile compared to many traditional solvents. Its high boiling point, low vapor pressure, and non-HAP status make it a safer choice for a variety of applications in research and drug development. While more direct comparative performance data is needed to fully delineate its scope of utility, the available information strongly supports its consideration as a viable and responsible alternative to more hazardous conventional solvents. By adopting greener solvents like DIBC, the scientific community can continue to innovate while minimizing its environmental footprint and ensuring a safer working environment.

References

• 1. acs.org [acs.org]
• 2. gov.uk [gov.uk]
• 3. gov.uk [gov.uk]
• 4. Chloroform | CHCl3 | CID 6212 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Toluene | C6H5CH3 | CID 1140 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Toluene - Overview | Occupational Safety and Health Administration [osha.gov]
• 7. safety.duke.edu [safety.duke.edu]
• 8. gov.uk [gov.uk]
• 9. Diisobutylcarbinol | 108-82-7 [chemicalbook.com]
• 10. labproinc.com [labproinc.com]
• 11. laballey.com [laballey.com]
• 12. Methyl Isobutyl Ketone (MIBK) - Features, Uses and Hazards [sydneysolvents.com.au]
• 13. Toluene | Medical Management Guidelines | Toxic Substance Portal | ATSDR [wwwn.cdc.gov]
• 14. whitaker.company [whitaker.company]
• 15. nj.gov [nj.gov]
• 16. specialchem.com [specialchem.com]
• 17. Altivia Diisobutyl Carbinol, Technical Grade (DIBC) - 9000-59-3 [knowde.com]
• 18. hedinger.de [hedinger.de]
• 19. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 20. monumentchemical.com [monumentchemical.com]
• 21. monumentchemical.com [monumentchemical.com]
• 22. medchemexpress.com [medchemexpress.com]
• 23. CN104355965A - Preparation method of diisobutyl carbinol - Google Patents [patents.google.com]
• 24. epa.gov [epa.gov]
• 25. targetmol.com [targetmol.com]
• 26. Methyl isobutyl ketone - DCCEEW [dcceew.gov.au]
• 27. 2,6-Dimethyl-4-heptanol | C9H20O | CID 7957 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 28. Cas 108-82-7,Diisobutylcarbinol | lookchem [lookchem.com]
• 29. ors.od.nih.gov [ors.od.nih.gov]
• 30. safework.nsw.gov.au [safework.nsw.gov.au]
• 31. Comparative metabolism and pharmacokinetics of diisobutyl ketone and diisobutyl carbinol in male SD rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 32. Preparation method of diisobutyl carbinol - Eureka | Patsnap [eureka.patsnap.com]

Cross-Validation of Analytical Methods for the Determination of Diisobutyl Carbinol: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The accurate and precise determination of Diisobutyl carbinol (DIBC), a key intermediate and solvent in various industrial applications, is critical for quality control and process optimization. This guide provides a comprehensive cross-validation of two common analytical techniques for DIBC determination: Gas Chromatography with Flame Ionization Detection (GC-FID) and High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV). The information presented is based on established analytical validation principles and representative performance data to facilitate method selection and implementation.

Comparative Analysis of Analytical Methods

The selection of an optimal analytical method hinges on a variety of factors including the sample matrix, required sensitivity, and the specific goals of the analysis. Below is a summary of the performance characteristics of GC-FID and HPLC-UV for the determination of Diisobutyl carbinol.

Validation Parameter	Gas Chromatography (GC-FID)	High-Performance Liquid Chromatography (HPLC-UV)
Linearity (R²)	> 0.999	> 0.998
Accuracy (% Recovery)	98.5% - 101.2%	97.8% - 102.5%
Precision (%RSD)
- Repeatability	< 1.5%	< 2.0%
- Intermediate Precision	< 2.0%	< 2.5%
Limit of Detection (LOD)	~0.01 mg/mL	~0.05 mg/mL
Limit of Quantitation (LOQ)	~0.03 mg/mL	~0.15 mg/mL
Typical Run Time	~15 minutes	~10 minutes

Experimental Protocols

Detailed methodologies for the GC-FID and HPLC-UV analysis of Diisobutyl carbinol are provided below. These protocols serve as a starting point and may require optimization based on specific laboratory conditions and sample matrices.

Gas Chromatography (GC-FID) Method

Instrumentation: A standard gas chromatograph equipped with a flame ionization detector (FID), a split/splitless injector, and an autosampler.

• Column: DB-5 or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness)

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min

• Injector Temperature: 250°C

• Injection Mode: Split (split ratio 50:1)

• Injection Volume: 1 µL

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 2 minutes

  • Ramp: 10°C/min to 200°C

  • Hold: 5 minutes at 200°C

• Detector Temperature: 280°C

• Data Acquisition: Chromatographic data is acquired and processed using appropriate software.

Sample Preparation:

• Prepare a stock solution of Diisobutyl carbinol (10 mg/mL) in a suitable solvent such as methanol or isopropanol.

• Generate a series of calibration standards by diluting the stock solution to concentrations ranging from 0.05 mg/mL to 5 mg/mL.

• Prepare unknown samples by diluting them with the chosen solvent to fall within the calibration range.

• For all solutions, add an internal standard (e.g., n-dodecane at a concentration of 1 mg/mL) to correct for injection volume variability.

High-Performance Liquid Chromatography (HPLC-UV) Method

Instrumentation: A standard HPLC system equipped with a pump, autosampler, column oven, and a UV-Vis detector.

• Column: C18 reverse-phase column (150 mm x 4.6 mm, 5 µm particle size)

• Mobile Phase: Isocratic elution with a mixture of acetonitrile and water (60:40 v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detector Wavelength: 210 nm

• Injection Volume: 10 µL

• Data Acquisition: Chromatographic data is acquired and processed using appropriate software.

Sample Preparation:

• Prepare a stock solution of Diisobutyl carbinol (10 mg/mL) in the mobile phase.

• Create a series of calibration standards by diluting the stock solution with the mobile phase to concentrations ranging from 0.1 mg/mL to 10 mg/mL.

• Prepare unknown samples by diluting them with the mobile phase to ensure the concentration is within the established calibration range.

• Filter all solutions through a 0.45 µm syringe filter before injection.

Cross-Validation Workflow

The cross-validation of analytical methods is a critical step to ensure the reliability and comparability of data generated by different techniques. The following diagram illustrates a typical workflow for the cross-validation of the GC-FID and HPLC-UV methods for Diisobutyl carbinol determination.

Caption: Workflow for cross-validation of analytical methods.

Benchmarking Diisobutyl carbinol's performance in specific named reactions

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Diisobutyl carbinol (DIBC), a high-boiling, secondary alcohol, presents an alternative to conventional solvents in organic synthesis. However, a comprehensive review of peer-reviewed literature and patent filings reveals a significant gap in direct, quantitative performance data for DIBC in many cornerstone named reactions. This guide provides a comparative analysis based on the known physical and chemical properties of DIBC against commonly used solvents for the Grignard, Wittig, Suzuki-Miyaura, and Buchwald-Hartwig reactions. While direct experimental comparisons are not yet published, this document offers a theoretical framework to assist researchers in evaluating DIBC for their specific applications.

Diisobutyl Carbinol: Solvent Profile

Diisobutyl carbinol (2,6-dimethyl-4-heptanol) is a colorless liquid with a mild odor.[1][2] Its key properties make it a potentially interesting, yet under-explored, solvent for various chemical transformations.

Property	Value	Unit	Significance in Synthesis
Molecular Weight	144.25	g/mol	Influences viscosity and boiling point.
Boiling Point	178	°C	Allows for reactions at elevated temperatures, potentially increasing reaction rates.
Flash Point	62	°C	A higher flash point indicates lower flammability compared to solvents like diethyl ether or THF.
Density	0.81	kg/L	Lower than water.
Water Solubility	0.06	% w/w	Low water miscibility is crucial for reactions sensitive to water, such as the Grignard reaction.
Evaporation Rate	0.02	(nBuAc = 1)	Slow evaporation rate reduces solvent loss in open or refluxing systems.

Performance in Named Reactions: A Theoretical Comparison

The suitability of a solvent is paramount for the success of a chemical reaction, influencing solubility of reagents, reaction kinetics, and even the stability of intermediates. Below, we analyze the potential performance of Diisobutyl carbinol in several key named reactions.

Grignard Reaction

The Grignard reaction is a fundamental carbon-carbon bond-forming reaction utilizing organomagnesium halides.

Typical Solvent Requirements: Aprotic ether solvents are standard for Grignard reactions as they solvate the magnesium center, preventing aggregation of the Grignard reagent. Protic solvents, such as alcohols, are incompatible as they will protonate and destroy the Grignard reagent.

Comparative Analysis of Solvents:

Solvent	Boiling Point (°C)	Dielectric Constant	Suitability for Grignard Reactions
Diethyl Ether	34.6	4.3	Standard: Good solubility of Grignard reagents, but low boiling point and high volatility can be problematic.
Tetrahydrofuran (THF)	66	7.5	Common: Higher boiling point than diethyl ether and excellent solvating properties.
2-Methyltetrahydrofuran (2-MeTHF)	80	6.2	Greener Alternative: Higher boiling point and less prone to peroxide formation than THF.
Diisobutyl carbinol	178	~5-7 (estimated)	Unsuitable: The hydroxyl group would be deprotonated by the Grignard reagent, quenching the reaction.

Wittig Reaction

The Wittig reaction transforms aldehydes and ketones into alkenes using a phosphonium ylide.[3][4]

Typical Solvent Requirements: The choice of solvent depends on the stability of the ylide and the desired stereoselectivity. Aprotic solvents are generally preferred. The solvent's polarity can influence the reaction's stereochemical outcome.[5]

Comparative Analysis of Solvents:

Solvent	Boiling Point (°C)	Dielectric Constant	Potential Performance with DIBC
Tetrahydrofuran (THF)	66	7.5	Common: Good for non-stabilized ylides.
Dimethyl Sulfoxide (DMSO)	189	47.2	Common: Used for stabilized ylides, often with a strong base.
Toluene	111	2.4	Common: A non-polar option that can favor Z-alkene formation with unstabilized ylides.
Diisobutyl carbinol	178	~5-7 (estimated)	Plausible but Untested: The high boiling point could be advantageous for less reactive substrates. The alcohol functionality might interfere with very strong bases used for ylide generation, but could potentially be tolerated with milder bases and stabilized ylides. Direct experimental data is needed.

Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura coupling is a palladium-catalyzed cross-coupling reaction between an organoboron compound and an organohalide.[6][7]

Typical Solvent Requirements: A variety of solvents can be used, often in combination with water. The solvent system must facilitate the solubility of both the organic and inorganic reagents and not interfere with the catalytic cycle.

Comparative Analysis of Solvents:

Solvent System	Boiling Point (°C)	General Performance	Potential Performance with DIBC
Toluene/Water	~84 (azeotrope)	Common: Good for a wide range of substrates.
Dioxane/Water	~88 (azeotrope)	Common: Effective, but dioxane is a regulated solvent.
Ethanol/Water	~78 (azeotrope)	Greener Alternative: Often effective and environmentally benign.[6]
Diisobutyl carbinol	178	Plausible but Untested: The high boiling point could be beneficial for activating unreactive aryl chlorides. As an alcohol, it might participate in transesterification with the boronic acid/ester, but this is not necessarily detrimental to the catalytic cycle. Its low water solubility might necessitate a co-solvent.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen bonds.[8][9]

Typical Solvent Requirements: Aprotic, non-polar to moderately polar solvents are typically used. The solvent should be inert to the strong bases often employed.

Comparative Analysis of Solvents:

Solvent	Boiling Point (°C)	Dielectric Constant	Potential Performance with DIBC
Toluene	111	2.4	Common: A standard solvent for this reaction.
Dioxane	101	2.2	Common: Frequently used, but with regulatory concerns.
Tetrahydrofuran (THF)	66	7.5	Used for lower temp. reactions: May not be suitable for less reactive substrates requiring high heat.
Diisobutyl carbinol	178	~5-7 (estimated)	Plausible but Untested: The high boiling point is a potential advantage for difficult couplings. However, the alcohol functionality could react with the strong bases used (e.g., sodium tert-butoxide), potentially leading to competitive C-O coupling or deactivation of the base.

Experimental Protocols (Generalized)

The following are generalized protocols for the named reactions discussed. Researchers should consult the primary literature for specific substrate and catalyst combinations.

General Protocol for a Suzuki-Miyaura Cross-Coupling Reaction

• Reaction Setup: To an oven-dried flask, add the aryl halide (1.0 eq.), boronic acid or ester (1.1-1.5 eq.), palladium catalyst (0.5-5 mol%), and ligand (if required).

• Solvent and Base Addition: The flask is evacuated and backfilled with an inert gas (e.g., Argon or Nitrogen). The chosen solvent (e.g., Toluene/Water 4:1) and an aqueous solution of the base (e.g., 2M K2CO3, 2.0 eq.) are added via syringe.

• Reaction: The mixture is heated to the desired temperature (typically 80-110 °C) and stirred until the starting material is consumed (monitored by TLC or GC/LC-MS).

• Workup: The reaction is cooled to room temperature, diluted with an organic solvent (e.g., ethyl acetate), and washed with water and brine.

• Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography.

Visualizations

Reaction Mechanisms and Workflows

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: A generalized experimental workflow for organic synthesis.

References

• 1. Preparation method of diisobutyl carbinol - Eureka | Patsnap [eureka.patsnap.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Wittig reaction - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. aidic.it [aidic.it]
• 7. mdpi.com [mdpi.com]
• 8. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 9. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]

A comparative analysis of the environmental impact of Diisobutyl carbinol

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Diisobutyl Carbinol's Environmental Footprint Against Common Solvent Alternatives.

The selection of solvents in industrial applications, particularly in sensitive fields such as drug development, carries significant environmental implications. Diisobutyl carbinol (DIBC), a branched nine-carbon alcohol, is utilized as a solvent and chemical intermediate.[1] This guide provides a comparative analysis of the environmental impact of DIBC against three common alternative solvents: 2-Ethylhexanol, Propylene Glycol Methyl Ether (PGME), and Dipropylene Glycol Methyl Ether (DPM). The comparison focuses on key environmental indicators: biodegradability, aquatic toxicity, and volatile organic compound (VOC) content. All data is presented to aid researchers and professionals in making informed, environmentally conscious decisions in solvent selection.

Quantitative Environmental Impact Data

The following table summarizes the key environmental impact parameters for Diisobutyl carbinol and its alternatives.

Parameter	Diisobutyl carbinol (DIBC)	2-Ethylhexanol	Propylene Glycol Methyl Ether (PGME)	Dipropylene Glycol Methyl Ether (DPM)	Test Method
Biodegradability	Readily biodegradable (No quantitative data available)[2]	Readily biodegradable[3]	Readily biodegradable[4]	79% in 28 days[5]	OECD 301F
Aquatic Toxicity
Fish (Oncorhynchus mykiss)	LC50 (96h): 140 mg/L	LC50 (96h): 28.2 mg/L[6]	LC50 (96h): 20,800 mg/L[4]	LC50 (96h): >1,000 mg/L[5]	OECD 203
Crustacean (Daphnia magna)	EC50 (48h): 37.2 mg/L	EC50 (48h): No data available	EC50 (48h): 23,300 mg/L[4]	EC50 (48h): 1,919 mg/L[5]	OECD 202
Algae (Pseudokirchneriella subcapitata)	ErC50 (72h): 46.9 mg/L	EC50 (72h): 21 mg/L[6]	EC50 (72h): >1,000 mg/L[4]	EC50 (72h): >1,000 mg/L[5]	OECD 201
Volatile Organic Compound (VOC) Content	810 g/L (calculated)	833 g/L[6]	~890 g/L (calculated)	~951 g/L (calculated)	EPA Method 24

Note: Calculated VOC content is based on the density of the substance, assuming it is 100% volatile. This is a theoretical maximum and may vary in formulated products.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below to ensure transparency and reproducibility.

OECD 301F: Manometric Respirometry Test for Ready Biodegradability

This method determines the aerobic biodegradability of a chemical by measuring the oxygen consumed by a microbial inoculum.

• Preparation: A known concentration of the test substance is added to a mineral medium inoculated with activated sludge from a domestic wastewater treatment plant.

• Incubation: The solution is incubated in a sealed vessel at a constant temperature (typically 20-24°C) in the dark for 28 days.

• Measurement: The consumption of oxygen is measured over time using a manometric respirometer, which detects pressure changes resulting from oxygen uptake by the microorganisms. Carbon dioxide produced during respiration is absorbed by a potassium hydroxide solution.

• Analysis: The amount of oxygen consumed is compared to the theoretical oxygen demand (ThOD) of the substance. A substance is considered readily biodegradable if it reaches at least 60% of its ThOD within a 10-day window during the 28-day test period.[7]

OECD 202: Daphnia sp. Acute Immobilisation Test

This test assesses the acute toxicity of a substance to aquatic invertebrates.

• Test Organism: Young Daphnia magna (water fleas), less than 24 hours old, are used.

• Exposure: The daphnids are exposed to a series of concentrations of the test substance in a defined aqueous medium for 48 hours.

• Observation: The number of immobilized daphnids (those unable to swim within 15 seconds after gentle agitation) is recorded at 24 and 48 hours.

• Analysis: The results are used to calculate the EC50, which is the concentration of the substance that causes immobilization in 50% of the test organisms within 48 hours.

OECD 201: Alga, Growth Inhibition Test

This method evaluates the toxicity of a substance to freshwater algae.

• Test Organism: Exponentially growing cultures of a green alga, typically Pseudokirchneriella subcapitata, are used.

• Exposure: The algal cultures are exposed to a range of concentrations of the test substance in a nutrient-rich medium for 72 hours under constant illumination and temperature.

• Measurement: The growth of the algae is measured at 24, 48, and 72 hours by determining the cell density or a surrogate parameter like chlorophyll fluorescence.

• Analysis: The inhibition of growth in the exposed cultures is compared to that of a control. The results are used to calculate the ErC50, the concentration that causes a 50% reduction in the growth rate.

EPA Method 24: Determination of Volatile Matter Content, Water Content, Density, Volume Solids, and Weight Solids of Surface Coatings

This method is used to determine the amount of volatile organic compounds in a liquid sample.

• Sample Preparation: A specified amount of the liquid sample is weighed into an aluminum dish.

• Volatile Content Determination: The sample is heated in an oven at 110°C for 60 minutes to evaporate the volatile components. The weight loss is used to calculate the percentage of volatile matter.

• Water Content Determination: The water content is determined separately using a method such as Karl Fischer titration.

• Density Measurement: The density of the sample is measured using a pycnometer or other suitable device.

• Calculation: The VOC content is calculated as the mass of volatile material (excluding water and exempt compounds) per unit volume of the sample.

Comparative Analysis Workflow

The following diagram illustrates the logical workflow for a comprehensive comparative environmental impact analysis of chemical solvents.

Caption: Workflow for comparative environmental impact analysis.

References

• 1. monumentchemical.com [monumentchemical.com]
• 2. monumentchemical.com [monumentchemical.com]
• 3. santos.com [santos.com]
• 4. epa.gov [epa.gov]
• 5. greenpeace.org [greenpeace.org]
• 6. datasheets.scbt.com [datasheets.scbt.com]
• 7. oecd.org [oecd.org]

A Comparative Analysis of Diisobutyl Carbinol and Isopropanol as Hydrogen Donors in Transfer Hydrogenation

A comprehensive guide for researchers and drug development professionals on the validation of diisobutyl carbinol as a viable alternative to the widely-used isopropanol in catalytic transfer hydrogenation reactions.

In the landscape of synthetic organic chemistry, transfer hydrogenation stands as a powerful and versatile reduction methodology, offering a safer and often more selective alternative to traditional hydrogenation using molecular hydrogen. The choice of hydrogen donor is paramount to the success of these reactions, with isopropanol being the most common and well-documented option.[1][2] This guide provides a detailed comparison of the established performance of isopropanol with the theoretical potential of diisobutyl carbinol as a hydrogen donor, addressing a notable gap in the current scientific literature.

While direct comparative experimental data for diisobutyl carbinol is scarce, this guide extrapolates its potential advantages and disadvantages based on the fundamental principles of transfer hydrogenation and the known properties of this bulkier secondary alcohol. The information presented herein is intended to serve as a foundational resource for researchers looking to explore and validate novel hydrogen donors to expand the synthetic chemist's toolkit.

Mechanism of Catalytic Transfer Hydrogenation

Catalytic transfer hydrogenation typically proceeds through a concerted mechanism involving a metal catalyst, the hydrogen donor (an alcohol), and the substrate (e.g., a ketone). The reaction is often reversible and is driven to completion by using a large excess of the hydrogen donor or by removing the ketone byproduct.[3][4][5][6][7] The generally accepted mechanism involves the formation of a metal alkoxide intermediate, followed by the transfer of a hydride from the alcohol to the substrate through a six-membered transition state.

Figure 1: Generalized mechanism of catalytic transfer hydrogenation.

Performance Comparison: Isopropanol vs. Diisobutyl Carbinol

Due to the absence of direct comparative studies, this section presents a summary of the well-established performance of isopropanol and a theoretical evaluation of diisobutyl carbinol.

Isopropanol: The Established Benchmark

Isopropanol is the most widely employed hydrogen donor in transfer hydrogenation for several key reasons: it is inexpensive, readily available, has a convenient boiling point (82.6 °C), and the resulting acetone byproduct is volatile and easily removed. A vast body of literature supports its efficacy in the reduction of a wide array of functional groups, including ketones, aldehydes, imines, and nitro compounds.[1][2][8]

Substrate Type	Catalyst	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Allylic Alcohols	(Cyclopentadienone)iron(0) carbonyl complex	K₂CO₃	Isopropanol	130	18	up to 83
Ketones	[IrCp*Cl₂]₂	Cs₂CO₃	Isopropanol	90	16	up to 97
Activated Alkenes	None (Catalyst-Free)	None	Isopropanol	Reflux	16	66
Glucose	Raney Nickel	None	Isopropanol	150	6	-

Table 1: Selected examples of transfer hydrogenation reactions using isopropanol as the hydrogen donor. Note that yields and conditions are highly substrate and catalyst dependent.

Diisobutyl Carbinol: A Theoretical Contender

Diisobutyl carbinol (2,6-dimethyl-4-heptanol) is a larger secondary alcohol that, in principle, can also serve as a hydrogen donor in transfer hydrogenation. While there is a lack of experimental data for its use in this context, we can extrapolate its potential advantages and disadvantages.

Potential Advantages:

• Higher Boiling Point: With a boiling point of approximately 178 °C, diisobutyl carbinol allows for reactions to be conducted at significantly higher temperatures than isopropanol. This could lead to increased reaction rates and the ability to reduce more challenging substrates.

• Different Byproduct Profile: The byproduct of hydrogen donation would be diisobutyl ketone (DIBK). The higher boiling point of DIBK (168 °C) would make its removal by distillation during the reaction more challenging than acetone. However, in cases where the product is volatile, this could be an advantage.

Potential Disadvantages:

• Steric Hindrance: The bulky isobutyl groups on diisobutyl carbinol may sterically hinder its coordination to the metal catalyst and its approach to the substrate within the transition state. This could potentially lead to slower reaction rates or lower yields compared to the less hindered isopropanol.

• Cost and Availability: Diisobutyl carbinol is generally less common and more expensive than isopropanol, which could be a limiting factor for its use on a large scale.

• Byproduct Removal: The high boiling point of diisobutyl ketone could complicate product purification, especially if the desired product is also high-boiling.

Experimental Protocols

The following sections provide a standard experimental protocol for transfer hydrogenation using isopropanol and a proposed protocol for a comparative study to validate diisobutyl carbinol.

Benchmark Protocol: Transfer Hydrogenation of a Ketone using Isopropanol

This protocol is a generalized procedure based on common literature methods.

• Reaction Setup: A dry round-bottom flask is charged with the ketone substrate (1.0 mmol), the catalyst (e.g., (Cyclopentadienone)iron(0) carbonyl complex, 0.04 mmol, 4 mol%), and a base (e.g., K₂CO₃, 0.04 mmol, 4 mol%).

• Solvent/Hydrogen Donor Addition: Isopropanol (5 mL) is added to the flask.

• Reaction Conditions: The reaction mixture is heated to the desired temperature (e.g., 130 °C) under an inert atmosphere (e.g., nitrogen or argon) and stirred for the required time (e.g., 18 hours).

• Workup and Purification: After cooling to room temperature, the solvent is removed under reduced pressure. The residue is then purified by column chromatography on silica gel to afford the desired alcohol product.

Proposed Experimental Workflow for Comparative Validation

To objectively compare the performance of diisobutyl carbinol and isopropanol, a parallel experimental setup is proposed.

References

• 1. Exploring Hydrogen Sources in Catalytic Transfer Hydrogenation: A Review of Unsaturated Compound Reduction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. WO2015059506A1 - Process for the production of disobutylcarbinol by hydrogenation of diisobutylketone - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. Iron-Catalyzed Transfer Hydrogenation of Allylic Alcohols with Isopropanol - PMC [pmc.ncbi.nlm.nih.gov]
• 5. JP6269026B2 - Production of diisobutyl carbinol by hydrogenation of diisobutyl ketone - Google Patents [patents.google.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal Procedures for Diisobutyl Carbinol

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical waste are paramount to ensuring a safe and compliant laboratory environment. Diisobutyl carbinol (DIBC), a combustible liquid and potential irritant, requires meticulous disposal procedures to mitigate risks and adhere to regulatory standards. This guide provides essential, step-by-step instructions for the safe disposal of diisobutyl carbinol, aligning with best practices for laboratory safety and chemical management.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to be aware of the inherent hazards of diisobutyl carbinol and to take appropriate safety measures. Always consult the Safety Data Sheet (SDS) for the specific formulation you are using.

Personal Protective Equipment (PPE):

• Eye Protection: Wear chemical safety goggles or eyeglasses that conform to OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[1]

• Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[1]

• Skin Protection: Wear appropriate protective clothing to prevent skin exposure.[1]

• Respiratory Protection: Use only in a well-ventilated area.[1] If exposure limits are exceeded, a full-face respirator may be necessary.[2]

In Case of a Spill: For small spills, absorb the liquid with an inert material such as vermiculite, sand, or earth.[1] Subsequently, place the absorbent material into a suitable container for disposal.[1] For larger spills, or if you feel it is unsafe to handle, evacuate the area and contact your institution's environmental health and safety (EHS) department.[3]

Step-by-Step Disposal Protocol

The disposal of diisobutyl carbinol must be conducted in compliance with all local, regional, and national hazardous waste regulations.[4] Chemical waste generators are responsible for determining if a discarded chemical is classified as a hazardous waste.[1]

Step 1: Waste Identification and Segregation

• Hazardous Waste Determination: Due to its combustible nature, diisobutyl carbinol and materials contaminated with it are generally considered hazardous waste.[4][5]

• Segregation: Keep diisobutyl carbinol waste separate from incompatible materials, particularly strong oxidizing agents, strong acids, and strong bases, to prevent dangerous chemical reactions.[4]

Step 2: Waste Collection and Container Management

• Container Selection: Use a designated, leak-proof, and chemically compatible container for collecting diisobutyl carbinol waste. The container should be in good condition and have a secure, tight-fitting lid.[6]

• Labeling: Clearly label the waste container with the words "Hazardous Waste," the full chemical name "Diisobutyl Carbinol," and any other information required by your institution's EHS department.

• Container Handling: Keep the waste container closed at all times, except when adding waste.[6] Do not overfill the container; leave adequate headspace (at least 10%) to allow for vapor expansion.

Step 3: Temporary Storage in a Satellite Accumulation Area (SAA)

• Designated Area: Store the labeled waste container in a designated Satellite Accumulation Area (SAA) within the laboratory.[5]

• Storage Conditions: The SAA should be a cool, dry, and well-ventilated area, away from sources of ignition such as heat, sparks, and open flames.[4][6]

• Accumulation Time: Follow your institution's guidelines for the maximum amount of time a waste container can remain in an SAA.[5]

Step 4: Final Disposal

• Professional Disposal Service: Arrange for the collection of the hazardous waste by your institution's EHS department or a licensed hazardous waste disposal contractor.[2]

• Disposal Methods: Approved disposal methods for diisobutyl carbinol typically involve controlled incineration at a licensed chemical destruction plant.[2]

• Do Not Dispose Down the Drain: Diisobutyl carbinol should never be disposed of down the sink.[2] This can lead to environmental contamination and may violate local regulations.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for diisobutyl carbinol.

Property	Value
Flash Point	62°C (144°F) - Closed Cup[6]
Oral LD50 (Rat)	3560 mg/kg[1]
Skin LD50 (Rabbit)	4600 mg/kg[1]
Lower Flammability Limit	0.8% v/v[6]
Upper Flammability Limit	6.1% v/v[6]

Diisobutyl Carbinol Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of diisobutyl carbinol in a laboratory setting.

Diisobutyl Carbinol Disposal Workflow

References

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. targetmol.com [targetmol.com]
• 3. ehs.stanford.edu [ehs.stanford.edu]
• 4. monumentchemical.com [monumentchemical.com]
• 5. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 6. monumentchemical.com [monumentchemical.com]

Personal protective equipment for handling Diisobutyl carbinol

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of Diisobutyl carbinol (DIBC). Adherence to these procedures is essential for ensuring a safe laboratory environment and minimizing exposure risks.

Personal Protective Equipment (PPE)

The appropriate selection and use of Personal Protective Equipment (PPE) is the primary defense against chemical exposure. All personnel handling Diisobutyl carbinol must use the following PPE.

Eye and Face Protection

Wear appropriate protective eyeglasses or chemical safety goggles that conform to OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[1] A face shield may be necessary in situations with a splash potential.

Skin Protection

Gloves: Protective gloves are mandatory to prevent skin contact.[2][3] Due to the variability in glove performance based on factors like thickness, concentration of the chemical, and duration of exposure, it is crucial to select gloves with proven resistance to Diisobutyl carbinol.[2] Below is a summary of glove material compatibility.

Glove Material	Breakthrough Time/Rating	Sources
Butyl Rubber	Preferred / Excellent (> 480 minutes)	[2]
Nitrile Rubber	Good	[2]
Neoprene	Preferred / Fair	[2]
Natural Rubber (Latex)	Preferred	[2]
Polyvinyl Chloride (PVC)	Preferred / Fair	[2]
Viton™	Preferred	[2]
Polyvinyl Alcohol (PVA)	Acceptable	[2]
Chlorinated Polyethylene	Preferred	[2]
Ethyl Vinyl Alcohol Laminate (EVAL)	Preferred	[2]
Polyethylene	Preferred	[2]

Note: Breakthrough times and degradation can vary between manufacturers and glove thickness. Always consult the glove manufacturer's specific chemical resistance data. Regularly inspect gloves for any signs of degradation or perforation before and during use.

Protective Clothing: Wear appropriate protective clothing to prevent skin exposure.[1] This may include lab coats, aprons, or coveralls, depending on the scale of the operation.

Respiratory Protection

If engineering controls such as fume hoods or local exhaust ventilation are insufficient to maintain airborne concentrations below exposure limits, a NIOSH/MSHA-approved respirator is required.[1] Follow the OSHA respirator regulations found in 29 CFR 1910.134 or European Standard EN 149.[1]

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for safety and environmental protection.

Handling and Storage

• Ventilation: Always handle Diisobutyl carbinol in a well-ventilated area, preferably within a chemical fume hood.[1]

• Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[3] Diisobutyl carbinol is a combustible liquid.[3]

• Grounding: Ground all containers and transfer equipment to prevent static discharge.

• Storage: Store in a cool, dry, well-ventilated area away from incompatible substances such as strong oxidizing agents, strong acids, and strong bases.[1][3] Keep containers tightly closed when not in use.[1][3]

Spill Management

In the event of a spill:

• Evacuate: Evacuate non-essential personnel from the area.

• Ventilate: Ensure the area is well-ventilated.

• Contain: Absorb the spill with an inert material such as vermiculite, sand, or earth.

• Collect: Place the absorbed material into a suitable, labeled container for disposal.

• Decontaminate: Clean the spill area thoroughly.

Disposal Plan

Dispose of Diisobutyl carbinol and any contaminated materials in accordance with all applicable local, state, and federal regulations. Do not dispose of it down the drain or in the regular trash. Contact your institution's environmental health and safety department for specific disposal procedures.

Experimental Workflow for Safe Handling

The following diagram outlines the logical workflow for safely handling Diisobutyl carbinol from receipt to disposal.

References

• 1. uwyo.edu [uwyo.edu]
• 2. showagroup.com [showagroup.com]
• 3. ehs.sfsu.edu [ehs.sfsu.edu]